Hexyl butyrate

• CAS: 2639-63-6

Core Science & Biosynthesis

Audience: Researchers, scientists, and drug development professionals.

An In-depth Technical Guide to Hexyl Butyrate

This technical guide provides a comprehensive overview of hexyl butyrate, including its chemical identity, physicochemical properties, relevant experimental protocols, and safety information. The data is presented to support research, development, and application in scientific and pharmaceutical contexts.

Chemical Identity and Properties

Hexyl butyrate, also known as hexyl butanoate, is a fatty acid ester recognized for its characteristic fruity aroma.[1][2][3] It is formed from the condensation of hexanol and butyric acid.[2]

Table 1: Chemical Identifiers for Hexyl Butyrate

Identifier	Value	Citations
CAS Number	2639-63-6	[1][4][5][6][7]
Molecular Formula	C₁₀H₂₀O₂	[1][4][5][6][8]
Synonyms	Butyric acid hexyl ester, Hexyl butanoate, n-Hexyl butyrate, Butanoic acid, hexyl ester	[1][2][4][7]
EC Number	220-136-6	[7][9]
FEMA Number	2568	[1][2][7]
InChI Key	XAPCMTMQBXLDBB-UHFFFAOYSA-N	[4][6]

Table 2: Physicochemical Properties of Hexyl Butyrate

Property	Value	Citations
Molecular Weight	172.26 g/mol	[1][6][8][9]
Appearance	Colorless liquid	[1]
Boiling Point	204 - 206 °C	[1][3]
Melting Point	-78 °C	[6]
Density	0.851 g/mL at 25 °C	[3]
Refractive Index	n20/D 1.415 - 1.419	[1]
Flash Point	81 °C (177.8 °F) - closed cup	[9]
Solubility	Soluble in organic solvents, moderate solubility in water	[1][4]

Experimental Protocols

Enzymatic Synthesis of Hexyl Butyrate

Enzymatic synthesis is a preferred method for producing natural-like flavor esters under mild conditions. The following protocol is based on the use of immobilized Candida rugosa lipase (CRL).[10]

Objective: To synthesize hexyl butyrate using an immobilized enzyme catalyst.

Materials:

• Candida rugosa lipase (CRL) immobilized on Diaion HP-20 support

• Butyric acid

• n-hexanol

• Heptane (as reaction medium)

• 25 mL closed Duran flasks

• Orbital shaker with temperature control

Methodology:

• Prepare a 6 mL reaction medium in a 25 mL Duran flask. The medium consists of butyric acid and n-hexanol at a 1:1 molar ratio (500 mM) in heptane.[10]

• Initiate the reaction by adding the immobilized CRL-Diaion HP-20 biocatalyst to the flask.[10]

• Place the flask in an orbital shaker set to a constant stirring speed of 200 rpm.[10]

• Control the reaction temperature. Experiments for optimization are typically run at temperatures such as 30, 45, and 60 °C.[10]

• Monitor the reaction progress over time (e.g., at 60, 180, and 480 minutes) to determine the conversion rate to hexyl butyrate.[10]

• For process optimization, a Box-Behnken statistical design can be employed to evaluate the effects of variables like biocatalyst concentration, temperature, and the acid-to-alcohol molar ratio on ester conversion.[10]

A similar synthesis can be performed using immobilized cutinase from Rhodococcus strains (immRcut) in an isooctane solvent. In one study, the highest activity for producing hexyl butyrate was observed using a C6 chain alcohol (1-hexanol) as the substrate.[11]

Analytical Method: Gas Chromatography-Flame Ionization Detector (GC-FID)

This protocol details the analysis of hexyl butyrate synthesis products.[10]

Objective: To quantify the concentration of hexyl butyrate in a reaction sample.

Instrumentation:

• Gas chromatograph (e.g., GC-2010 Plus - SHIMADZU) equipped with a Flame Ionization Detector (FID).[10]

• Restek capillary column (0.25 mm diameter, 0.25 μm length).[10]

GC-FID Parameters:

• Injector Temperature: 260 °C[10]

• Detector (FID) Temperature: 250 °C[10]

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 1 minute.[10]

  • Ramp: Increase at a rate of 5 °C/min to 170 °C.[10]

  • Hold: Maintain at 170 °C for 2 minutes.[10]

• Carrier Gas: Nitrogen

• Data Analysis: The concentration of hexyl butyrate is determined by comparing the peak area from the sample to a standard. The typical retention time for hexyl butyrate under these conditions is approximately 5.7 minutes.[10]

An alternative analytical method involves reverse-phase High-Performance Liquid Chromatography (HPLC) using a mobile phase of acetonitrile, water, and an acid modifier like phosphoric or formic acid.[7]

Applications in Research and Development

Hexyl butyrate serves multiple roles in scientific and industrial fields:

• Pharmaceuticals: It is used as an excipient in drug formulations, potentially aiding in the stability and delivery of active pharmaceutical ingredients (APIs).[1]

• Flavor and Fragrance: Due to its pleasant fruity aroma, it is a common component in the food, beverage, and cosmetics industries.[1][4]

• Chemical Synthesis: It acts as a valuable intermediate or building block in the synthesis of other organic compounds and specialty chemicals.[1]

• Research: It is utilized in laboratory settings for the development of new materials and products.[1]

Safety and Handling

Table 3: Toxicological and Safety Data for Hexyl Butyrate

Parameter	Value / Information	Citations
Acute Oral Toxicity (LD50)	>5 g/kg (Rat)	[12]
Hazards	Combustible liquid. Causes mild skin and eye irritation.	[13][14]
Precautionary Statements	Keep away from heat, sparks, and open flames. Wear protective gloves, clothing, and eye protection. Store in a well-ventilated place.	[13][14]
Handling	Handle in accordance with good industrial hygiene and safety practices. Use proper glove removal techniques to avoid skin contact.	[14]
Disposal	Dispose of contents/container in accordance with local, regional, national, and international regulations.	[13]

The chemical, physical, and toxicological properties have not been thoroughly investigated. Handle with appropriate caution.[14]

Visualized Experimental Workflow

The following diagram illustrates the key steps in the enzymatic synthesis and subsequent analysis of hexyl butyrate.

Caption: Workflow for enzymatic synthesis and analysis of hexyl butyrate.

References

• 1. chemimpex.com [chemimpex.com]
• 2. Hexyl butyrate | C10H20O2 | CID 17525 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Hexyl butyrate | 2639-63-6 [chemicalbook.com]
• 4. CAS 2639-63-6: Hexyl butyrate | CymitQuimica [cymitquimica.com]
• 5. scbt.com [scbt.com]
• 6. CAS Common Chemistry [commonchemistry.cas.org]
• 7. Hexyl butyrate | SIELC Technologies [sielc.com]
• 8. hexyl butyrate, 2639-63-6 [thegoodscentscompany.com]
• 9. Hexyl butyrate analytical standard 2639-63-6 [sigmaaldrich.com]
• 10. Synthesis of hexyl butyrate (apple and citrus aroma) by Candida rugosa lipase immobilized on Diaion HP-20 using the Box-Behnken design - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Synthesis of Short-Chain Alkyl Butyrate through Esterification Reaction Using Immobilized Rhodococcus Cutinase and Analysis of Substrate Specificity through Molecular Docking - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Hexyl butyrate | CAS#:2639-63-6 | Chemsrc [chemsrc.com]
• 13. vigon.com [vigon.com]
• 14. sigmaaldrich.com [sigmaaldrich.com]

The Occurrence of Hexyl Butyrate in Fruits: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hexyl butyrate (CH₃(CH₂)₅COO(CH₂)₃CH₃) is an ester recognized for its characteristic fruity, sweet aroma, often reminiscent of apple, pear, and tropical fruits.[1][2][3][4][5] Its presence as a natural volatile organic compound (VOC) in a variety of fruits contributes significantly to their distinct flavor and aroma profiles. This technical guide provides an in-depth overview of the natural occurrence of hexyl butyrate in fruits, detailing its concentration in various fruit species, the analytical methodologies for its quantification, and the biochemical pathways responsible for its synthesis.

Quantitative Occurrence of Hexyl Butyrate in Fruits

The concentration of hexyl butyrate varies considerably among different fruit species and even between cultivars of the same fruit. Environmental factors, ripening stage, and post-harvest handling also play a crucial role in the levels of this volatile compound. The following tables summarize the quantitative data available in the scientific literature.

Table 1: Concentration of Hexyl Butyrate in Apple (Malus domestica) Cultivars

Cultivar	Concentration (µg/kg Fresh Weight)
Honey Crisps	27,813.56 ± 2310.07
Changfu No. 2	Not specified, but present
Qinyue	Not specified, but present
Huashuo	2041.27 ± 120.36
Fuji	Present, a major volatile
Golden Delicious	Present
Ruixue	Present, increases with maturity
Royal Gala	Present
Red Delicious	Present
Granny Smith	Present
Jonagold	Present
Elstar	Present
Cox's Orange Pippin	Present
Braeburn	Present
Pink Lady	Present
Note: Data extracted from a study on 40 apple cultivars where hexyl butyrate was found in all of them.[6][7][8][9] The values for Honey Crisps and Huashuo represent the highest and lowest total volatile content reported in the study, with hexyl butyrate being a significant contributor.

Table 2: Occurrence of Hexyl Butyrate in Other Fruits

Fruit	Cultivar/Variety	Concentration	Notes
Pear (Pyrus spp.)	Multiple cultivars	0.20 ± 0.03 to 0.23 ± 0.02 mg/kg FW	Detected alongside other esters.[10]
Strawberry (Fragaria × ananassa)	Arihyang	Detected	Detected only in this cultivar among several tested.[11][12]
Banana (Musa spp.)	Not specified	Present	Contributes to the fruity aroma.
Plum (Prunus spp.)	Not specified	Present	Identified as a volatile component.
Guava (Psidium guajava)	Not specified	Present	Contributes to the characteristic aroma.
Passion Fruit (Passiflora edulis)	Not specified	Detected	Present, but not quantified in the cited study.[2]
Citrus Fruits	Not specified	Present	Contributes to the citrusy and fruity notes.[5]

Biosynthesis of Hexyl Butyrate in Fruits

The formation of hexyl butyrate in fruits is a result of the plant's secondary metabolism, specifically through the fatty acid and ester biosynthesis pathways. The key enzyme responsible for the final step of its synthesis is alcohol acyltransferase (AAT) .[13][14][15][16][17]

The general biosynthetic pathway can be summarized as follows:

• Precursor Formation:

  • Hexanol , the alcohol precursor, is typically formed from the lipoxygenase (LOX) pathway, which involves the breakdown of fatty acids like linoleic and linolenic acid into C6 aldehydes (e.g., hexanal), followed by reduction to alcohols by alcohol dehydrogenase (ADH).

  • Butyryl-CoA , the acyl donor, is derived from fatty acid metabolism or amino acid catabolism.

• Esterification:

  • Alcohol acyltransferase (AAT) catalyzes the condensation reaction between hexanol and butyryl-CoA to form hexyl butyrate and Coenzyme A.[13][14][15][16][17]

Biosynthesis of Hexyl Butyrate in Fruits

Experimental Protocols for the Analysis of Hexyl Butyrate

The standard method for the analysis of volatile compounds like hexyl butyrate in fruits is Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS) .[18][19][20]

Sample Preparation

• Fruit Homogenization: A representative sample of the fruit tissue (e.g., peel or pulp) is accurately weighed and homogenized. For quantitative analysis, it is crucial to use a consistent tissue type.

• Internal Standard: An internal standard (e.g., a deuterated ester or an ester not naturally present in the fruit) is added to the homogenized sample for accurate quantification.

• Matrix Modification: Saturated sodium chloride (NaCl) solution is often added to the sample vial. This increases the ionic strength of the matrix, which enhances the release of volatile compounds into the headspace by decreasing their solubility in the aqueous phase.

Headspace Solid-Phase Microextraction (HS-SPME)

• Fiber Selection: A divinylbenzene/carboxen/polydimethylsiloxane (DVB/CAR/PDMS) fiber is commonly used for the extraction of a broad range of volatile compounds, including esters.

• Extraction: The vial containing the prepared sample is sealed and placed in a temperature-controlled autosampler. The SPME fiber is exposed to the headspace above the sample for a defined period (e.g., 30-60 minutes) at a specific temperature (e.g., 40-60°C) with agitation to facilitate the partitioning of volatiles onto the fiber coating.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

• Desorption: The SPME fiber is inserted into the hot injector of the gas chromatograph (e.g., 250°C), where the adsorbed volatile compounds are thermally desorbed.

• Separation: The desorbed compounds are separated on a capillary column (e.g., DB-5ms or HP-INNOWax). The oven temperature is programmed to ramp up, allowing for the separation of compounds based on their boiling points and interactions with the stationary phase.

• Detection and Identification: The separated compounds are ionized (typically by electron ionization) and detected by a mass spectrometer. Identification of hexyl butyrate is achieved by comparing its mass spectrum and retention time with those of an authentic standard and by matching with mass spectral libraries (e.g., NIST).

• Quantification: The concentration of hexyl butyrate is determined by comparing its peak area to that of the internal standard and using a calibration curve prepared with known concentrations of a hexyl butyrate standard.

Experimental Workflow for Hexyl Butyrate Analysis

Conclusion

Hexyl butyrate is a key aroma compound naturally present in a wide array of fruits, contributing to their desirable sensory attributes. Its concentration is highly variable and dependent on factors such as fruit species, cultivar, and maturity. The biosynthesis of hexyl butyrate is primarily governed by the activity of alcohol acyltransferases, utilizing precursors from fatty acid metabolism. The standardized analytical methodology of HS-SPME-GC-MS provides a robust and sensitive means for the identification and quantification of this important volatile ester in fruit matrices. A thorough understanding of the occurrence and formation of hexyl butyrate is essential for the food and flavor industries in the context of product development, quality control, and the creation of natural flavor formulations. For the pharmaceutical and drug development sectors, characterizing the volatile profiles of natural products can be relevant for understanding their biological activities and for the development of nature-inspired therapeutics.

References

• 1. CAS 2639-63-6: Hexyl butyrate | CymitQuimica [cymitquimica.com]
• 2. Showing Compound Hexyl butyrate (FDB011708) - FooDB [foodb.ca]
• 3. Hexyl Butyrate manufacturers and suppliers in China - ODOWELL [odowell.com]
• 4. perfumerflavorist.com [perfumerflavorist.com]
• 5. Synthesis of hexyl butyrate (apple and citrus aroma) by Candida rugosa lipase immobilized on Diaion HP-20 using the Box-Behnken design - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Identification, Comparison and Classification of Volatile Compounds in Peels of 40 Apple Cultivars by HS–SPME with GC–MS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Comparative Study of Volatile Compounds and Expression of Related Genes in Fruit from Two Apple Cultivars during Different Developmental Stages - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. hst-j.org [hst-j.org]
• 12. cdn.apub.kr [cdn.apub.kr]
• 13. Alcohol acyltransferases for the biosynthesis of esters - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. Frontiers | Alcohol Acyltransferase Is Involved in the Biosynthesis of C6 Esters in Apricot (Prunus armeniaca L.) Fruit [frontiersin.org]
• 18. mdpi.com [mdpi.com]
• 19. researchgate.net [researchgate.net]
• 20. Headspace solid-phase microextraction method for extracting volatile constituents from the different parts of Saudi Anethum graveolens L. and their antimicrobial activity - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Synthesis of Hexyl Butyrate from Hexanol and Butyric Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hexyl butyrate is a fatty acid ester known for its characteristic fruity aroma, reminiscent of apple and apricot, with a sweet, pineapple-like taste.[1][2] This colorless liquid is naturally found in various fruits and essential oils and is widely utilized as a flavoring agent in the food and beverage industry, as well as a fragrance component in perfumes and cosmetics.[1][3] Beyond its sensory applications, hexyl butyrate serves as a valuable intermediate in organic synthesis.[3] This guide provides a comprehensive overview of the primary methods for synthesizing hexyl butyrate from hexanol and butyric acid, focusing on both enzymatic and traditional acid-catalyzed esterification. Detailed experimental protocols, quantitative data, and process diagrams are presented to assist researchers in the effective production and analysis of this compound.

Synthesis Methodologies

The synthesis of hexyl butyrate from hexanol and butyric acid is primarily achieved through esterification. This reaction can be catalyzed by either enzymes, offering a "green" and highly specific route, or by mineral acids in the classic Fischer-Speier esterification method.

Enzymatic Synthesis

Enzymatic esterification has gained significant attention due to its mild reaction conditions, high selectivity, and environmentally friendly nature. Lipases are the most commonly employed enzymes for this transformation, offering high yields and purity of the final product.

Reaction Principle:

Lipases catalyze the esterification of a carboxylic acid and an alcohol by forming an acyl-enzyme intermediate, which then reacts with the alcohol to produce the ester and water.

Quantitative Data on Enzymatic Synthesis:

The efficiency of enzymatic synthesis is influenced by several factors, including the choice of lipase, reaction temperature, substrate molar ratio, enzyme concentration, and reaction time. The following tables summarize the findings from various studies on the enzymatic synthesis of hexyl butyrate.

Lipase Source	Support Matrix	Temperature (°C)	Butyric Acid:Hexanol Molar Ratio	Biocatalyst Concentration	Reaction Time (h)	Conversion/Yield (%)	Reference
Candida rugosa	Diaion HP-20	47.25	1:1.4	17.65%	1	90.8	[4][5]
Candida rugosa	Diaion HP-20	59.5	1:2	15.8%	3	94.5	[4][5]
Candida rugosa	Diaion HP-20	47.0	1:2	16.9%	8	95.01	[4][5]
Rhizomucor miehei (Lipozyme IM-77)	Macroporous anionic resin	50	1:1.8 (tributyrin as acyl donor)	42.7%	8.3	95.3

Experimental Protocol: Enzymatic Synthesis of Hexyl Butyrate

This protocol is based on the methodology described for the synthesis using immobilized Candida rugosa lipase.[4][5]

Materials:

• Butyric acid

• n-Hexanol

• Immobilized Candida rugosa lipase (e.g., on Diaion HP-20)

• Heptane (or other suitable organic solvent)

• Orbital shaker with temperature control

• Closed reaction vessels (e.g., Duran flasks)

• Gas chromatograph with a flame ionization detector (GC-FID)

Procedure:

• Prepare a 6 mL reaction medium in a 25 mL closed Duran flask containing butyric acid and n-hexanol at a desired molar ratio (e.g., 1:2) with a total substrate concentration of 500 mM in heptane.

• Add the immobilized Candida rugosa lipase to the reaction mixture (e.g., 16.9% by weight of the total reaction volume).

• Incubate the flasks in an orbital shaker at a constant speed (e.g., 200 rpm) and temperature (e.g., 47°C).

• Monitor the reaction progress by taking aliquots at specific time intervals (e.g., 60, 180, and 480 minutes) and analyzing them by GC-FID.

• Upon completion, separate the immobilized enzyme from the reaction mixture by filtration for potential reuse.

• The resulting solution contains hexyl butyrate, which can be further purified if necessary.

Acid-Catalyzed Synthesis (Fischer-Speier Esterification)

Fischer-Speier esterification is a classic method for producing esters by refluxing a carboxylic acid and an alcohol in the presence of a strong acid catalyst.[6]

Reaction Principle:

The reaction mechanism involves the protonation of the carbonyl oxygen of the carboxylic acid by the catalyst, which enhances the electrophilicity of the carbonyl carbon. The alcohol then acts as a nucleophile, attacking the carbonyl carbon. A series of proton transfers and the elimination of a water molecule lead to the formation of the ester.[1][6][7] This is a reversible reaction, and to achieve high yields, the equilibrium must be shifted towards the product side.[7][8] This is typically accomplished by using an excess of one of the reactants (usually the less expensive one, in this case, hexanol) or by removing the water as it is formed, for example, by using a Dean-Stark apparatus.[7]

Common Catalysts:

• Sulfuric acid (H₂SO₄)

• p-Toluenesulfonic acid (p-TsOH)

• Lewis acids such as scandium(III) triflate

Experimental Protocol: Fischer Esterification of Hexyl Butyrate

Materials:

• Butyric acid

• n-Hexanol

• Concentrated sulfuric acid (or p-TsOH)

• Toluene (optional, for Dean-Stark distillation)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Saturated sodium chloride solution (brine)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Round-bottom flask

• Reflux condenser

• Dean-Stark apparatus (optional)

• Heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask, combine butyric acid and an excess of n-hexanol (e.g., a 1:3 molar ratio).

• If using a Dean-Stark apparatus, add toluene to the flask.

• Slowly add a catalytic amount of concentrated sulfuric acid (e.g., 1-2% of the total reactant weight) to the mixture while stirring.

• Assemble the reflux condenser (and Dean-Stark trap, if used) and heat the mixture to reflux. The reaction temperature will depend on the boiling point of the alcohol or the azeotropic mixture with toluene.

• Continue the reflux for several hours (typically 1-10 hours), monitoring the reaction progress by TLC or GC analysis. If using a Dean-Stark trap, monitor the collection of water.

• Once the reaction is complete, allow the mixture to cool to room temperature.

• Transfer the mixture to a separatory funnel and wash sequentially with water, saturated sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Filter the drying agent and remove the excess hexanol and solvent (if used) under reduced pressure using a rotary evaporator to yield the crude hexyl butyrate.

• The product can be further purified by distillation if required.

Product Analysis and Characterization

Gas chromatography (GC) and high-performance liquid chromatography (HPLC) are the primary analytical techniques for monitoring the reaction progress and determining the purity of the final product.

GC-FID Analysis Protocol:

The following parameters are a general guide and may need to be optimized for the specific instrument and column used.[5]

Parameter	Setting
Column	DB-5 fused-silica capillary column (30 m x 0.32 mm i.d., 1 µm film thickness) or similar
Carrier Gas	Nitrogen or Helium
Injector Temperature	250 - 280°C
Detector (FID) Temperature	250 - 300°C
Oven Temperature Program	Initial temp 50-100°C, hold for 1-2 min, ramp at 5-50°C/min to 170-200°C, hold for 2-4 min.
Injection Mode	Split or splitless

HPLC Analysis Protocol:

A reverse-phase HPLC method can also be employed for the analysis of hexyl butyrate.[4]

Parameter	Setting
Column	Newcrom R1 or similar C18 column
Mobile Phase	Acetonitrile and water with a small amount of phosphoric acid (or formic acid for MS compatibility)
Detection	UV (at a low wavelength, e.g., 210 nm) or Refractive Index (RI)

Diagrams

Reaction Pathway: Fischer Esterification of Hexyl Butyrate

Caption: Fischer esterification reaction pathway for hexyl butyrate.

Experimental Workflow: Synthesis and Purification of Hexyl Butyrate

Caption: General experimental workflow for hexyl butyrate synthesis.

References

• 1. Fischer Esterification Reaction: Acid, Alcohol, and Ester Formation [eureka.patsnap.com]
• 2. Hexyl butyrate | C10H20O2 | CID 17525 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Separation of Hexyl butyrate on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 5. Synthesis of hexyl butyrate (apple and citrus aroma) by Candida rugosa lipase immobilized on Diaion HP-20 using the Box-Behnken design - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Ester - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide to the Physical Properties of n-Hexyl Butyrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of n-hexyl butyrate. The information is presented to support research, development, and quality control activities involving this compound.

Quantitative Data Summary

The physical properties of n-hexyl butyrate are summarized in the table below for easy reference and comparison. These values have been compiled from various sources and represent a range of reported data.

Physical Property	Value	Units	Conditions	Citations
Molecular Weight	172.26	g/mol
172.27	g/mol	[1]
Boiling Point	204 - 206	°C	@ 760 mmHg	[2]
205	°C
198 - 202	°C	[1]
Melting Point	-78	°C	[3]
-95	°C	[1]
Density	0.851	g/mL	@ 25 °C
0.86 - 0.88	g/cm³	@ 20 °C	[1]
0.865	g/cm³	@ 20 °C	[4]
Refractive Index	1.417	n20/D
1.410 - 1.420	@ 20 °C	[1]
1.415 - 1.419	n20/D	[2]
Solubility in Water	33.39	mg/L	@ 25 °C (estimated)
Slightly soluble	[1]
Insoluble
Solubility in Organic Solvents	Soluble	In alcohol
Miscible	With alcohols, ethers, and most organic solvents	[1]
Vapor Pressure	0.233	mmHg	@ 25 °C (estimated)
Flash Point	>75	°C	(closed cup)	[1]
81	°C	(closed cup)	[4]

Experimental Protocols

The following sections detail the standard methodologies for determining the key physical properties of liquid esters like n-hexyl butyrate.

2.1. Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the surrounding atmospheric pressure. For n-hexyl butyrate, a common method is distillation.[5]

• Apparatus: A simple distillation apparatus is assembled, which includes a round-bottom flask, a distillation head, a condenser, a receiving flask, and a thermometer.[6]

• Procedure:

  • The n-hexyl butyrate sample is placed in the round-bottom flask along with a few boiling chips to ensure smooth boiling.

  • The apparatus is assembled, ensuring all joints are secure. The thermometer bulb should be positioned just below the side arm of the distillation head to accurately measure the temperature of the vapor.[6]

  • The flask is heated gently.

  • As the liquid boils, the vapor rises, and when it reaches the condenser, it cools and condenses back into a liquid, which is collected in the receiving flask.

  • The temperature is recorded when it stabilizes during the distillation process. This stable temperature is the boiling point of the liquid.[7]

  • The atmospheric pressure should be recorded as the boiling point is pressure-dependent.

2.2. Determination of Melting Point

Since n-hexyl butyrate is a liquid at room temperature with a very low melting point, this property is determined using a cryostat or a specialized low-temperature apparatus. The general principle involves cooling the substance until it solidifies and then gently warming it to observe the temperature at which it melts.

• Apparatus: A capillary tube, a low-temperature thermometer, and a cooling bath (e.g., a Dewar flask with a cooling mixture like dry ice/acetone). A melting point apparatus with a cooling block can also be used.[8]

• Procedure:

  • A small amount of the n-hexyl butyrate sample is introduced into a capillary tube.

  • The capillary tube is attached to a low-temperature thermometer.

  • The assembly is placed in a cooling bath and cooled until the sample solidifies.

  • The bath is then allowed to warm up slowly.

  • The temperature at which the solid first begins to melt and the temperature at which the last of the solid melts are recorded. This range is the melting point.[9] For a pure substance, this range should be narrow.[10]

2.3. Determination of Density

The density of a liquid can be accurately determined using a pycnometer.[11]

• Apparatus: A pycnometer (a glass flask with a specific volume), an analytical balance, and a constant temperature water bath.[12]

• Procedure:

  • The empty, clean, and dry pycnometer is weighed (m1).[13]

  • The pycnometer is filled with distilled water of a known density at a specific temperature and weighed again (m2). The temperature of the water should be recorded.

  • The volume of the pycnometer can be calculated using the mass of the water (m2 - m1) and its known density.

  • The pycnometer is then emptied, dried, and filled with n-hexyl butyrate at the same temperature and weighed (m3).[13]

  • The mass of the n-hexyl butyrate is (m3 - m1).

  • The density of the n-hexyl butyrate is calculated by dividing its mass by the volume of the pycnometer.

2.4. Determination of Refractive Index

The refractive index of a liquid is a measure of how much the path of light is bent, or refracted, when it enters the liquid. It is a characteristic property and is often used for identification and purity assessment. The Abbe refractometer is a common instrument for this measurement.[14][15]

• Apparatus: An Abbe refractometer and a constant temperature water bath to control the temperature of the prisms.[16]

• Procedure:

  • The refractometer is calibrated using a standard liquid with a known refractive index, such as distilled water.

  • A few drops of the n-hexyl butyrate sample are placed on the surface of the lower prism.[16]

  • The prisms are closed and the instrument is adjusted to bring the dividing line between the light and dark fields into sharp focus.

  • The compensator is adjusted to remove any color fringe from the dividing line.

  • The dividing line is aligned with the crosshairs in the eyepiece.

  • The refractive index is read from the instrument's scale. The temperature should be recorded as the refractive index is temperature-dependent.

2.5. Determination of Solubility

The solubility of n-hexyl butyrate in various solvents can be determined qualitatively and quantitatively.

• Qualitative Determination:

  • A small amount of n-hexyl butyrate (e.g., 1 mL) is added to a test tube containing a specific volume of the solvent (e.g., 3 mL of water or an organic solvent).

  • The mixture is agitated vigorously.

  • The mixture is observed to see if the n-hexyl butyrate dissolves completely (miscible), forms a separate layer (immiscible), or partially dissolves.[17]

• Quantitative Determination (e.g., in Water):

  • A saturated solution of n-hexyl butyrate in water is prepared by adding an excess of the ester to a known volume of water in a sealed container.

  • The mixture is agitated at a constant temperature for a prolonged period to ensure equilibrium is reached.

  • The undissolved ester is allowed to settle, and a known volume of the aqueous layer is carefully removed.

  • The concentration of n-hexyl butyrate in the aqueous sample is determined using an appropriate analytical technique, such as gas chromatography (GC) or high-performance liquid chromatography (HPLC).

Experimental Workflow Visualization

The following diagram illustrates the logical workflow for the experimental determination of the physical properties of n-hexyl butyrate.

Experimental workflow for physical property determination.

References

• 1. thinksrs.com [thinksrs.com]
• 2. chemimpex.com [chemimpex.com]
• 3. Hexyl butyrate | 2639-63-6 [chemicalbook.com]
• 4. Hexyl butyrate for synthesis 2639-63-6 [sigmaaldrich.com]
• 5. vernier.com [vernier.com]
• 6. jan.ucc.nau.edu [jan.ucc.nau.edu]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. cdn.juniata.edu [cdn.juniata.edu]
• 9. chem.ucalgary.ca [chem.ucalgary.ca]
• 10. SSERC | Melting point determination [sserc.org.uk]
• 11. fpharm.uniba.sk [fpharm.uniba.sk]
• 12. fpharm.uniba.sk [fpharm.uniba.sk]
• 13. scientificlabs.co.uk [scientificlabs.co.uk]
• 14. Abbe's Refractometer (Procedure) : Modern Physics Virtual Lab : Physical Sciences : Amrita Vishwa Vidyapeetham Virtual Lab [vlab.amrita.edu]
• 15. wp.optics.arizona.edu [wp.optics.arizona.edu]
• 16. scribd.com [scribd.com]
• 17. scribd.com [scribd.com]

An In-depth Technical Guide to the Safe Handling of Hexyl Butyrate

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and detailed handling precautions for hexyl butyrate, a common ester used in the flavor, fragrance, and chemical synthesis industries. The information is compiled to meet the needs of laboratory and research professionals, emphasizing safe experimental conduct and emergency preparedness.

Chemical Identification and Properties

Hexyl butyrate, also known as hexyl butanoate, is a clear, colorless liquid recognized for its sweet, fruity aroma reminiscent of pineapple and apricot.[1][2] It is this characteristic that drives its use in various commercial products.[1] For the research and drug development professional, it is essential to understand its physical and chemical properties to ensure safe handling and storage.

Table 1: Chemical Identification of Hexyl Butyrate

Identifier	Value
Chemical Name	Hexyl butyrate[1]
Synonyms	Hexyl butanoate, n-Hexyl butanoate[1][3]
CAS Number	2639-63-6[1][4]
Molecular Formula	C10H20O2[1][5]
Molecular Weight	172.27 g/mol [1]
IUPAC Name	hexyl butanoate[5]

Table 2: Physicochemical Properties of Hexyl Butyrate

Property	Value	Source
Appearance	Clear, colorless liquid	[1]
Odor	Sweet, fruity, pineapple-like	[1][2]
Boiling Point	198 - 206 °C (at 760 mmHg)	[1][5]
Melting Point	-78 °C to -95 °C	[1][5]
Flash Point	>75 °C (closed cup)	[1]
Density	0.851 - 0.88 g/cm³ at 20-25 °C	[1][4]
Vapor Pressure	0.23 mm Hg at 25 °C	[6]
Vapor Density	6 (Air = 1)	[3]
Solubility	Slightly soluble in water; miscible with alcohols and most organic solvents.	[1]
Refractive Index	1.410 - 1.420 at 20 °C	[1]

Hazard Identification and Classification

Hexyl butyrate is classified as a combustible liquid.[6][7] While it poses a low health hazard under normal handling conditions, the vapor can form explosive mixtures with air upon intense heating.[4] It is crucial to be aware of its hazard classification for proper risk assessment in a laboratory setting.

Table 3: GHS Hazard Classification

Classification	Hazard Statement
Flammable liquids (Category 4)	H227: Combustible liquid[4]

Note: This substance is not classified for acute toxicity, skin corrosion/irritation, or other specific target organ toxicity based on available data.[6][7]

Toxicological Data

Toxicological data is critical for understanding the potential health effects of a substance. For hexyl butyrate, the acute toxicity is considered low.

Table 4: Acute Toxicity Data

Test	Route	Species	Dose	Result
LD50	Oral	Rat	>5 g/kg	Details of toxic effects not reported other than lethal dose value.[8]
Standard Draize test	Dermal	Rabbit	-	Mild skin irritation observed.[6][8]

Experimental Protocols

The toxicological data presented are derived from standardized testing protocols. While specific experimental reports for hexyl butyrate are not publicly available, the methodologies follow established guidelines such as those from the Organisation for Economic Co-operation and Development (OECD).

Acute Oral Toxicity (LD50) - General Protocol (Based on OECD Guideline Principles) The acute oral toxicity test is designed to determine the median lethal dose (LD50), which is the dose of a substance that is lethal to 50% of the test animals in a group.[1] A common approach is the "limit test," particularly for substances with low expected toxicity.[1]

• Test Animals: Typically, young adult rats are used.[1] Animals are fasted before administration of the test substance.[1]

• Dose Administration: A single high dose, often up to 5 g/kg of body weight, of the test substance is administered orally via gavage.[1]

• Observation: The animals are observed for a period of 1 to 2 weeks for any signs of toxicity, morbidity, and mortality.[1]

Dermal Irritation - General Protocol (Based on OECD Guideline 404) This test assesses the potential of a substance to cause reversible inflammatory changes to the skin.[7][9]

• Test Animals: The albino rabbit is a commonly used model for this assay.[7][10] A small area of the animal's dorsal skin is clipped free of fur 24 hours before the test.[7]

• Application: A specified amount (e.g., 0.5 mL) of the test substance is applied to a small gauze patch, which is then placed on the prepared skin.[7] The patch is typically secured with tape and may be covered with an occlusive or semi-occlusive dressing.[9]

• Exposure: The exposure period is typically 4 hours.[7]

• Observation and Scoring: After the patch is removed, the skin is observed for signs of erythema (redness) and edema (swelling) at specific intervals (e.g., 1, 24, 48, and 72 hours).[7] The reactions are scored according to a standardized scale (e.g., Draize scale).[8] The mean scores for erythema and edema are used to calculate a primary irritation index, which classifies the substance's irritation potential.

Safe Handling and Storage

Proper handling and storage procedures are paramount to ensure the safety of laboratory personnel.

Workflow for Safe Handling of Hexyl Butyrate

References

• 1. fda.gov [fda.gov]
• 2. Criteria for the Research Institute for Fragrance Materials, Inc. (RIFM) safety evaluation process for fragrance ingred… [ouci.dntb.gov.ua]
• 3. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 4. benchchem.com [benchchem.com]
• 5. sicherheitsbewerter.info [sicherheitsbewerter.info]
• 6. The safety assessment of fragrance materials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. daikinchemicals.com [daikinchemicals.com]
• 8. Showing Compound Hexyl butyrate (FDB011708) - FooDB [foodb.ca]
• 9. epa.gov [epa.gov]
• 10. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

Olfactory characteristics of hexyl butyrate

An In-depth Technical Guide to the Olfactory Characteristics of Hexyl Butyrate

Abstract

Hexyl butyrate (CAS No. 2639-63-6) is an aliphatic ester recognized for its significant contribution to the flavor and fragrance industries.[1][2] This document provides a comprehensive technical overview of its olfactory characteristics, intended for researchers, scientists, and professionals in drug development. It details the compound's physicochemical properties, qualitative odor profile, and quantitative sensory thresholds. Furthermore, this guide outlines the standard experimental methodologies for olfactory analysis, including Gas Chromatography-Olfactometry (GC-O) and odor threshold determination. The biochemical mechanism of its perception via the olfactory signal transduction pathway is also described and visualized. All quantitative data are consolidated into tables for clarity, and key processes are illustrated with diagrams using the DOT language.

Chemical and Physical Properties

Hexyl butyrate, also known as hexyl butanoate, is the ester formed from the condensation of n-hexanol and butyric acid.[3][4] It is a clear, colorless liquid at room temperature.[5][6] Its volatility and hydrophobicity are key properties that allow it to reach olfactory receptors in the nasal cavity.[7][8] A summary of its key properties is presented in Table 1.

Table 1: Physicochemical Properties of Hexyl Butyrate

Property	Value	References
Molecular Formula	C₁₀H₂₀O₂	[3][4][5][9]
Molecular Weight	172.27 g/mol	[3][5][6]
CAS Number	2639-63-6	[3][5][10]
Appearance	Clear, colorless liquid	[5][6]
Density	0.851 - 0.88 g/cm³ at 20-25°C	[5][11]
Boiling Point	198 - 208 °C	[4][5][6][11]
Melting Point	-73 to -95 °C	[4][5][6]
Flash Point	>75 °C (178 °F)	[4][5][12]
Refractive Index	1.410 - 1.423 at 20°C	[4][5][11]
Water Solubility	33.39 mg/L at 25 °C (Slightly soluble / practically insoluble)	[4][5][7]
LogP (o/w)	3.30 - 3.90	[4][13]

Olfactory Profile and Sensory Data

The scent of hexyl butyrate is complex and is described using a variety of descriptors. It is predominantly characterized by its fruity and sweet notes. This ester is found naturally in various fruits and berries, including apples, citrus fruits, pears, and passion fruit.[7][10][13]

Qualitative Odor Descriptors

The perceived aroma of an odorant can vary with its concentration. The primary and secondary scent characteristics reported in the literature are summarized in Table 2.

Table 2: Qualitative Odor and Taste Descriptors for Hexyl Butyrate

Descriptor Type	Description	References
Primary Scent	Fruity, Sweet	[2][5][9][10]
Secondary Scent	Green, Apple, Pineapple, Waxy, Soapy	[7][10][13][14]
Other Descriptors	Tropical fruit, Pears, Apricot, Estery, Vegetative	[1][4][5][11][13]
Taste Profile	Fruity, Green, Waxy, Fatty, Vegetative (at 10 ppm)	[11]

Quantitative Olfactory Thresholds

The odor detection threshold (ODT) is the minimum concentration of a substance that can be detected by the human olfactory system. This is a critical parameter for evaluating the potency of an aroma compound.

Table 3: Quantitative Sensory Thresholds for Hexyl Butyrate

Threshold Type	Value	Medium	References
Aroma Detection	250 ppb (parts per billion)	Not specified	[11]
Taste Threshold	10 ppm (parts per million)	Not specified	[11]

Experimental Methodologies for Olfactory Analysis

The characterization of an odorant like hexyl butyrate involves specialized analytical techniques that couple chemical separation with sensory evaluation.

Gas Chromatography-Olfactometry (GC-O)

GC-O is a technique used to identify which specific volatile compounds in a complex mixture are responsible for its aroma.[15] An effluent from a gas chromatography column is split, with one portion directed to a chemical detector (e.g., Mass Spectrometer) for identification and the other to a heated port where a trained sensory panelist sniffs the eluting compounds and records odor descriptors and intensity.[15]

Caption: Workflow for Gas Chromatography-Olfactometry (GC-O) analysis.

Odor Threshold Determination

Determining the odor detection threshold is typically performed using standardized methods like ASTM E679-04, "Standard Practice for Determination of Odor and Taste Thresholds by a Forced-Choice Ascending Concentration Series Method of Limits".[16] This involves presenting a sensory panel with a series of increasing concentrations of the odorant against blanks and forcing a choice, which minimizes panelist bias.

Caption: Protocol for odor threshold determination via a forced-choice method.

Biochemical Mechanism of Odor Perception

The perception of esters like hexyl butyrate begins with their interaction with Olfactory Receptors (ORs) located on the cilia of Olfactory Sensory Neurons (OSNs) in the nasal epithelium. These receptors are G protein-coupled receptors (GPCRs).[8][17] The binding of an odorant molecule initiates a sophisticated intracellular signaling cascade.

The canonical olfactory signal transduction pathway is as follows:

• Binding: Hexyl butyrate binds to a specific OR.

• G Protein Activation: The activated OR interacts with a heterotrimeric G protein (Gαolf), causing the exchange of GDP for GTP on the α-subunit.[17]

• Adenylyl Cyclase Activation: The activated Gαolf-GTP complex dissociates and activates adenylyl cyclase type III (ACIII).

• cAMP Production: ACIII catalyzes the conversion of ATP to cyclic adenosine monophosphate (cAMP).

• Channel Opening: Increased intracellular cAMP levels lead to the opening of cyclic nucleotide-gated (CNG) ion channels.

• Depolarization: The influx of cations (primarily Ca²⁺ and Na⁺) through the CNG channels depolarizes the OSN membrane.

• Signal Propagation: If the depolarization reaches the threshold, an action potential is generated and transmitted along the axon to the olfactory bulb in the brain for processing.[8]

Caption: The canonical olfactory signal transduction cascade.

References

• 1. chemimpex.com [chemimpex.com]
• 2. CAS 2639-63-6: Hexyl butyrate | CymitQuimica [cymitquimica.com]
• 3. Hexyl butyrate | C10H20O2 | CID 17525 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. echemi.com [echemi.com]
• 5. consolidated-chemical.com [consolidated-chemical.com]
• 6. Hexyl Butyrate Manufacturer & Suppliers |ELAROMA-HBAT - Elchemy [elchemy.com]
• 7. Showing Compound Hexyl butyrate (FDB011708) - FooDB [foodb.ca]
• 8. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 9. Hexyl Butyrate | Fruity Aroma Chemical Manufacturer & Supplier [chemicalbull.com]
• 10. Hexyl butyrate | The Fragrance Conservatory [fragranceconservatory.com]
• 11. Hexyl Butyrate manufacturers and suppliers in China - ODOWELL [odowell.com]
• 12. parchem.com [parchem.com]
• 13. hexyl butyrate [flavscents.com]
• 14. hexyl butyrate, 2639-63-6 [thegoodscentscompany.com]
• 15. mdpi.com [mdpi.com]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]

Solubility of Hexyl Butyrate in Organic Solvents: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Hexyl butyrate, a fruity-scented ester, finds extensive application in the flavor, fragrance, and pharmaceutical industries. Its efficacy in various formulations is intrinsically linked to its solubility in a diverse range of organic solvents. This technical guide provides a comprehensive overview of the solubility characteristics of hexyl butyrate in common organic solvents. While specific quantitative data for its solubility in a wide array of organic solvents is not extensively documented in publicly available literature, this guide consolidates qualitative information, presents data for a structurally similar compound, and furnishes a detailed experimental protocol for precise solubility determination.

Introduction

Hexyl butyrate (C₁₀H₂₀O₂), also known as hexyl butanoate, is a colorless liquid characterized by a sweet, fruity aroma reminiscent of pineapple and apricot.[1] Its chemical structure, featuring a six-carbon alkyl chain and a butyrate ester group, renders it largely non-polar. This inherent hydrophobicity dictates its solubility behavior, making it readily soluble in many organic solvents while exhibiting low solubility in water.[2] Understanding the solubility of hexyl butyrate is paramount for its effective utilization in product formulation, chemical synthesis, and various research and development applications.

Physicochemical Properties of Hexyl Butyrate

A summary of the key physicochemical properties of hexyl butyrate is presented in Table 1.

Property	Value	Reference
Molecular Formula	C₁₀H₂₀O₂	[1]
Molecular Weight	172.27 g/mol	[1]
Appearance	Colorless liquid	[1]
Odor	Fruity, sweet	[1]
Boiling Point	205-208 °C	[3][4]
Melting Point	-78 °C	[3]
Density	0.851 g/mL at 25 °C	[3]
Water Solubility	20.3 mg/L at 20 °C	[3][5]
33.39 mg/L at 25 °C (estimated)	[6][7][8]

Solubility in Organic Solvents

Hexyl butyrate is generally characterized as being miscible with or highly soluble in a majority of common organic solvents, including alcohols and ethers.[1] This high solubility is a direct consequence of the "like dissolves like" principle, where the non-polar alkyl chain of hexyl butyrate interacts favorably with the non-polar or moderately polar organic solvent molecules.[2][9]

While specific quantitative solubility data for hexyl butyrate in various organic solvents is scarce in the literature, the solubility of a structurally similar compound, hexyl acetate (C₈H₁₆O₂), can provide a useful point of reference. Hexyl acetate is described as being "very soluble in alcohol and ether" and exhibits a solubility of "1 ml in 1 ml 95% alcohol," indicating complete miscibility.[10] Given the structural similarity, it is highly probable that hexyl butyrate exhibits comparable or even greater solubility in these solvents due to its slightly longer alkyl chain.

Table 2: Qualitative Solubility of Hexyl Butyrate in Common Organic Solvents

Solvent	Qualitative Solubility
Ethanol	Miscible / Very Soluble (inferred)
Methanol	Miscible / Very Soluble (inferred)
Acetone	Soluble
Diethyl Ether	Miscible / Very Soluble (inferred)
Toluene	Soluble (inferred)
Hexane	Soluble (inferred)

Note: The qualitative solubility is based on general statements in chemical literature and inference from the solubility of structurally similar compounds.

Experimental Protocol for Solubility Determination

For applications requiring precise quantitative solubility data, the following experimental protocol, based on the isothermal shake-flask method, is recommended.

4.1. Materials and Equipment

• Hexyl butyrate (high purity)

• Selected organic solvents (analytical grade)

• Analytical balance (± 0.1 mg)

• Thermostatically controlled water bath or incubator

• Glass vials with screw caps

• Vortex mixer

• Centrifuge

• Gas chromatograph with a flame ionization detector (GC-FID) or a calibrated syringe for volume/mass determination

• Syringes and filters (if using GC-FID)

4.2. Experimental Workflow

The logical flow of the experimental protocol for determining the solubility of hexyl butyrate is depicted in the following diagram.

Caption: Experimental workflow for solubility determination.

4.3. Procedure

• Preparation of Saturated Solution:

  • Add an excess amount of hexyl butyrate to a glass vial. The presence of undissolved solute is crucial to ensure saturation.

  • Accurately add a known volume or mass of the desired organic solvent to the vial.

  • Securely cap the vial to prevent solvent evaporation.

• Equilibration:

  • Place the vial in a thermostatically controlled water bath or incubator set to the desired temperature (e.g., 25 °C).

  • Agitate the mixture using a vortex mixer or shaker for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

• Phase Separation:

  • After the equilibration period, allow the vial to stand undisturbed in the thermostatic bath for several hours to allow the undissolved hexyl butyrate to settle.

  • If a clear supernatant is not obtained, centrifuge the vial at a controlled temperature to facilitate phase separation.

• Analysis:

  • Carefully withdraw a known volume of the clear, saturated supernatant using a calibrated syringe.

  • Determine the concentration of hexyl butyrate in the aliquot. This can be achieved by:

    • Gravimetric analysis: Evaporating the solvent and weighing the residual hexyl butyrate.

    • Chromatographic analysis: Diluting the aliquot and analyzing it using a pre-calibrated Gas Chromatograph with a Flame Ionization Detector (GC-FID).

• Calculation:

  • Calculate the solubility of hexyl butyrate in the solvent in the desired units (e.g., g/100 mL, mol/L).

Conclusion

Hexyl butyrate exhibits excellent solubility in a wide range of organic solvents, a characteristic that underpins its versatility in various industrial and research applications. While precise quantitative data is not always readily available, the qualitative information and data from analogous compounds provide a strong indication of its solubility behavior. For applications demanding high precision, the detailed experimental protocol provided in this guide offers a reliable method for determining the exact solubility of hexyl butyrate in any organic solvent of interest. This foundational knowledge is critical for formulators and researchers to optimize the performance and stability of their products and experimental systems.

References

• 1. consolidated-chemical.com [consolidated-chemical.com]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. Hexyl butyrate | 2639-63-6 [chemicalbook.com]
• 4. echemi.com [echemi.com]
• 5. Hexyl butyrate｜lookchem [lookchem.com]
• 6. hexyl butyrate [flavscents.com]
• 7. Human Metabolome Database: Showing metabocard for Hexyl butyrate (HMDB0033620) [hmdb.ca]
• 8. hexyl butyrate, 2639-63-6 [thegoodscentscompany.com]
• 9. Khan Academy [khanacademy.org]
• 10. Hexyl acetate | C8H16O2 | CID 8908 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Technical Guide to the Biological Sources of Hexyl Butanoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Hexyl butanoate is a volatile ester that contributes significantly to the characteristic aroma of many fruits and serves as a crucial component in the chemical communication of various insect species. This technical guide provides an in-depth exploration of the primary biological sources of hexyl butanoate, its biosynthetic pathways, and the methodologies for its extraction and quantification. Detailed experimental protocols for the analysis of hexyl butanoate from both plant and insect matrices are presented, alongside a comprehensive summary of its reported concentrations. Furthermore, this guide elucidates the role of hexyl butanoate in insect chemical ecology, including a schematic of the olfactory signaling pathway it triggers. This document is intended to be a valuable resource for researchers in the fields of natural product chemistry, chemical ecology, and drug development.

Introduction

Hexyl butanoate (C₁₀H₂₀O₂), also known as hexyl butyrate, is a fatty acid ester characterized by its sweet, fruity aroma, often reminiscent of apple and pineapple. Its presence in nature is widespread, playing a dual role as a significant flavor component in a variety of fruits and as a semiochemical, particularly a sex pheromone, in the communication of several insect species. Understanding the biological origins and biosynthesis of this compound is of great interest for the flavor and fragrance industry, as well as for the development of novel pest management strategies. This guide provides a technical overview of the known biological sources of hexyl butanoate, the enzymatic pathways leading to its formation, and detailed protocols for its analysis.

Biological Sources of Hexyl Butanoate

Hexyl butanoate is found in a diverse range of biological systems, primarily in the plant and insect kingdoms.

Fruits

A variety of fruits naturally produce hexyl butanoate as part of their complex aroma profile. It has been identified in apples, strawberries, passion fruit, pears, and sweet cherries. The concentration of hexyl butanoate can vary significantly between different fruit species and even between cultivars of the same species, as well as being influenced by the stage of ripening.

Insects

In the insect world, hexyl butanoate is a key component of the sex pheromone blend for several species of plant bugs in the family Miridae, particularly within the genus Lygus. These "true bugs" are significant agricultural pests, and the identification of their pheromone components is crucial for developing effective monitoring and mating disruption strategies. In these insects, hexyl butanoate is typically produced in the metathoracic scent glands of both males and females, though the ratios of the different pheromone components can differ between sexes and species.

Fermented Beverages

During the fermentation process of certain beverages, such as wine, various esters are produced by yeast, contributing to the final aroma profile. While less common than ethyl esters, hexyl esters, including hexyl butanoate, can be formed, arising from the esterification of butanoic acid with hexanol, both of which can be products of yeast metabolism.

Biosynthesis of Hexyl Butanoate in Plants

The biosynthesis of hexyl butanoate and other esters in plants is a well-studied process primarily involving fatty acid metabolism and the final esterification step catalyzed by alcohol acyltransferases (AATs). The pathway can be summarized as follows:

• Precursor Formation: The precursors for hexyl butanoate are hexanol and butanoyl-CoA. These are derived from the lipoxygenase (LOX) pathway, which breaks down fatty acids (like linoleic and linolenic acid) into shorter-chain aldehydes and alcohols. Butanoyl-CoA is typically formed through the β-oxidation of longer-chain fatty acids.

• Esterification: The final and rate-limiting step is the condensation of an alcohol (hexanol) with an acyl-CoA (butanoyl-CoA), catalyzed by an alcohol acyltransferase (AAT) enzyme.

The general biosynthetic pathway is depicted in the following diagram:

Fig. 1: Biosynthesis of Hexyl Butanoate in Plants.

Quantitative Data

The concentration of hexyl butanoate varies significantly across different biological sources. The following tables summarize reported quantitative data for fruits and insects.

Table 1: Concentration of Hexyl Butanoate in Various Fruit Cultivars

Fruit Species	Cultivar	Concentration (µg/kg FW)	Analytical Method
Apple (Malus domestica)	Honey Crisps	>700	HS-SPME-GC-MS
Apple (Malus domestica)	Huashuo	>700	HS-SPME-GC-MS
Apple (Malus domestica)	Changfu No. 2	>700	HS-SPME-GC-MS
Apple (Malus domestica)	Qinyue	>700	HS-SPME-GC-MS
Strawberry (Fragaria × ananassa)	'Arihyang'	Detected	SPME-GC-MS

Data compiled from Yang et al. (2021) and Jo et al. (2024).

Table 2: Hexyl Butanoate Content in Lygus Species

Insect Species	Sex	Mean Amount (ng/insect)	Pheromone Blend Ratio (HB:E2HB:E4OH)
Lygus hesperus	Female	86 (released per hour)	100:4.1:23.6
Lygus lineolaris	Female	Not specified	4:10 (HB:E2HB)
Lygus elisus	Female	Not specified	4:10 (HB:E2HB)

Data compiled from Byers et al. (2013) and Fountain et al. (2023). (HB = Hexyl Butyrate, E2HB = (E)-2-Hexenyl Butyrate, E4OH = (E)-4-oxo-2-hexenal)

Experimental Protocols

Accurate extraction and quantification of the volatile hexyl butanoate require carefully optimized protocols. The following sections provide detailed methodologies for its analysis from fruit and insect matrices.

Extraction and Quantification of Hexyl Butanoate from Fruits

Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS) is a widely used, solvent-free method for the analysis of volatile compounds in fruits.

Protocol: HS-SPME-GC-MS Analysis of Hexyl Butanoate in Apple Peels

• Sample Preparation:

  • Collect fresh, ripe apples.

  • Carefully peel the apples and immediately weigh 5.0 g of the peel into a 20 mL headspace vial.

  • Add 1 g of NaCl to the vial to increase the ionic strength and promote the release of volatiles into the headspace.

  • Add a known amount of an internal standard (e.g., ethyl nonanoate) for quantification.

  • Immediately seal the vial with a PTFE/silicone septum.

• HS-SPME Extraction:

  • Place the vial in a heating block or water bath equilibrated at 40°C.

  • Equilibrate the sample for 15 minutes with agitation (250 rpm).

  • Expose a conditioned 50/30 µm Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) SPME fiber to the headspace of the vial for 30 minutes at 40°C.

• GC-MS Analysis:

  • Immediately after extraction, desorb the SPME fiber in the GC injection port at 250°C for 5 minutes in splitless mode.

  • GC Column: DB-5ms (30 m × 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

  • Oven Temperature Program: Start at 40°C for 2 min, ramp to 180°C at 5°C/min, then ramp to 250°C at 20°C/min and hold for 5 min.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • MS Parameters: Electron impact (EI) ionization at 70 eV. Scan range of m/z 35-350.

• Quantification:

  • Identify hexyl butanoate based on its retention time and mass spectrum compared to an authentic standard.

  • Quantify the concentration of hexyl butanoate by comparing its peak area to that of the internal standard.

Fig. 2: HS-SPME-GC-MS Workflow for Fruit Volatiles.

Extraction and Quantification of Hexyl Butanoate from Insects

Solvent extraction is a common method for analyzing insect pheromones.

Protocol: Solvent Extraction of Hexyl Butanoate from Lygus Bugs

• Insect Collection and Preparation:

  • Collect adult Lygus bugs (specify species and sex).

  • To minimize stress-induced release of defensive compounds, chill the insects on ice for 5-10 minutes before extraction.

• Solvent Extraction:

  • Place a single, chilled insect into a 2 mL glass vial.

  • Add 200 µL of high-purity hexane (or pentane) containing a known amount of an internal standard (e.g., decyl acetate).

  • Gently agitate the vial for 10 minutes at room temperature.

  • Carefully remove the insect from the vial.

• Sample Concentration and Analysis:

  • Concentrate the extract to approximately 50 µL under a gentle stream of nitrogen.

  • Analyze 1 µL of the concentrated extract by GC-MS using the same conditions as described in section 5.1.3.

• Quantification:

  • Identify and quantify hexyl butanoate as described in section 5.1.4.

Fig. 3: Solvent Extraction Workflow for Insect Pheromones.

Role in Insect Chemical Ecology and Olfactory Signaling

In Lygus bugs, hexyl butanoate is a key component of the female-produced sex pheromone that attracts males. The specific blend of hexyl butanoate and other compounds, such as (E)-2-hexenyl butyrate and (E)-4-oxo-2-hexenal, is critical for species recognition and reproductive isolation.

The perception of these pheromone molecules by male insects initiates a complex signaling cascade within the olfactory system, leading to a behavioral response (e.g., upwind flight towards the female).

Olfactory Signaling Pathway for Ester Pheromones:

• Binding to Odorant-Binding Proteins (OBPs): Pheromone molecules enter the sensillum lymph through pores in the cuticle of the insect's antenna. In the lymph, they are bound by Odorant-Binding Proteins (OBPs), which transport the hydrophobic pheromones to the olfactory receptors.

• Receptor Activation: The OBP-pheromone complex interacts with a specific Olfactory Receptor (OR) located on the dendritic membrane of an Olfactory Receptor Neuron (ORN). This binding event activates the OR.

• Signal Transduction: The activated OR, which is part of an ion channel complex with a co-receptor (Orco), opens the ion channel, leading to a depolarization of the ORN membrane.

• Action Potential Generation: This depolarization generates a series of action potentials that travel down the axon of the ORN.

• Signal Processing in the Brain: The action potentials are transmitted to the antennal lobe of the insect's brain, where the information is processed, leading to the initiation of a specific behavioral response.

Protocols & Analytical Methods

Application Note: Quantitative Analysis of Hexyl Butyrate using Gas Chromatography-Mass Spectrometry (GC-MS)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed protocol for the quantitative analysis of hexyl butyrate, a common fragrance and flavor ester, in a liquid matrix using Gas Chromatography-Mass Spectrometry (GC-MS). The methodology covers sample preparation, instrument parameters, and data analysis. This guide is intended for researchers and scientists in various fields, including food and beverage, cosmetics, and pharmaceuticals.

Introduction

Hexyl butyrate (CAS No. 2639-63-6) is a fatty acid ester known for its fruity aroma, reminiscent of apple and pear.[1] It is widely used as a flavoring agent in food and beverages and as a fragrance component in perfumes and cosmetics.[1] Accurate and sensitive quantification of hexyl butyrate is crucial for quality control, formulation development, and stability testing. Gas chromatography coupled with mass spectrometry (GC-MS) is a powerful analytical technique for the separation, identification, and quantification of volatile and semi-volatile compounds like hexyl butyrate in complex matrices.[2] This document outlines a robust GC-MS method for this purpose.

Experimental Protocols

Sample Preparation: Liquid-Liquid Microextraction (LLME)

This protocol is adapted for the extraction of hexyl butyrate from a simple liquid matrix, such as a non-alcoholic beverage or a fragrance base.

Materials:

• Sample containing hexyl butyrate

• Hexane (or other suitable non-polar solvent, GC grade)

• Internal Standard (IS) solution (e.g., 100 µg/mL of heptyl butyrate in hexane)

• Deionized water

• 2 mL microcentrifuge tubes

• Vortex mixer

• Centrifuge

• GC vials with inserts

Procedure:

• Pipette 1.0 mL of the liquid sample into a 2 mL microcentrifuge tube.

• Spike the sample with 10 µL of the internal standard solution.

• Add 500 µL of hexane to the tube.

• Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and extraction of hexyl butyrate into the organic phase.

• Centrifuge the mixture at 5000 rpm for 5 minutes to separate the aqueous and organic layers.

• Carefully transfer the upper organic layer (hexane) to a GC vial with an insert.

• The sample is now ready for GC-MS analysis.

GC-MS Instrumentation and Conditions

The following parameters can be used as a starting point and should be optimized for the specific instrument and application.

Parameter	Condition
Gas Chromatograph	Agilent 7890B GC System (or equivalent)
Mass Spectrometer	Agilent 5977A MSD (or equivalent)
Column	DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent non-polar column
Injector Temperature	250 °C
Injection Mode	Splitless
Injection Volume	1 µL
Carrier Gas	Helium
Flow Rate	1.0 mL/min (constant flow)
Oven Program	- Initial Temperature: 50 °C, hold for 2 min- Ramp: 10 °C/min to 250 °C- Final Hold: Hold at 250 °C for 5 min
Transfer Line Temp.	280 °C
Ion Source Temperature	230 °C
Ionization Energy	70 eV
MS Acquisition Mode	Selected Ion Monitoring (SIM)

Quantitative Analysis

Calibration Curve:

• Prepare a series of calibration standards by spiking a blank matrix (e.g., deionized water for beverage analysis) with known concentrations of hexyl butyrate (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Add a constant concentration of the internal standard to each calibration standard.

• Extract the calibration standards using the same LLME procedure as the samples.

• Analyze the extracted standards by GC-MS.

• Construct a calibration curve by plotting the ratio of the peak area of hexyl butyrate to the peak area of the internal standard against the concentration of hexyl butyrate.

Quantification of Unknown Samples:

• Analyze the prepared unknown samples using the same GC-MS method.

• Calculate the ratio of the peak area of hexyl butyrate to the peak area of the internal standard in the unknown sample.

• Determine the concentration of hexyl butyrate in the unknown sample by using the equation of the calibration curve.

Data Presentation

Table 1: GC-MS Parameters for Hexyl Butyrate Analysis

Parameter	Setting
GC Column	DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness)
Injector Temperature	250 °C
Injection Mode	Splitless
Carrier Gas/Flow	Helium / 1.0 mL/min
Oven Program	50 °C (2 min), then 10 °C/min to 250 °C (5 min)
MS Ionization	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)

Table 2: Mass Spectrometry Data for Hexyl Butyrate[3]

Compound Name	Molecular Formula	Molecular Weight	Quantifier Ion (m/z)	Qualifier Ions (m/z)
Hexyl Butyrate	C₁₀H₂₀O₂	172.26	71	43, 89, 115
Heptyl Butyrate (IS)	C₁₁H₂₂O₂	186.29	71	43, 89, 129

Mandatory Visualization

Caption: Workflow for the quantitative analysis of hexyl butyrate by GC-MS.

Discussion

The described method provides a reliable and sensitive approach for the quantification of hexyl butyrate in liquid samples. The use of an internal standard corrects for variations in sample preparation and instrument response, thereby improving the accuracy and precision of the results. The Selected Ion Monitoring (SIM) mode enhances the sensitivity of the analysis by focusing on specific ions characteristic of hexyl butyrate, which is particularly beneficial for trace-level quantification. The choice of a non-polar DB-5ms column is well-suited for the analysis of esters and other volatile flavor and fragrance compounds. Researchers should validate this method in their laboratory and for their specific matrix to ensure it meets the required performance criteria.

References

• 1. researchgate.net [researchgate.net]
• 2. scioninstruments.com [scioninstruments.com]

Application Notes and Protocols: Enzymatic Synthesis of Hexyl Butyrate Using Lipase

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hexyl butyrate is a short-chain ester recognized for its characteristic fruity aroma, reminiscent of apple and citrus.[1] It finds significant application in the food, beverage, cosmetic, and pharmaceutical industries as a flavoring and fragrance agent.[1][2] Traditionally, hexyl butyrate is produced through chemical synthesis or extraction from natural sources. However, these methods often involve harsh reaction conditions, low yields, and the use of toxic solvents, making them less desirable.[1]

Enzymatic synthesis, utilizing lipases (triacylglycerol acyl hydrolases, EC 3.1.1.3), presents a green and efficient alternative.[1] Lipase-catalyzed esterification or transesterification for hexyl butyrate production offers several advantages, including mild reaction conditions, high specificity, reduced by-product formation, and the potential for enzyme reuse, aligning with the principles of green chemistry.[1] This document provides detailed application notes and protocols for the synthesis of hexyl butyrate using various lipases, with a focus on immobilized enzymes to enhance stability and facilitate recovery.

Data Presentation

The following tables summarize quantitative data from various studies on the enzymatic synthesis of hexyl butyrate, highlighting the effects of different reaction parameters on conversion yield.

Table 1: Optimization of Hexyl Butyrate Synthesis using Immobilized Candida rugosa Lipase (CRL) on Diaion HP-20 [1][3]

Reaction Time (min)	Temperature (°C)	Biocatalyst Concentration (%)	Acid:Alcohol Molar Ratio	Conversion Yield (%)
60	47.25	17.65	1:1.4	90.8
180	59.5	15.8	1:2	94.5
480	47.0	16.9	1:2	95.01

Table 2: Optimization of Hexyl Butyrate Synthesis via Transesterification using Immobilized Rhizomucor miehei Lipase (Lipozyme IM-77) [4]

Reaction Time (h)	Temperature (°C)	Enzyme Amount (%)	Substrate Molar Ratio (Tributyrin:Hexanol)	Added Water (%)	Conversion Yield (%)
8.3	50	42.7	1.8:1	12.6	95.3 (Actual)
8.3	50	42.7	1.8:1	12.6	96.2 (Predicted)

Table 3: Comparison of Free vs. Immobilized Aspergillus pseudotamarii Lipase for Butyl Butyrate Synthesis [2]

Enzyme State	Optimal Temperature (°C)	Maximum Activity (U/ml)	Conversion Yield (%)
Free Lipase	40	2.0	52.38
Immobilized Lipase	45	3.0	71.85

Experimental Protocols

This section provides detailed methodologies for key experiments in the enzymatic synthesis of hexyl butyrate.

Protocol 1: Synthesis of Hexyl Butyrate using Immobilized Candida rugosa Lipase (CRL) on Diaion HP-20

This protocol is based on the esterification of butyric acid and n-hexanol.[1]

Materials:

• Candida rugosa lipase (CRL)

• Diaion HP-20 support

• Butyric acid

• n-Hexanol

• Heptane (or other suitable organic solvent)

• Ethanol:Acetone mixture (1:1)

• Duran flasks (25 mL)

• Orbital shaker with temperature control

• Titration apparatus

Procedure:

• Enzyme Immobilization:

  • Prepare the immobilized CRL on Diaion HP-20 support (CRL-Diaion HP 20) using physical adsorption. An initial lipase load of 40 mg per gram of support can be used.[1]

  • Characterize the immobilized enzyme to determine protein loading and hydrolytic activity. For example, a lipase load of 28.7 ± 2.1 mg/g and a hydrolytic activity of 132.0 ± 2.5 U/g have been reported.[1][3]

• Reaction Setup:

  • In a 25 mL Duran flask, prepare a 6 mL reaction medium consisting of butyric acid and n-hexanol in heptane. The substrate concentrations and molar ratios can be varied for optimization (e.g., 500 mM of each in a 1:1 molar ratio).[1]

  • Add the CRL-Diaion HP 20 biocatalyst to the reaction mixture. The amount of biocatalyst should be based on the desired concentration (e.g., 15-18% of the total reaction volume).[1]

• Incubation:

  • Place the sealed Duran flasks in an orbital shaker set to 200 rpm.

  • Maintain the reaction at the desired temperature (e.g., 47°C).[1]

• Monitoring and Quantification:

  • Periodically withdraw 200 µL aliquots from the reaction mixture.[1]

  • Dilute the aliquots in an ethanol:acetone (1:1) mixture.[1]

  • Quantify the residual butyric acid by titration with a standardized NaOH solution to determine the conversion yield.[1]

• Product Confirmation (Optional but Recommended):

  • Analyze the final product using Gas Chromatography-Flame Ionization Detection (GC-FID) to confirm the synthesis of hexyl butyrate.

  • Example GC-FID conditions: Restek capillary column (0.25 mm diameter, 0.25 µm length), column and FID temperatures at 260°C and 250°C respectively. The temperature program can be an initial hold at 100°C for 1 min, ramp to 170°C at 5°C/min, hold for 2 min. The retention time for hexyl butyrate under these conditions was reported to be 5.7 minutes.[1]

• Enzyme Reuse:

  • After the reaction, recover the immobilized enzyme by filtration or centrifugation.

  • Wash the biocatalyst with a suitable solvent to remove any residual substrates and products.

  • The recovered CRL-Diaion HP 20 can be reused in subsequent reaction cycles. It has been shown to retain 60% of its initial activity after ten cycles.[3]

Protocol 2: Synthesis of Hexyl Butyrate via Transesterification using Immobilized Rhizomucor miehei Lipase (Lipozyme IM-77)

This protocol utilizes tributyrin as the acyl donor for the transesterification with hexanol.

Materials:

• Immobilized Rhizomucor miehei lipase (Lipozyme IM-77)

• Hexanol

• Tributyrin

• n-Hexane

• Molecular sieves (4Å)

• Anhydrous sodium sulfate

• Triacetin (internal standard)

• Orbital shaking water bath

• Gas Chromatography (GC) system

Procedure:

• Reaction Setup:

  • In a suitable reaction vessel, combine hexanol and tributyrin in n-hexane. The substrate molar ratio can be optimized (e.g., 1.8:1 tributyrin to hexanol).

  • Add molecular sieves to remove any traces of water.

  • Add Lipozyme IM-77 to the mixture. The enzyme amount can be varied for optimization (e.g., 42.7% by mass of hexanol).

  • If studying the effect of water, a specific amount of water can be added (e.g., 12.6% by weight of hexanol).

• Incubation:

  • Incubate the reaction mixture in an orbital shaking water bath at 200 rpm and the desired temperature (e.g., 50°C) for a specified duration (e.g., 8.3 hours).

• Sample Preparation and Analysis:

  • After incubation, pass the reaction medium through a column of anhydrous sodium sulfate to remove the immobilized enzyme and any residual water.

  • Add a known concentration of an internal standard, such as triacetin (e.g., 50 mM), to the sample for quantitative analysis.

  • Analyze the sample by Gas Chromatography (GC) to determine the concentration of hexyl butyrate.

  • Example GC conditions: Injector and detector temperatures at 280°C and 300°C, respectively. Oven temperature program: hold at 50°C for 2 min, ramp to 200°C at 50°C/min, hold for 4 min, then increase to 300°C at 70°C/min. Nitrogen is used as the carrier gas.

• Calculation of Conversion:

  • The percentage molar conversion is calculated as: (moles of hexyl butyrate produced / initial moles of hexanol) x 100%.

Visualizations

The following diagrams illustrate the experimental workflow and the underlying kinetic mechanism for the lipase-catalyzed synthesis of hexyl butyrate.

Caption: Experimental workflow for lipase-catalyzed hexyl butyrate synthesis.

Caption: Ping-Pong Bi-Bi kinetic mechanism for lipase-catalyzed esterification.

References

• 1. Synthesis of hexyl butyrate (apple and citrus aroma) by Candida rugosa lipase immobilized on Diaion HP-20 using the Box-Behnken design - PMC [pmc.ncbi.nlm.nih.gov]
• 2. editorial.uni-plovdiv.bg [editorial.uni-plovdiv.bg]
• 3. Synthesis of hexyl butyrate (apple and citrus aroma) by Candida rugosa lipase immobilized on Diaion HP-20 using the Box-Behnken design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. core.ac.uk [core.ac.uk]

Hexyl Butyrate: Application Notes and Protocols for Food Flavoring

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of hexyl butyrate as a food flavoring agent. Detailed protocols for its evaluation and incorporation into various food matrices are outlined to assist researchers and product developers in the food and pharmaceutical industries.

Hexyl butyrate, a GRAS (Generally Recognized as Safe) substance with FEMA number 2568, is a colorless liquid ester known for its characteristic fruity and sweet aroma, often described as reminiscent of apple, pineapple, and other tropical fruits.[1][2][3][4] Its versatile flavor profile makes it a valuable component in the formulation of a wide range of food products.

Sensory Profile and Applications

Hexyl butyrate imparts a fresh, fruity, and slightly waxy flavor.[5][6] It is utilized to enhance and impart fruity notes in a variety of food and beverage products.

Table 1: Physicochemical Properties of Hexyl Butyrate

Property	Value	Reference
Synonyms	Hexyl butanoate, Butyric acid hexyl ester	[4][7]
CAS Number	2639-63-6	[1][2][7]
Molecular Formula	C10H20O2	[1][2][8]
Molecular Weight	172.27 g/mol	[1][2]
Appearance	Clear, colorless liquid	[1][2]
Odor	Sweet, fruity, apple, pineapple	[1][2][8][9]
Taste	Sweet, fruity, suggestive of pineapple	[6]
Boiling Point	198–208 °C	[2]
Solubility	Slightly soluble in water; miscible with alcohols and most organic solvents	[1]

Table 2: Suggested Starting Usage Levels of Hexyl Butyrate in Different Flavor Profiles

The following are suggested starting concentrations for sensory evaluation. Optimal levels will vary based on the specific food matrix and desired flavor intensity. The levels are based on a flavor intended to be dosed at 0.05% in the final product.

Flavor Type	Suggested Concentration (ppm)
Apple	1000
Apricot & Nectarine	500
Banana	800
Butter & Cheese	50
Cherry	100
Concord Grape	500
Cream & Fresh Milk	20
Guava	1000
Kiwi	1500
Mango	500
Melon (Cantaloupe)	1000-2000
Papaya	20
Passionfruit	3000
Peach	100-400
Pear	1000
Plum	2000
Tea (Black)	~100
Alcoholic Beverages (Rum, Brandy, Whisky)	50
Bacon & Ham	50

(Source: Perfumer & Flavorist)[10]

Experimental Protocols

Sensory Evaluation Protocol: Triangle Test

This protocol is designed to determine if a sensory difference exists between a control sample and a sample containing hexyl butyrate.

Objective: To determine if the addition of hexyl butyrate at a specific concentration produces a perceivable difference in a food or beverage product.

Materials:

• Control food/beverage product

• Experimental food/beverage product with added hexyl butyrate (prepared according to the concentrations in Table 2)

• Identical, opaque tasting cups labeled with random three-digit codes

• Water and unsalted crackers for palate cleansing

• Sensory evaluation booths with controlled lighting and temperature

• A panel of at least 10-15 trained sensory panelists

Procedure:

• Sample Preparation: Prepare the control and experimental samples. For the experimental sample, accurately add the desired concentration of hexyl butyrate. Ensure both samples are at the same serving temperature.

• Coding and Presentation: For each panelist, present three samples: two of the control and one of the experimental, or one of the control and two of the experimental. The order of presentation should be randomized for each panelist.

• Instructions to Panelists: Instruct panelists to taste each sample from left to right. After tasting, they should identify which sample they believe is different from the other two.

• Palate Cleansing: Panelists should cleanse their palates with water and unsalted crackers between each set of samples.

• Data Collection: Record the responses of each panelist.

• Data Analysis: Analyze the data using a statistical table for triangle tests to determine if the number of correct identifications is statistically significant.

References

• 1. foodresearchlab.com [foodresearchlab.com]
• 2. studysmarter.co.uk [studysmarter.co.uk]
• 3. Methods of flavor evaluation | PPTX [slideshare.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. bevsource.com [bevsource.com]
• 7. contractlaboratory.com [contractlaboratory.com]
• 8. studysmarter.co.uk [studysmarter.co.uk]
• 9. Quantitative analysis of fatty acid methyl esters by capillary gas chromatography with flame-ionization detection: quadrupole and sector mass spectrometer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Sensory analysis – How flavour tests support product development - Tentamus Group [tentamus.com]

Application Notes and Protocols for the Use of Hexyl Butyrate as a Fragrance Ingredient in Cosmetics

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hexyl butyrate (CAS No. 2639-63-6) is a fatty acid ester utilized in the cosmetics and personal care industry as a fragrance ingredient.[1][2] It imparts a sweet, fruity aroma reminiscent of apple, pear, and pineapple.[1][3] This document provides detailed application notes and experimental protocols for the safe and effective use of hexyl butyrate in cosmetic formulations, with a focus on the key safety endpoints relevant to topical application.

Chemical and Physical Properties

Property	Value	Reference
Chemical Name	Hexyl butanoate	[1]
Synonyms	Butanoic acid, hexyl ester; n-Hexyl butyrate	[1][4]
Molecular Formula	C10H20O2	[1]
Molecular Weight	172.26 g/mol	[1]
Appearance	Colorless liquid	[1][2]
Odor	Fruity, sweet, apple, pear, pineapple	[1]
Boiling Point	205 °C	[4]
Melting Point	-78 °C	[4]
Density	0.851 g/mL at 25 °C	[4]
Refractive Index	n20/D 1.417	[4]
Solubility	Slightly soluble in water; soluble in organic solvents

Regulatory Status and Safety Summary

Hexyl butyrate has been evaluated for safety by the Research Institute for Fragrance Materials (RIFM), and a safety assessment has been published.[5] It is also listed by the Flavor and Extract Manufacturers Association (FEMA) as Generally Recognized as Safe (GRAS) for use as a flavoring agent.[6]

Toxicological Profile Summary

Endpoint	Result	Reference
Acute Oral Toxicity (Rat)	LD50 > 5000 mg/kg	[7]
Acute Dermal Toxicity (Rabbit)	LD50 > 5000 mg/kg	[7]
Skin Irritation (Human)	A 12% solution was non-irritating.	[7]
Skin Sensitization (Human)	A 12% solution was non-sensitizing.	[7]

Note: This table summarizes available data. For a comprehensive safety evaluation, it is recommended to consult the full RIFM safety assessment.

Application and Recommended Use Levels

Hexyl butyrate is incorporated into a wide range of cosmetic and personal care products, including perfumes, lotions, creams, shampoos, and deodorants.[1]

Typical Use Concentrations

Product Category	Use Level (%)
Fine Fragrance	0.05 - 0.50
Body Lotion/Cream	0.02 - 0.20
Shampoo/Body Wash	0.02 - 0.20
Home Fragrance	0.02 - 0.30
Candles	0.05 - 0.25

These are typical concentration ranges. Formulators should adhere to the guidelines and standards set by the International Fragrance Association (IFRA).

Experimental Protocols

Dermal Safety Assessment Workflow

The following diagram illustrates a typical workflow for assessing the dermal safety of a fragrance ingredient like hexyl butyrate.

Caption: A typical workflow for the dermal safety assessment of a cosmetic fragrance ingredient.

In Vitro Skin Irritation: Reconstructed Human Epidermis (RhE) Test (OECD TG 439)

This test method is used to predict the skin irritation potential of a chemical by assessing its effect on a reconstructed human epidermis model.

Protocol Summary:

• Test System: A validated Reconstructed Human Epidermis (RhE) model (e.g., EpiDerm™, EpiSkin™).

• Test Substance Preparation: Hexyl butyrate is applied neat or diluted in a suitable solvent.

• Application: A defined volume of the test substance is applied topically to the surface of the RhE tissue.

• Incubation: The treated tissues are incubated for a specified period (e.g., 60 minutes).

• Viability Assessment: Following incubation and rinsing, tissue viability is determined using the MTT assay. The amount of formazan produced is quantified spectrophotometrically at 570 nm.

• Data Interpretation: A substance is classified as an irritant (UN GHS Category 2) if the mean tissue viability is reduced to ≤ 50% of the negative control.

In Vitro Skin Sensitization: ARE-Nrf2 Luciferase Test Method (OECD TG 442D)

This assay assesses the potential of a chemical to induce skin sensitization by measuring the activation of the Keap1-Nrf2-ARE antioxidant response element pathway in a keratinocyte cell line.

Protocol Summary:

• Test System: A stable transfected human keratinocyte cell line (e.g., KeratinoSens™) containing a luciferase gene under the control of the ARE element.

• Test Substance Preparation: Hexyl butyrate is dissolved in a suitable solvent (e.g., DMSO) to prepare a series of concentrations.

• Cell Exposure: The cells are exposed to the test substance concentrations for 48 hours.

• Luciferase Activity Measurement: Luciferase activity is measured using a luminometer.

• Cytotoxicity Assessment: Cell viability is concurrently measured (e.g., using the MTT assay) to assess cytotoxicity.

• Data Interpretation: A chemical is considered a sensitizer if it induces a statistically significant induction of luciferase activity of 1.5-fold or greater (EC1.5) at a concentration that does not cause significant cytotoxicity.

Human Repeated Insult Patch Test (HRIPT)

The HRIPT is a confirmatory study in human volunteers to assess the skin irritation and sensitization potential of a substance under exaggerated exposure conditions.

Protocol Summary:

• Study Population: A panel of healthy human volunteers (typically 50-200).

• Induction Phase:

  • The test material (e.g., hexyl butyrate at a specified concentration in a suitable vehicle) is applied to the skin under an occlusive or semi-occlusive patch for 24-48 hours.

  • This procedure is repeated nine times over a three-week period at the same application site.

  • The site is scored for any signs of irritation after each application.

• Rest Phase: A two-week period with no applications.

• Challenge Phase:

  • A single patch with the test material is applied to a naive skin site.

  • The site is evaluated for any reaction at 24, 48, 72, and 96 hours post-application.

• Data Interpretation: The absence of a sensitization reaction at the challenge site indicates a lack of sensitization potential at the tested concentration, establishing a No-Observed-Effect-Level (NOEL).

Dermal Penetration and Metabolism

Dermal Penetration: The percutaneous absorption of hexyl butyrate can be assessed using in vitro methods with human or animal skin (OECD TG 428). This provides data on the amount of substance that can reach the systemic circulation.

Metabolism: As an ester, hexyl butyrate is anticipated to undergo hydrolysis in the skin, catalyzed by cutaneous esterases, to form hexanol and butyric acid. The potential biological activity of these metabolites should be considered in the overall safety assessment.

Caption: Expected metabolic pathway of hexyl butyrate in the skin.

Conclusion

Hexyl butyrate is a fragrance ingredient with a generally favorable safety profile for use in cosmetic products when used within recommended concentration levels and in accordance with IFRA standards. The provided application notes and experimental protocols offer a framework for its evaluation and safe formulation by researchers, scientists, and drug development professionals. A thorough safety assessment should be based on a weight-of-evidence approach, incorporating data from in silico, in vitro, and, where necessary, human confirmatory studies.

References

• 1. Hexyl butyrate | C10H20O2 | CID 17525 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CAS 2639-63-6: Hexyl butyrate | CymitQuimica [cymitquimica.com]
• 3. Hexyl Butyrate (FEMA‑2568) – Fruity [myskinrecipes.com]
• 4. Hexyl Butyrate manufacturers and suppliers in China - ODOWELL [odowell.com]
• 5. RIFM fragrance ingredient safety assessment, hexyl butyrate, CAS Registry Number 2639-63-6 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. femaflavor.org [femaflavor.org]
• 7. hexyl butyrate, 2639-63-6 [thegoodscentscompany.com]

Application Notes and Protocols for the Synthesis of Hexyl Butyrate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Hexyl butyrate, a fatty acid ester, is recognized for its characteristic fruity aroma, reminiscent of apple and pineapple.[1][2] This valuable compound sees widespread application in the food, fragrance, and pharmaceutical industries as a flavoring agent and fragrance component.[3][4] This document provides detailed protocols for the synthesis of hexyl butyrate via two primary methods: the classic Fischer-Speier esterification using a strong acid catalyst and a more contemporary enzymatic approach employing lipases. Both methodologies are presented with comprehensive experimental procedures, quantitative data summaries, and visual workflow diagrams to facilitate reproducible and efficient synthesis in a laboratory setting.

Physicochemical Properties of Hexyl Butyrate

A summary of the key physicochemical properties of hexyl butyrate is presented in Table 1 for easy reference and characterization of the final product.

Property	Value	Reference(s)
Molecular Formula	C₁₀H₂₀O₂	[1][2]
Molecular Weight	172.26 g/mol	[2][5]
Appearance	Clear, colorless liquid	[2][6]
Odor	Fruity, sweet, suggestive of pineapple	[2]
Boiling Point	204.0 °C to 206.0 °C at 760 mmHg	[5][6]
Melting Point	-78 °C	[5]
Density	0.861 - 0.871 g/mL at 20 °C	[2]
Refractive Index (n_D²⁰)	1.4140 - 1.4190	[2]
Solubility	Insoluble in water; soluble in ethanol and ether.	[2][6]
Flash Point	84 °C	[2]

Protocol 1: Fischer-Speier Esterification of Hexanol and Butyric Acid

The Fischer-Speier esterification is a robust and widely used method for producing esters by refluxing a carboxylic acid and an alcohol in the presence of a strong acid catalyst. This protocol has been adapted from standard laboratory procedures for ester synthesis.[7][8][9]

Materials and Equipment

• n-Hexanol

• Butyric acid

• Concentrated sulfuric acid (H₂SO₄)

• Sodium bicarbonate (NaHCO₃), 5% aqueous solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Diethyl ether (or other suitable extraction solvent)

• Brine (saturated NaCl solution)

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Separatory funnel

• Beakers and Erlenmeyer flasks

• Distillation apparatus

• Magnetic stirrer and stir bar

• pH paper

Experimental Procedure

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, combine n-hexanol and butyric acid. A molar excess of one of the reactants can be used to drive the reaction towards the product; typically, the less expensive reactant is used in excess.[8]

• Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 5 drops) to the mixture.[7]

• Reflux: Attach a reflux condenser to the flask and heat the mixture to a gentle reflux using a heating mantle. Allow the reaction to reflux for 60-70 minutes.[3] The progress of the reaction can be monitored by thin-layer chromatography (TLC).[8]

• Work-up - Neutralization: After cooling the reaction mixture to room temperature, carefully add a 5% aqueous solution of sodium bicarbonate to neutralize the unreacted butyric acid and the sulfuric acid catalyst. Continue adding the bicarbonate solution until the evolution of CO₂ gas ceases.[3]

• Extraction: Transfer the mixture to a separatory funnel. Add diethyl ether to extract the hexyl butyrate. Shake the funnel vigorously, venting frequently. Allow the layers to separate and remove the lower aqueous layer.

• Washing: Wash the organic layer sequentially with 5% sodium bicarbonate solution, water, and finally with brine.[7]

• Drying: Transfer the organic layer to an Erlenmeyer flask and dry it over anhydrous sodium sulfate.

• Purification: Decant or filter the dried organic solution into a clean, dry round-bottom flask. Remove the solvent using a rotary evaporator. The crude hexyl butyrate can be further purified by distillation.[3][7]

Chemical Reaction and Workflow

Caption: Workflow for the synthesis of hexyl butyrate via Fischer esterification.

Protocol 2: Enzymatic Synthesis of Hexyl Butyrate

Enzymatic synthesis offers a milder and more selective alternative to chemical methods, often proceeding under ambient conditions with high yields. This protocol is based on studies utilizing immobilized lipases for the esterification of hexanol.[4]

Materials and Equipment

• n-Hexanol

• Butyric acid

• Immobilized Lipase (e.g., Candida rugosa lipase immobilized on Diaion HP-20)

• Heptane (or other suitable organic solvent)

• Orbital shaker with temperature control

• Reaction vials (e.g., closed Duran flasks)

• Gas chromatograph (GC) for analysis

Experimental Procedure

• Reaction Medium Preparation: Prepare the reaction medium in a closed flask by dissolving butyric acid and n-hexanol in heptane. A common starting concentration is 500 mM of each reactant.[4]

• Enzyme Addition: Add the immobilized lipase to the reaction medium. The amount of enzyme will depend on its activity and should be optimized.

• Incubation: Place the reaction flask in an orbital shaker set to a constant stirring speed (e.g., 200 rpm) and a controlled temperature. Optimal temperatures can vary depending on the enzyme used, with studies showing high conversions at temperatures between 47 °C and 60 °C.[4]

• Reaction Monitoring: The progress of the esterification can be monitored by taking aliquots at different time intervals and analyzing the conversion to hexyl butyrate by gas chromatography (GC).

• Product Isolation: After the desired conversion is achieved, the immobilized enzyme can be easily removed by filtration. The solvent can then be evaporated to yield the crude hexyl butyrate.

• Enzyme Reuse: The recovered immobilized lipase can often be washed and reused for several reaction cycles.[4]

Optimized Reaction Conditions and Yields

The following table summarizes optimized conditions for the synthesis of hexyl butyrate using Candida rugosa lipase immobilized on Diaion HP-20, as reported in the literature.[4]

Reaction Time (min)	Temperature (°C)	Acid:Alcohol Molar Ratio	Biocatalyst Concentration (%)	Conversion (%)
60	47.25	1:1.4	17.65	90.8
180	59.5	1:2	15.8	94.5
480	47.0	1:2	16.9	95.01

Enzymatic Synthesis Workflow

Caption: Workflow for the enzymatic synthesis of hexyl butyrate.

Conclusion

Both the Fischer-Speier esterification and enzymatic synthesis are effective methods for producing hexyl butyrate. The choice of method will depend on the specific requirements of the application, including scale, desired purity, and economic considerations. The Fischer esterification is a classic, cost-effective method suitable for large-scale production, while enzymatic synthesis provides a greener, more selective alternative that operates under milder conditions and can simplify purification. The protocols and data provided herein serve as a comprehensive guide for the successful laboratory synthesis of hexyl butyrate.

References

• 1. CAS 2639-63-6: Hexyl butyrate | CymitQuimica [cymitquimica.com]
• 2. HEXYL BUTYRATE [ventos.com]
• 3. Solved This is a fischer esterification synthesis lab. My | Chegg.com [chegg.com]
• 4. Synthesis of hexyl butyrate (apple and citrus aroma) by Candida rugosa lipase immobilized on Diaion HP-20 using the Box-Behnken design - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Hexyl butyrate | C10H20O2 | CID 17525 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. breezeipl.com [breezeipl.com]
• 7. community.wvu.edu [community.wvu.edu]
• 8. odp.library.tamu.edu [odp.library.tamu.edu]
• 9. Fischer Esterification-Typical Procedures - operachem [operachem.com]

Application Note: Determination of Hexyl Butyrate using High-Performance Liquid Chromatography (HPLC)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and reliable High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of hexyl butyrate. Hexyl butyrate, a common flavor and fragrance agent, can be effectively separated and quantified using a reverse-phase C18 column with a gradient elution of acetonitrile and water. Detection is achieved at a low UV wavelength, making this method suitable for compounds like hexyl butyrate that lack a strong chromophore. This protocol provides detailed procedures for sample preparation, chromatographic conditions, and method validation parameters, ensuring accurate and reproducible results for quality control and research applications.

Introduction

Hexyl butyrate is an ester widely used in the food, beverage, and cosmetic industries to impart fruity flavors and aromas, reminiscent of apple and pineapple.[1][2] Accurate quantification of hexyl butyrate is crucial for ensuring product quality, consistency, and adherence to regulatory standards. High-Performance Liquid Chromatography (HPLC) offers a powerful analytical technique for the separation and determination of such compounds.

This document provides a comprehensive protocol for the analysis of hexyl butyrate using a reverse-phase HPLC method with UV detection. The methodology is based on established principles for the analysis of similar short-chain fatty acid esters and is designed to be readily implemented in a standard analytical laboratory.

Experimental Protocol

Instrumentation and Materials

• HPLC System: An HPLC system equipped with a gradient pump, autosampler, column oven, and a UV-Vis or Photodiode Array (PDA) detector.

• Column: A C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size) is recommended for this separation.

• Solvents: HPLC grade acetonitrile and water are required for the mobile phase.

• Reagents: Phosphoric acid or formic acid (for MS-compatible methods) can be used to acidify the mobile phase.[3]

• Standards: A certified reference standard of hexyl butyrate (purity ≥98%).

• Sample Preparation: Syringe filters (0.45 µm) for sample clarification.

Chromatographic Conditions

A summary of the optimized chromatographic conditions for the analysis of hexyl butyrate is presented in the following table.

Parameter	Condition
Column	C18 Reverse-Phase (4.6 x 150 mm, 5 µm)
Mobile Phase A	HPLC Grade Water with 0.1% Phosphoric Acid
Mobile Phase B	Acetonitrile with 0.1% Phosphoric Acid
Gradient Program	See Table 2
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30°C
Detection	UV at 210 nm
Run Time	15 minutes

Table 1: HPLC Chromatographic Conditions

The use of a low UV wavelength, such as 210 nm, is necessary as hexyl butyrate does not possess a strong chromophore.[4]

Gradient Elution Program

A gradient elution is employed to ensure the efficient separation of hexyl butyrate from potential matrix interferences.

Time (minutes)	% Mobile Phase A (Water + 0.1% H₃PO₄)	% Mobile Phase B (Acetonitrile + 0.1% H₃PO₄)
0.0	40	60
10.0	10	90
12.0	10	90
12.1	40	60
15.0	40	60

Table 2: Gradient Elution Program

Standard and Sample Preparation

Standard Solution Preparation:

• Primary Stock Solution (1000 µg/mL): Accurately weigh 100 mg of hexyl butyrate standard and dissolve it in 100 mL of acetonitrile.

• Working Standard Solutions: Prepare a series of calibration standards by serially diluting the primary stock solution with the initial mobile phase composition (60% acetonitrile in water with 0.1% phosphoric acid) to achieve concentrations ranging from 1 µg/mL to 100 µg/mL.

Sample Preparation (General Procedure for Liquid Samples):

• For liquid samples such as beverages or liquid flavor formulations, a direct dilution may be sufficient.

• Dilute the sample with acetonitrile to bring the expected concentration of hexyl butyrate within the calibration range.

• Filter the diluted sample through a 0.45 µm syringe filter prior to injection to remove any particulate matter.

For more complex matrices like food products, a solvent extraction step may be necessary.

Method Validation Data (Illustrative)

The following table summarizes typical method validation parameters for the HPLC analysis of a similar ester, hexyl valerate, which can be expected to be comparable for hexyl butyrate.

Parameter	Result
Linearity (Concentration Range)	1 - 100 µg/mL
Correlation Coefficient (r²)	> 0.999
Limit of Detection (LOD)	~0.5 µg/mL
Limit of Quantification (LOQ)	~1.5 µg/mL
Precision (%RSD)	< 2%
Accuracy (Recovery)	98 - 102%
Retention Time	Approximately 7-9 minutes

Table 3: Typical Method Validation Parameters

Experimental Workflow

The following diagram illustrates the logical workflow for the HPLC analysis of hexyl butyrate.

Caption: HPLC analysis workflow for hexyl butyrate.

Signaling Pathway Diagram (Logical Relationship)

The following diagram illustrates the logical relationship between the analytical parameters and the desired outcome of the HPLC method.

Caption: Key parameters influencing HPLC method performance.

Conclusion

The described HPLC method provides a reliable and efficient means for the determination of hexyl butyrate in various sample matrices. The use of a C18 column with a gradient elution of acetonitrile and water, coupled with UV detection at a low wavelength, allows for the successful separation and quantification of this analyte. The detailed protocol and validation guidelines presented in this application note will be valuable for researchers, scientists, and drug development professionals involved in the quality control and analysis of products containing hexyl butyrate.

References

• 1. phx.phenomenex.com [phx.phenomenex.com]
• 2. aurigeneservices.com [aurigeneservices.com]
• 3. Separation of Hexyl butyrate on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 4. HPLC-DAD Development and Validation Method for Short-Chain Fatty Acids Quantification from Chicken Feces by Solid-Phase Extraction [mdpi.com]

The Pivotal Role of Hexyl Butyrate in Defining Fruit Aroma Profiles: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the significance of hexyl butyrate, a key ester, in shaping the characteristic aroma profiles of various fruits. This document outlines its presence across different fruit species, details experimental protocols for its quantification, and illustrates the biochemical pathways governing its synthesis.

Hexyl butyrate (CH₃(CH₂)₅COO(CH₂)₃CH₃), also known as hexyl butanoate, is an organic ester renowned for its sweet, fruity aroma, often reminiscent of apple, pineapple, and other tropical fruits.[1][2][3] Its volatility and pleasant scent make it a crucial component of the overall flavor and fragrance of many fruits, significantly influencing consumer acceptance.[4] In the food and fragrance industry, hexyl butyrate is a widely used flavoring agent to impart or enhance fruity notes in a variety of products.[5][6]

Quantitative Presence of Hexyl Butyrate in Fruits

The concentration of hexyl butyrate varies significantly among different fruit species and even between cultivars of the same fruit. This variability is influenced by genetic factors, ripening stage, and post-harvest conditions. The following table summarizes the quantitative data available for hexyl butyrate in several fruits.

Fruit	Cultivar/Variety	Concentration (µg/kg Fresh Weight)	Reference
Apple	Honey Crisps	> 700	[7]
Changfu No. 2	Present	[7]
Qinyue	Present	[7]
Huashuo	Present	[7]
Passion Fruit	Yellow Passion Fruit	Detected, not quantified	[8]
Organic vs. Conventional	2% and 5% of total relative area	[9]
Pear	General	Suggested use in flavors at 1,000 ppm	[10]
Plum	General	Suggested use in flavors at 2,000 ppm	[10]
Cherry	General	Suggested use in flavors at 100 ppm	[10]
Strawberry	'Sulhyang'	Detected at red stage
'Maehyang'	Detected at red stage
'Arihyang'	Detected at red stage

Biosynthesis of Hexyl Butyrate in Fruits

The formation of hexyl butyrate in fruits is a product of the broader ester biosynthesis pathway. This process is enzymatically driven, primarily by alcohol acyltransferases (AATs), which catalyze the final step of ester formation. AATs facilitate the transfer of an acyl group from an acyl-CoA molecule to an alcohol. In the case of hexyl butyrate, butanoyl-CoA provides the acyl group, and hexanol serves as the alcohol substrate. The availability of these precursors is a critical determinant of the final concentration of hexyl butyrate.

Biosynthesis pathway of hexyl butyrate in fruits.

Experimental Protocol: Quantification of Hexyl Butyrate in Fruit Samples using HS-SPME-GC-MS

This protocol details a widely used method for the extraction and quantification of volatile compounds, including hexyl butyrate, from fruit matrices. Headspace Solid-Phase Microextraction (HS-SPME) is a solvent-free technique that is both sensitive and reproducible for analyzing fruit aromas.

Materials and Reagents

• Fruit samples

• Sodium chloride (NaCl)

• Internal standard (e.g., ethyl heptanoate)

• 20 mL headspace vials with PTFE/silicone septa

• SPME fiber assembly (e.g., 50/30 µm DVB/CAR/PDMS)

• Gas Chromatograph coupled with a Mass Spectrometer (GC-MS)

Sample Preparation

• Homogenize fresh fruit tissue to a puree.

• Weigh a precise amount of the fruit homogenate (e.g., 5 g) into a 20 mL headspace vial.

• Add a known amount of internal standard to the vial.

• Add a saturating amount of NaCl (e.g., 1 g) to the vial to increase the release of volatile compounds from the matrix.

• Immediately seal the vial with the screw cap containing a PTFE/silicone septum.

HS-SPME Procedure

• Incubate the sealed vial at a controlled temperature (e.g., 40°C) for a specific time (e.g., 30 minutes) to allow for equilibration of the volatiles in the headspace.

• Expose the SPME fiber to the headspace of the vial for a defined extraction time (e.g., 30 minutes) while maintaining the incubation temperature.

• Retract the fiber into the needle and immediately introduce it into the GC injector for thermal desorption.

GC-MS Analysis

• Injector Temperature: 250°C

• Desorption Time: 5 minutes (splitless mode)

• Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min)

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2 minutes

  • Ramp to 150°C at 3°C/minute

  • Ramp to 250°C at 10°C/minute, hold for 5 minutes

• Mass Spectrometer:

  • Ionization Mode: Electron Impact (EI) at 70 eV

  • Mass Range: m/z 40-350

  • Ion Source Temperature: 230°C

  • Transfer Line Temperature: 250°C

Data Analysis

• Identify hexyl butyrate by comparing its mass spectrum and retention time with that of an authentic standard.

• Quantify the concentration of hexyl butyrate by calculating the peak area ratio of the analyte to the internal standard and comparing it to a calibration curve prepared with known concentrations of hexyl butyrate.

Experimental Workflow

The following diagram illustrates the logical flow of the experimental procedure for analyzing hexyl butyrate in fruit samples.

Workflow for fruit aroma analysis.

Conclusion

Hexyl butyrate is a significant contributor to the desirable fruity aromas of many fruits. Understanding its concentration and the biochemical pathways responsible for its production is crucial for quality assessment in the food and beverage industry, as well as for developing new fruit cultivars with enhanced flavor profiles. The provided protocols offer a standardized approach for the reliable quantification of this important aroma compound, enabling further research into the complex chemistry of fruit flavors.

References

• 1. researchgate.net [researchgate.net]
• 2. Enhanced Detection of Short-Chain Fatty Acids Using Gas Chromatography Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. consolidated-chemical.com [consolidated-chemical.com]
• 4. hexyl butyrate, 2639-63-6 [thegoodscentscompany.com]
• 5. chemimpex.com [chemimpex.com]
• 6. echemi.com [echemi.com]
• 7. alice.cnptia.embrapa.br [alice.cnptia.embrapa.br]
• 8. Showing Compound Hexyl butyrate (FDB011708) - FooDB [foodb.ca]
• 9. researchgate.net [researchgate.net]
• 10. perfumerflavorist.com [perfumerflavorist.com]

Application Notes and Protocols for Hexyl Butyrate Production Using Immobilized Enzyme Technology

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hexyl butyrate is a flavor ester with a characteristic fruity aroma, reminiscent of apple and citrus, widely used in the food, beverage, and pharmaceutical industries. The increasing consumer demand for "natural" ingredients has driven the development of enzymatic synthesis as a greener alternative to traditional chemical methods.[1][2] Enzymatic synthesis, utilizing immobilized lipases, offers several advantages, including mild reaction conditions, reduced by-product formation, and the potential for catalyst reuse, which is crucial for industrial applications.[1][3]

Lipases (triacylglycerol acyl hydrolases, EC 3.1.1.3) are highly efficient biocatalysts for esterification and transesterification reactions in non-aqueous media.[1][4] Immobilization of these enzymes onto solid supports enhances their stability, simplifies product recovery, and allows for repeated use, thereby improving the economic feasibility of the process.[1][5][6] Common immobilization techniques include physical adsorption, covalent bonding, entrapment, and cross-linking.[5][7]

These application notes provide detailed protocols for the immobilization of lipase, the enzymatic synthesis of hexyl butyrate, and the quantification of the product.

Data Presentation

Table 1: Comparison of Immobilized Lipases for Hexyl Butyrate Synthesis

Enzyme Source	Immobilization Support	Reaction Type	Key Parameters	Max. Conversion/Yield	Reference
Candida rugosa lipase (CRL)	Diaion HP-20 (hydrophobic resin)	Esterification	Temp: 47.0°C, Molar Ratio (acid:alcohol): 1:2, Biocatalyst: 16.9%	95.01% (in 480 min)	[1][8]
Rhizomucor miehei lipase (Lipozyme IM-77)	Anionic resin	Transesterification	Temp: 50°C, Time: 8.3 h, Enzyme: 42.7%, Molar Ratio (tributyrin:hexanol): 1.8:1	95.3%
Candida antarctica lipase B (Novozym 435)	Acrylic resin	Esterification	Temp: 40°C, Molar Ratio (acid:alcohol): 1:7, Enzyme: 15 g/L	96.51% (for octyl formate)	[9][10]

Table 2: Reusability of Immobilized Candida rugosa Lipase (CRL) on Diaion HP-20

Reuse Cycle	Relative Activity (%)
1	100
2	~98
3	~97
4	~96
5	~95
6	~93
7	~85
8	~78
9	~70
10	~60

Data derived from Dos Santos et al. (2020) and cited in references[1] and[8].

Experimental Protocols

Protocol 1: Immobilization of Candida rugosa Lipase (CRL) by Physical Adsorption

This protocol describes the immobilization of Candida rugosa lipase onto a hydrophobic support, Diaion HP-20, a method known for its simplicity and effectiveness.[1]

Materials:

• Candida rugosa lipase (CRL) powder

• Diaion HP-20 resin

• Phosphate buffer (pH 7.0)

• Deionized water

• Ethanol

• Beakers, flasks, and magnetic stirrer

• Filtration apparatus (e.g., Büchner funnel)

• Lyophilizer or vacuum oven

Procedure:

• Support Preparation: Wash the Diaion HP-20 resin with ethanol to remove impurities, followed by extensive rinsing with deionized water until the ethanol is completely removed.

• Enzyme Solution Preparation: Prepare a solution of Candida rugosa lipase in phosphate buffer (pH 7.0). The concentration will depend on the desired enzyme loading. A typical starting point is 2-3 g/L.[11]

• Immobilization:

  • Add the prepared Diaion HP-20 support to the lipase solution. A common ratio is 1 gram of support to 20-30 mL of enzyme solution.

  • Stir the mixture gently on a magnetic stirrer at a controlled temperature (e.g., 25-30°C) for a specified duration (e.g., 4-6 hours).[11]

• Recovery of Immobilized Enzyme:

  • Separate the support with the immobilized enzyme from the solution by filtration.

  • Collect the filtrate to determine the amount of unbound protein, which allows for the calculation of immobilization efficiency.

• Washing: Wash the immobilized preparation with phosphate buffer to remove any loosely bound enzyme, followed by a final rinse with deionized water.

• Drying: Dry the immobilized lipase. This can be done by lyophilization (freeze-drying) or in a vacuum oven at a low temperature (e.g., 30°C) until a constant weight is achieved.

• Storage: Store the dried immobilized enzyme in a desiccator at 4°C until use.

Protocol 2: Enzymatic Synthesis of Hexyl Butyrate via Esterification

This protocol details the synthesis of hexyl butyrate using the immobilized lipase prepared in Protocol 1.

Materials:

• Immobilized Candida rugosa lipase (CRL-Diaion HP-20)

• Butyric acid

• n-Hexanol

• Anhydrous organic solvent (e.g., heptane or n-hexane)[1]

• Molecular sieves (4Å) for substrate dehydration

• Reaction vessel (e.g., screw-capped flasks)

• Orbital shaker with temperature control

• Gas chromatograph (GC) for analysis

Procedure:

• Substrate Preparation: Dehydrate the n-hexanol, butyric acid, and solvent separately over molecular sieves for at least 24 hours before use to minimize water content, which can promote hydrolysis.

• Reaction Setup:

  • In a screw-capped flask, prepare the reaction mixture. For example, for a 6 mL total volume, add butyric acid and n-hexanol to the heptane. A typical starting concentration is 500 mM of each reactant.[1]

  • Vary the molar ratio of acid to alcohol as needed for optimization. Ratios from 1:1 to 1:2 (acid:alcohol) are commonly investigated.[1][8]

• Initiation of Reaction:

  • Add the immobilized lipase to the reaction mixture. The amount of biocatalyst is a key variable, often ranging from 15% to 20% of the total reaction weight.[1][8]

  • Seal the flask tightly to prevent the evaporation of reactants and products.

• Incubation:

  • Place the reaction vessel in an orbital shaker set to a constant speed (e.g., 200 rpm) and temperature.[1] Optimal temperatures typically range from 45°C to 60°C.[1][8]

  • Allow the reaction to proceed for the desired duration. Time courses can range from 1 to 8 hours or longer.[1][8]

• Sampling and Termination:

  • Periodically, withdraw small aliquots (e.g., 200 µL) from the reaction mixture for analysis.[1]

  • To terminate the reaction in the aliquot, dilute it in a suitable solvent mixture (e.g., ethanol:acetone 1:1) for titration, or prepare it for GC analysis as described in Protocol 3.[1]

  • At the end of the reaction, the bulk immobilized enzyme can be recovered by filtration for reuse.

Protocol 3: Quantification of Hexyl Butyrate by Gas Chromatography (GC-FID)

This protocol outlines the analysis of reaction samples to determine the conversion of substrates to hexyl butyrate.

Materials:

• Gas chromatograph with a Flame Ionization Detector (GC-FID)

• Capillary column (e.g., DB-5 or equivalent, 30 m x 0.25 mm i.d.)[1]

• Internal standard (e.g., triacetin or another suitable ester not present in the sample)

• Anhydrous sodium sulfate

• Syringes, vials, and appropriate solvents for dilution

Procedure:

• Sample Preparation:

  • Take a known volume of the reaction aliquot.

  • If an internal standard is used, add a precise amount to the aliquot. For example, add 50 mM triacetin.

  • Pass the sample through a small column of anhydrous sodium sulfate to remove any residual water and the immobilized enzyme.

  • Dilute the sample with the reaction solvent (e.g., n-hexane) to a suitable concentration for GC analysis.

• GC Analysis:

  • Injection: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC.

  • GC Conditions (Example):

    • Injector Temperature: 250°C

    • Detector (FID) Temperature: 260°C[1]

    • Carrier Gas: Nitrogen or Helium

    • Oven Temperature Program:

      • Initial temperature: 100°C, hold for 1 min.

      • Ramp: Increase at 5°C/min to 170°C.

      • Hold at 170°C for 2 min.[1]

  • Data Acquisition: Record the chromatogram and integrate the peak areas for n-hexanol, hexyl butyrate, and the internal standard.

• Quantification:

  • Prepare a calibration curve by running standards of known concentrations of hexyl butyrate and n-hexanol with the internal standard.

  • Calculate the molar conversion of hexanol to hexyl butyrate using the peak areas and the calibration curve. The conversion is typically defined as:

    • Conversion (%) = (moles of hexyl butyrate produced / initial moles of hexanol) x 100

Visualizations

Caption: Experimental workflow for hexyl butyrate production.

Caption: Reaction scheme for direct esterification.

References

• 1. Synthesis of hexyl butyrate (apple and citrus aroma) by Candida rugosa lipase immobilized on Diaion HP-20 using the Box-Behnken design - PMC [pmc.ncbi.nlm.nih.gov]
• 2. editorial.uni-plovdiv.bg [editorial.uni-plovdiv.bg]
• 3. researchgate.net [researchgate.net]
• 4. scielo.br [scielo.br]
• 5. Immobilized Lipases in the Synthesis of Short-Chain Esters: An Overview of Constraints and Perspectives | MDPI [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Immobilized Enzyme Technology: Potentiality and Prospects [opensciencepublications.com]
• 8. Synthesis of hexyl butyrate (apple and citrus aroma) by Candida rugosa lipase immobilized on Diaion HP-20 using the Box-Behnken design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Enzymatic Synthesis of Formate Ester through Immobilized Lipase and Its Reuse - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]

Sensory Evaluation of Hexyl Butyrate: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the sensory evaluation of hexyl butyrate, a common ester known for its characteristic fruity aroma and flavor. The following sections outline methodologies for determining its detection and recognition thresholds, performing difference testing, and developing a comprehensive quantitative descriptive analysis of its sensory attributes.

Sensory Profile of Hexyl Butyrate

Hexyl butyrate is characterized by a complex profile of fruity and green notes. It is a key component in the flavor and fragrance industry, often used to impart or enhance apple, pear, and other fruit-like characteristics in a variety of products.[1] Its sensory attributes are perceived through both smell (orthonasal olfaction) and taste (retronasal olfaction and gustation).

Table 1: General Sensory Characteristics of Hexyl Butyrate

Attribute	Description	References
Odor	Sweet, fruity (apple, pear, pineapple, apricot), green, waxy, soapy.	[2][3][4][5]
Taste	Sweet, fruity (pineapple-like), green, waxy, fatty, vegetative.	[3][5]

Quantitative Data

Precise measurement of the concentrations at which hexyl butyrate can be detected and described is crucial for its application in product formulation.

Table 2: Threshold and Concentration Data for Hexyl Butyrate

Parameter	Value	Medium	Method	Reference
Aroma Detection Threshold	250 ppb	Not specified	Not specified	[3]
Taste Characteristics	Fruity, green, waxy, fatty, vegetative	10 ppm in a suitable solvent	Descriptive Analysis	[3]

Note: For context, the odor detection threshold for a structurally similar ester, hexyl acetate, has been reported as 2.9 ppb.[6]

Experimental Protocols

The following are detailed protocols for the sensory evaluation of hexyl butyrate. These methods are based on established standards in sensory science.[7][8][9][10][11][12][13][14][15][16][17][18][19][20][21][22][23]

Protocol 1: Determination of Odor Detection Threshold

This protocol uses the Forced-Choice Ascending Concentration Series Method, in line with ASTM E679-19.[7][10][11][15][23]

Objective: To determine the lowest concentration of hexyl butyrate that can be reliably detected by a sensory panel.

Materials:

• Hexyl butyrate (food grade)

• Odor-free solvent (e.g., propylene glycol, mineral oil, or purified water)

• Glass sniffing jars with Teflon-lined caps

• Cotton balls or scent strips

• Graduated cylinders and pipettes

• Panelists: 15-20 screened and trained assessors

Procedure:

• Sample Preparation:

  • Prepare a series of dilutions of hexyl butyrate in the chosen solvent. A common starting point for esters is a 1% solution, followed by serial dilutions (e.g., 1:10 or 1:3).

  • The concentration range should span from clearly sub-threshold to clearly supra-threshold levels.

  • For each concentration, prepare three sniffing jars: two containing the solvent only (blanks) and one containing the hexyl butyrate dilution.

  • Place a cotton ball or scent strip with a precise volume of the liquid in each jar.

• Panelist Training:

  • Familiarize panelists with the odor of hexyl butyrate at a moderate intensity.

  • Explain the concept of a detection threshold (the point at which they can distinguish the odorant from the blank, even if they cannot identify it).

• Evaluation:

  • Present each panelist with a set of three jars (two blanks, one sample) for each concentration, starting with the lowest concentration.

  • The order of presentation of the three jars should be randomized for each panelist.

  • Instruct panelists to sniff each jar from left to right and identify the "odd" or different sample.

  • A forced-choice method is used; panelists must choose one jar even if they are guessing.

  • There should be a 30-second rest period between each set of samples.

• Data Analysis:

  • For each panelist, the individual threshold is the concentration at which they correctly identify the odd sample in two consecutive presentations.

  • The group threshold is calculated as the geometric mean of the individual thresholds.

Protocol 2: Triangle Test for Difference Evaluation

This protocol follows the methodology outlined in ISO 4120:2021 and ASTM E1885-15.[8][9][12][13][14][16][17][18][19][20][21][22][24][25]

Objective: To determine if a perceptible sensory difference exists between two samples, for example, a product with and without hexyl butyrate.

Materials:

• Two product samples (A and B) to be compared.

• Identical presentation vessels (e.g., cups, glasses).

• Random three-digit codes.

• Panelists: 20-40 trained assessors.

• Palate cleansers (e.g., unsalted crackers, filtered water).

Procedure:

• Sample Preparation:

  • Prepare the two samples (A and B) under identical conditions.

  • For each panelist, prepare a set of three coded samples. Two samples will be identical (e.g., A, A) and one will be different (e.g., B).

  • The six possible presentation orders (AAB, ABA, BAA, BBA, BAB, ABB) should be randomized across the panelists.[13]

• Evaluation:

  • Present each panelist with their set of three coded samples.

  • Instruct panelists to evaluate the samples from left to right.

  • The panelist's task is to identify the "odd" or different sample.

  • A forced-choice procedure is required.[8]

  • Panelists should cleanse their palate between samples.

• Data Analysis:

  • Count the total number of correct identifications.

  • Use a statistical table for the triangle test (or a chi-square test) to determine if the number of correct responses is statistically significant at a chosen level of confidence (e.g., p < 0.05).

Protocol 3: Quantitative Descriptive Analysis (QDA)

This protocol is based on the principles of Quantitative Descriptive Analysis (QDA) and Flavor Profile Analysis.[26][27][28][29][30][31]

Objective: To develop a detailed sensory profile of hexyl butyrate, including the identification and quantification of its aroma and flavor attributes.

Materials:

• Hexyl butyrate samples at various concentrations in a neutral base (e.g., water with a small amount of ethanol for solubility).

• Reference standards for various aroma and flavor attributes (e.g., apple juice for "apple," fresh-cut grass for "green").

• A panel of 8-12 highly trained assessors.

• Sensory evaluation software or scorecards with unstructured line scales (e.g., 15 cm).

Procedure:

• Lexicon Development:

  • In a series of round-table sessions, have the panelists smell and taste hexyl butyrate at different concentrations.

  • Panelists will generate a list of descriptive terms for the aroma and flavor.

  • The panel leader facilitates the discussion to reach a consensus on the most relevant and non-overlapping terms.

  • Reference standards should be used to anchor the meaning of each descriptor.

• Panel Training:

  • Train the panelists to use the agreed-upon lexicon consistently.

  • Practice rating the intensity of each attribute using the line scales for various concentrations of hexyl butyrate and the reference standards.

  • The goal is for the panel to be reproducible and reliable in their ratings.

• Evaluation:

  • Present coded samples of hexyl butyrate to the panelists in individual booths.

  • Panelists independently rate the intensity of each descriptor on the scorecard.

  • The order of sample presentation should be randomized.

  • Replicate evaluations are necessary to assess panelist performance.

• Data Analysis:

  • Convert the marks on the line scales to numerical data.

  • Analyze the data using statistical methods such as Analysis of Variance (ANOVA) to identify significant differences in attribute intensities across samples.

  • Principal Component Analysis (PCA) can be used to visualize the relationships between samples and attributes.

  • The results are typically presented in a "spider web" or "radar" plot, showing the sensory profile of each sample.

Visualizations

Olfactory Signaling Pathway

The perception of hexyl butyrate's aroma is initiated by the binding of the molecule to olfactory receptors in the nasal cavity. This triggers a cascade of events within the olfactory receptor neuron, leading to the transmission of a signal to the brain.[32][33]

Caption: Olfactory signal transduction pathway for an odorant like hexyl butyrate.

Experimental Workflow: Triangle Test

The following diagram illustrates the workflow for conducting a triangle test.

Caption: Workflow for conducting a sensory triangle test.

Logical Relationship: QDA Process

The Quantitative Descriptive Analysis (QDA) process follows a logical progression from panel selection to data visualization.

Caption: Logical flow of the Quantitative Descriptive Analysis (QDA) process.

References

• 1. chemimpex.com [chemimpex.com]
• 2. hexyl butyrate, 2639-63-6 [thegoodscentscompany.com]
• 3. Hexyl Butyrate manufacturers and suppliers in China - ODOWELL [odowell.com]
• 4. CAS 2639-63-6: Hexyl butyrate | CymitQuimica [cymitquimica.com]
• 5. HEXYL BUTYRATE [ventos.com]
• 6. Concentration-detection functions for the odor of homologous n-acetate esters - PMC [pmc.ncbi.nlm.nih.gov]
• 7. standards.iteh.ai [standards.iteh.ai]
• 8. standards.iteh.ai [standards.iteh.ai]
• 9. scribd.com [scribd.com]
• 10. webstore.ansi.org [webstore.ansi.org]
• 11. ASTM E679 - 19 - TC | 1 Jan 2025 | BSI Knowledge [knowledge.bsigroup.com]
• 12. BS EN ISO 4120:2021 Sensory analysis. Methodology. Triangle test [en-standard.eu]
• 13. Triangle Test [sensorysociety.org]
• 14. BS EN ISO 4120:2021 | 31 Mar 2021 | BSI Knowledge [knowledge.bsigroup.com]
• 15. store.astm.org [store.astm.org]
• 16. Sensory triangle testing, discrimination test at Campden BRI [campdenbri.co.uk]
• 17. store.astm.org [store.astm.org]
• 18. intertekinform.com [intertekinform.com]
• 19. enology.fst.vt.edu [enology.fst.vt.edu]
• 20. scribd.com [scribd.com]
• 21. ctv-jve-journal.org [ctv-jve-journal.org]
• 22. store.astm.org [store.astm.org]
• 23. store.astm.org [store.astm.org]
• 24. store.astm.org [store.astm.org]
• 25. scribd.com [scribd.com]
• 26. Quantitative Descriptive Analysis [sensorysociety.org]
• 27. foodsafety.institute [foodsafety.institute]
• 28. mdpi.com [mdpi.com]
• 29. The Profile Method of Flavor Analysis (1957) | Jean F. Caul | 253 Citations [scispace.com]
• 30. ecorfan.org [ecorfan.org]
• 31. fse.jiangnan.edu.cn [fse.jiangnan.edu.cn]
• 32. Olfactory pathway | PPSX [slideshare.net]
• 33. kenhub.com [kenhub.com]

Application Notes and Protocols for the Use of Hexyl Butyrate as a Standard in Flavor Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing hexyl butyrate as an internal and external standard in flavor research, particularly for the quantification of volatile flavor compounds using gas chromatography (GC).

Introduction to Hexyl Butyrate in Flavor Analysis

Hexyl butyrate (also known as hexyl butanoate) is an ester naturally found in various fruits, contributing to their characteristic sweet and fruity aromas, often described as apple- or pineapple-like.[1][2] Its chemical and physical properties, such as a relatively high boiling point and good solubility in organic solvents, make it a suitable candidate for use as a standard in the analysis of other volatile and semi-volatile flavor compounds.[3] In analytical chemistry, particularly in chromatography, standards are crucial for the accurate quantification of target analytes in a sample.[4][5]

Applications of Hexyl Butyrate in Flavor Research:

• Internal Standard: Added to samples at a known concentration to correct for variations in sample preparation and instrument response, thereby improving the precision and accuracy of quantification.[4]

• External Standard: Used to create a calibration curve, which plots the instrument response against a series of known concentrations of the standard. This curve is then used to determine the concentration of the same compound in an unknown sample.

• Flavor Profiling: As a significant flavor compound itself, it is often included in the quantitative analysis of flavor profiles in food and beverages like fruit juices, alcoholic beverages, and confectionery.[6][7]

Physicochemical Properties of Hexyl Butyrate

A thorough understanding of the physicochemical properties of hexyl butyrate is essential for its effective use as a standard.

Property	Value	Reference
Chemical Name	Hexyl butyrate, Hexyl butanoate	[3]
CAS Number	2639-63-6	[3]
Molecular Formula	C10H20O2	[3]
Molecular Weight	172.27 g/mol	[3]
Appearance	Clear, colorless liquid	[3]
Odor	Sweet, fruity, apple, pineapple	[1][3]
Boiling Point	198–202°C	[3]
Melting Point	-95°C	[3]
Density	0.86–0.88 g/cm³ at 20°C	[3]
Refractive Index	1.410–1.420 at 20°C	[3]
Solubility	Slightly soluble in water; miscible with alcohols, ethers, and most organic solvents.	[3]
Purity (Analytical Grade)	≥ 98.0%	[3]

Experimental Protocols

Protocol for Using Hexyl Butyrate as an Internal Standard for the Quantification of Ethyl Acetate in a Beverage Sample by GC-FID

This protocol outlines the steps for quantifying ethyl acetate, a common flavor ester, in a fruit juice sample using hexyl butyrate as an internal standard.

3.1.1. Materials and Reagents

• Hexyl butyrate (analytical standard grade, ≥98% purity)

• Ethyl acetate (analytical standard grade, ≥99% purity)

• Ethanol (GC grade)

• Deionized water

• Fruit juice sample

• Volumetric flasks (10 mL, 50 mL, 100 mL)

• Micropipettes

• Syringe filters (0.45 µm)

• GC vials (2 mL) with septa

3.1.2. Preparation of Standard Solutions

• Internal Standard (IS) Stock Solution (1000 mg/L):

  • Accurately weigh 100 mg of hexyl butyrate.

  • Dissolve in ethanol in a 100 mL volumetric flask and make up to the mark.

• Analyte (Ethyl Acetate) Stock Solution (1000 mg/L):

  • Accurately weigh 100 mg of ethyl acetate.

  • Dissolve in ethanol in a 100 mL volumetric flask and make up to the mark.

• Calibration Standards:

  • Prepare a series of five calibration standards by adding varying concentrations of the ethyl acetate stock solution and a constant concentration of the hexyl butyrate internal standard solution to 10 mL volumetric flasks.

  • Dilute to the mark with a 10% ethanol in deionized water solution to mimic the sample matrix.

Calibration Standard	Volume of Ethyl Acetate Stock (µL)	Volume of IS Stock (µL)	Final Concentration of Ethyl Acetate (mg/L)	Final Concentration of IS (mg/L)
1	50	100	5	10
2	100	100	10	10
3	250	100	25	10
4	500	100	50	10
5	1000	100	100	10

3.1.3. Sample Preparation

• Centrifuge the fruit juice sample to remove any solids.

• Pipette 5 mL of the clear supernatant into a 10 mL volumetric flask.

• Add 100 µL of the 1000 mg/L hexyl butyrate internal standard stock solution.

• Make up to the mark with deionized water.

• Filter the solution through a 0.45 µm syringe filter into a GC vial.

3.1.4. GC-FID Analysis

• Gas Chromatograph: Agilent 7890B or equivalent with Flame Ionization Detector (FID).

• Column: DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

• Injector Temperature: 250°C

• Detector Temperature: 280°C

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2 minutes.

  • Ramp: 5°C/min to 150°C.

  • Ramp: 20°C/min to 250°C, hold for 5 minutes.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Injection Volume: 1 µL (splitless mode).

3.1.5. Data Analysis and Quantification

• Calibration Curve:

  • For each calibration standard, calculate the ratio of the peak area of ethyl acetate to the peak area of the internal standard (hexyl butyrate).

  • Plot a graph of the peak area ratio (y-axis) against the concentration of ethyl acetate (x-axis).

  • Perform a linear regression to obtain the equation of the line (y = mx + c) and the coefficient of determination (R²).

• Quantification of Ethyl Acetate in the Sample:

  • Calculate the ratio of the peak area of ethyl acetate to the peak area of the internal standard in the sample chromatogram.

  • Use the equation from the calibration curve to calculate the concentration of ethyl acetate in the prepared sample.

  • Account for the initial dilution of the juice sample to determine the final concentration in the original sample.

Example Calibration Data

Ethyl Acetate Concentration (mg/L)	Peak Area (Ethyl Acetate)	Peak Area (Hexyl Butyrate)	Peak Area Ratio (Analyte/IS)
5	15,234	45,123	0.338
10	30,567	45,345	0.674
25	76,456	45,098	1.695
50	153,987	45,211	3.406
100	308,123	45,301	6.802

Visualizations

Workflow for Quantification using an Internal Standard.

Logic of Internal Standard Correction.

Conclusion

Hexyl butyrate serves as a reliable and effective standard for the quantitative analysis of volatile flavor compounds in various matrices. Its distinct retention time and chemical properties allow for good separation and stable response in gas chromatography. The detailed protocols and methodologies provided in these application notes offer a solid foundation for researchers and scientists to implement the use of hexyl butyrate as a standard in their flavor analysis workflows, ultimately leading to more accurate and reproducible results.

References

• 1. Sample Preparation Techniques for Food & Beverage Analysis | Separation Science [sepscience.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 5. Internal Standard Method and Calibration Curve Analysis in Gas Chromatography | MtoZ Biolabs [mtoz-biolabs.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Synthesis of Hexyl Butyrate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of hexyl butyrate for improved yields.

Frequently Asked Questions (FAQs)

Q1: What are the common methods for synthesizing hexyl butyrate?

A1: Hexyl butyrate, an ester with a characteristic fruity aroma, can be synthesized through several methods. The most common approaches are chemical esterification and enzymatic synthesis.[1][2] Chemical synthesis often involves the reaction of butyric acid and n-hexanol in the presence of a strong acid catalyst, such as hydrochloric acid (HCl) or p-toluenesulfonic acid.[1][3][4] While effective, this method can lead to the formation of unwanted by-products.[1] Enzymatic synthesis, utilizing lipases as biocatalysts, is a greener alternative that operates under milder conditions and offers high specificity, minimizing by-product formation.[1][2]

Q2: What are the advantages of enzymatic synthesis over chemical synthesis for hexyl butyrate production?

A2: Enzymatic synthesis offers several advantages over traditional chemical methods for producing hexyl butyrate. These include:

• Milder Reaction Conditions: Enzymatic reactions are typically conducted at lower temperatures, which reduces energy consumption and the likelihood of side reactions.[1]

• High Specificity: Enzymes are highly selective, leading to the formation of the desired product with minimal by-products, simplifying purification.[2]

• "Natural" Product Labeling: For applications in the food and fragrance industries, enzymatic synthesis allows the product to be labeled as "natural," which is often preferred by consumers.[1]

• Environmental Friendliness: Biocatalysis is considered a "green chemistry" approach as it avoids the use of harsh and often toxic chemical catalysts.[1]

Q3: Which enzymes are commonly used for the synthesis of hexyl butyrate?

A3: Lipases are the most frequently used enzymes for the synthesis of hexyl butyrate. Specific lipases that have been successfully employed include those from Candida rugosa (CRL), Rhizomucor miehei (Lipozyme IM), and cutinases.[1][2] Immobilizing the lipase on a solid support, such as Diaion HP-20, can enhance its stability and allow for easier recovery and reuse of the biocatalyst.[1][5]

Q4: What factors influence the yield of hexyl butyrate in enzymatic synthesis?

A4: Several parameters critically affect the yield of enzymatic hexyl butyrate synthesis. These include reaction time, temperature, enzyme concentration, the molar ratio of substrates (acid to alcohol), and water content.[6] Optimization of these factors is crucial for achieving high conversion rates. For instance, one study found that reaction time and enzyme amount were the most significant variables.[6]

Q5: How is the yield of hexyl butyrate typically determined?

A5: The yield of hexyl butyrate is commonly determined using gas chromatography with a flame ionization detector (GC-FID).[1] This analytical technique allows for the separation and quantification of the components in the reaction mixture. The yield is calculated by comparing the peak area of the synthesized hexyl butyrate to that of an internal standard or by determining the molar conversion of the initial limiting reactant.

Troubleshooting Guide

Problem 1: Low conversion rate in enzymatic synthesis.

Possible Causes and Solutions:

• Suboptimal Reaction Conditions: The temperature, substrate molar ratio, or enzyme concentration may not be optimal.

  • Solution: Systematically optimize the reaction parameters. Response surface methodology (RSM) or a Box-Behnken design can be employed to efficiently determine the optimal conditions for your specific enzyme and setup.[1] Refer to the data tables below for experimentally determined optimal conditions.

• Enzyme Inhibition: An excess of one of the substrates (either the alcohol or the acid) can inhibit the enzyme's activity.

  • Solution: Investigate different molar ratios of butyric acid to hexanol. While a slight excess of one reactant can shift the equilibrium towards the product, a large excess may be detrimental. A molar ratio of 1:1.4 to 1:2 (acid:alcohol) has been shown to be effective.[1][5]

• Water Content: While a small amount of water is necessary for enzyme activity, excess water can promote the reverse reaction (hydrolysis), reducing the ester yield.

  • Solution: Control the water content in the reaction medium. The addition of molecular sieves can help to remove excess water formed during the esterification reaction. In some cases, a small, controlled amount of added water (e.g., 12.6%) has been found to be optimal.[6]

• Inactive Enzyme: The lipase may have lost its activity due to improper storage or handling.

  • Solution: Ensure the enzyme is stored at the recommended temperature and handled according to the manufacturer's instructions. Perform an activity assay on the enzyme to confirm its viability before use.

Problem 2: Difficulty in separating the product from the reaction mixture.

Possible Causes and Solutions:

• Complex Reaction Mixture: The presence of unreacted substrates, by-products, and the enzyme can complicate purification.

  • Solution (Enzymatic Synthesis): If using an immobilized enzyme, it can be easily removed from the reaction mixture by filtration.[1] The remaining mixture, containing the ester and unreacted substrates, can then be purified, for example, by passing it through an anhydrous sodium sulfate column to remove residual water.

  • Solution (Chemical Synthesis): Chemical synthesis may result in more by-products.[1] Purification may require techniques such as distillation, taking advantage of the different boiling points of the components. The boiling point of hexyl butyrate is approximately 205 °C.[4][7]

Problem 3: Inconsistent yields between experimental runs.

Possible Causes and Solutions:

• Variability in Starting Materials: The purity of the butyric acid and hexanol can affect the reaction outcome.

  • Solution: Use reagents of high purity. It is also recommended to dehydrate the substrates and solvent (e.g., using molecular sieves) before starting the reaction to ensure consistent water content.

• Inaccurate Measurement of Reagents: Small errors in the amounts of enzyme or substrates can lead to significant variations in yield.

  • Solution: Ensure accurate and precise measurement of all components. Calibrate balances and pipettes regularly.

• Fluctuations in Reaction Temperature: Inconsistent temperature control can affect the enzyme's activity and the reaction rate.

  • Solution: Use a temperature-controlled shaker or water bath to maintain a constant and uniform temperature throughout the reaction.[1]

Data Presentation

Table 1: Optimized Conditions for Enzymatic Synthesis of Hexyl Butyrate

Enzyme Source	Support	Temperature (°C)	Time (h)	Acid:Alcohol Molar Ratio	Enzyme Conc.	Water Content (%)	Conversion Yield (%)	Reference
Rhizomucor miehei (Lipozyme IM-77)	Immobilized	50	8.3	1:1.8 (Butyric Acid:Hexanol)	42.7%	12.6	95.3	[6]
Candida rugosa lipase (CRL)	Diaion HP-20	47.25	1	1:1.4	17.65%	N/A	90.8	[1][5]
Candida rugosa lipase (CRL)	Diaion HP-20	59.5	3	1:2	15.8%	N/A	94.5	[1][5]
Candida rugosa lipase (CRL)	Diaion HP-20	47.0	8	1:2	16.9%	N/A	95.01	[1][5]

Experimental Protocols

Protocol 1: Enzymatic Synthesis of Hexyl Butyrate using Immobilized Candida rugosa Lipase

This protocol is adapted from the work of dos Santos et al. (2022).[1]

Materials:

• Candida rugosa lipase (CRL) immobilized on Diaion HP-20

• Butyric acid

• n-Hexanol

• Heptane (solvent)

• Ethanol:Acetone mixture (1:1) for titration

• Duran flasks (25 mL)

• Orbital shaker with temperature control

Procedure:

• Prepare a 6 mL reaction medium in a 25 mL Duran flask containing butyric acid and n-hexanol at the desired molar ratio (e.g., 1:1.4) in heptane. The concentration of the limiting substrate can be set to 500 mM.[1]

• Add the immobilized CRL biocatalyst to the reaction mixture at the desired concentration (e.g., 17.65% w/v).

• Place the sealed flask in an orbital shaker set to the optimal temperature (e.g., 47.25 °C) and agitation speed (e.g., 200 rpm).[1]

• Allow the reaction to proceed for the desired amount of time (e.g., 1 hour).

• Periodically withdraw aliquots (e.g., 200 µL) and dilute them in an ethanol:acetone mixture (1:1) to quench the reaction.

• Quantify the residual butyric acid by titration to determine the conversion to hexyl butyrate. Alternatively, analyze the sample using GC-FID.[1]

Protocol 2: Enzymatic Synthesis of Hexyl Butyrate using Lipozyme IM-77

This protocol is based on the study by Chang et al.

Materials:

• Immobilized lipase from Rhizomucor miehei (Lipozyme IM-77)

• Tributyrin (acyl donor)

• n-Hexanol

• n-Hexane (solvent)

• Molecular sieves (4Å)

• Anhydrous sodium sulfate

• Orbital shaking water bath

Procedure:

• Dehydrate all substrates and the n-hexane solvent with 4Å molecular sieves for 24 hours prior to the reaction.

• In a reaction vessel, add 100 mM n-hexanol and the desired molar ratio of tributyrin to 3 mL of n-hexane.

• Add the desired amount of water and the Lipozyme IM-77 enzyme.

• Incubate the reaction mixture in an orbital shaking water bath at the optimal temperature (e.g., 50 °C) and agitation speed (e.g., 200 rpm) for the determined reaction time (e.g., 8.3 hours).

• After the reaction, remove the immobilized enzyme and any residual water by passing the reaction medium through a column of anhydrous sodium sulfate.

• Analyze the final product to determine the yield, for example, by using GC-FID.

Visualizations

Caption: Workflow for the enzymatic synthesis of hexyl butyrate.

Caption: Troubleshooting logic for low hexyl butyrate yield.

References

• 1. Synthesis of hexyl butyrate (apple and citrus aroma) by Candida rugosa lipase immobilized on Diaion HP-20 using the Box-Behnken design - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis of Short-Chain Alkyl Butyrate through Esterification Reaction Using Immobilized Rhodococcus Cutinase and Analysis of Substrate Specificity through Molecular Docking - PMC [pmc.ncbi.nlm.nih.gov]
• 3. echemi.com [echemi.com]
• 4. Hexyl Butyrate manufacturers and suppliers in China - ODOWELL [odowell.com]
• 5. Synthesis of hexyl butyrate (apple and citrus aroma) by Candida rugosa lipase immobilized on Diaion HP-20 using the Box-Behnken design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Hexyl butyrate | 2639-63-6 [chemicalbook.com]

Troubleshooting peak tailing for hexyl butyrate in GC analysis

This guide provides troubleshooting assistance for researchers, scientists, and drug development professionals encountering peak tailing during the Gas Chromatography (GC) analysis of hexyl butyrate.

Troubleshooting Guide: Peak Tailing for Hexyl Butyrate

Peak tailing, where the peak's asymmetry results in a trailing edge, can compromise the accuracy and reproducibility of quantification. This guide offers a systematic approach to identifying and resolving the common causes of this issue in the analysis of hexyl butyrate.

Initial Assessment: Is it Just Hexyl Butyrate or All Peaks?

The first step in diagnosing the problem is to determine the scope of the peak tailing.

• All Peaks Tailing: If every peak in your chromatogram, including the solvent peak, exhibits tailing, the issue is likely rooted in a physical problem within the GC system. This could be related to disruptions in the carrier gas flow path.[1]

• Only Hexyl Butyrate (and similar compounds) Tailing: If the tailing is specific to hexyl butyrate or other polar analytes, the cause is more likely chemical in nature. This points towards interactions between your analyte and active sites within the system.[1]

Below is a logical workflow to systematically troubleshoot the issue.

Caption: A troubleshooting workflow for diagnosing peak tailing.

Detailed Troubleshooting Steps

1. Address Physical Issues (If All Peaks Are Tailing)

• Improper Column Installation: A poorly cut column or incorrect installation depth can create dead volumes and disrupt the carrier gas flow.

  • Solution: Re-cut the column ensuring a clean, 90° angle.[2] Verify the correct column insertion depth in both the inlet and detector according to the manufacturer's instructions.[2]

• Leaks: Air leaking into the system can cause broad and tailing peaks.

  • Solution: Perform a leak check of the system, paying close attention to the septum, ferrules, and gas line connections.

2. Address Chemical Issues (If Only Hexyl Butyrate is Tailing)

• Active Sites: Hexyl butyrate, being a moderately polar ester, can interact with active silanol groups in the GC inlet liner or on the column itself.[1][2] This is a very common cause of peak tailing for polar compounds.[3]

  • Solution:

    • Use a Deactivated Inlet Liner: Replace the current liner with a new, deactivated (silanized) liner.[2] Glass wool in the liner can also be a source of activity, so consider a liner with deactivated glass wool or a wool-free design.

    • Trim the Column: Active sites can accumulate at the head of the column. Trimming 10-20 cm from the inlet end of the column can remove these active sites and restore peak shape.[2]

• Column Contamination: Non-volatile residues from previous injections can build up on the column, creating active sites that cause tailing.

  • Solution: Bake out the column at a temperature slightly above your highest analysis temperature (but below the column's maximum operating temperature) for a few hours. If this does not resolve the issue, trimming the front of the column is recommended.

• Method Parameters: Suboptimal method parameters can contribute to poor peak shape.

  • Injector Temperature: The injector temperature must be high enough to ensure rapid and complete vaporization of hexyl butyrate. A temperature that is too low can lead to slow sample introduction and peak tailing.

  • Column Overload: Injecting too much sample can saturate the stationary phase, leading to peak distortion.[2]

    • Solution: Try reducing the injection volume or diluting the sample.

Experimental Protocol: Example GC-FID Method for Hexyl Butyrate

This table outlines a starting point for the GC-FID analysis of hexyl butyrate. Parameters may need to be optimized for your specific instrument and application.

Parameter	Value
GC System	GC-2010 Plus - SHIMADZU (or equivalent) with Flame Ionization Detector (FID)
Column	Restek Capillary Column (or equivalent polar column, e.g., Wax phase)
Column Dimensions	0.25 mm inner diameter, 0.25 µm film thickness
Oven Program	Initial temperature 100°C (hold for 1 min), ramp at 5°C/min to 170°C (hold for 2 min)
Injector	Split/Splitless
Injector Temp.	250°C
Detector Temp.	260°C
Carrier Gas	Helium or Hydrogen
Injection Vol.	1 µL

Data adapted from a study on the synthesis of hexyl butyrate.[4]

Frequently Asked Questions (FAQs)

Q1: Why is my hexyl butyrate peak tailing even with a new column?

A1: If you are using a new column and still observing peak tailing for hexyl butyrate, the issue is most likely related to the inlet. The inlet liner is a common source of activity. Ensure you are using a high-quality, deactivated liner. Even new liners can have active sites, so it's good practice to have liners from a reliable supplier. Also, check for any contamination in the inlet itself that may have been introduced during column installation.

Q2: Can the choice of solvent affect peak shape for hexyl butyrate?

A2: Yes, the solvent can impact peak shape. If the polarity of the solvent is significantly different from the stationary phase, it can cause peak distortion, especially in splitless injections. For a polar column like a Wax phase, using a non-polar solvent like hexane can lead to issues. Ensure your solvent is compatible with your stationary phase.

Q3: How often should I perform inlet maintenance to prevent peak tailing?

A3: The frequency of inlet maintenance (replacing the septum and liner) depends on the cleanliness of your samples and the number of injections. For routine analysis of relatively clean samples, monthly maintenance may be sufficient. However, if you are analyzing complex matrices, you may need to perform maintenance weekly or even daily. A good indicator that maintenance is needed is a gradual degradation of peak shape over time.

Q4: What is the relationship between peak tailing and active sites?

A4: Active sites, such as exposed silanol groups (-Si-OH) on the glass surfaces of the liner or the fused silica column, can form hydrogen bonds with polar functional groups on analytes like the ester group in hexyl butyrate. This secondary interaction causes some of the analyte molecules to be retained longer than the bulk of the analyte, resulting in a "tail" on the peak.

Caption: The relationship between active sites and peak tailing.

References

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. gcms.labrulez.com [gcms.labrulez.com]
• 4. Synthesis of hexyl butyrate (apple and citrus aroma) by Candida rugosa lipase immobilized on Diaion HP-20 using the Box-Behnken design - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimization of Reaction Conditions for Enzymatic Esterification

This technical support center is designed to provide researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize enzymatic esterification reactions.

Troubleshooting Guide

This guide addresses common issues encountered during enzymatic esterification experiments in a question-and-answer format, providing potential causes and actionable solutions.

Issue 1: Low or No Ester Yield

Question: My reaction shows very low or no conversion to the desired ester. What are the potential causes and how can I troubleshoot this?

Answer: Low ester yield is a frequent challenge that can arise from several factors. A systematic evaluation of each parameter is crucial to identify the root cause.

• Reaction Equilibrium: The esterification reaction is reversible. The accumulation of water, a byproduct, can drive the reaction backward towards hydrolysis, thus reducing the ester yield.[1]

  • Solution: Implement in-situ water removal. This can be achieved by adding molecular sieves to the reaction mixture or by conducting the reaction under a vacuum.[1] The optimal water activity (a_w) for lipase-catalyzed ester synthesis is typically low.[1] While a minimal amount of water is necessary to maintain the enzyme's active conformation, excess water can shift the reaction equilibrium towards hydrolysis.[1] For many lipases, the highest activity is observed at a specific water activity.[2]

• Enzyme Inactivation: The enzyme may have lost its activity due to improper storage, handling, or harsh reaction conditions. Lipases are sensitive to the mechanical and thermal effects of sonication, and prolonged exposure to high-intensity ultrasound can lead to irreversible denaturation.[3]

  • Solution: Verify the activity of your enzyme using a standard control reaction. Ensure the enzyme has been stored at the recommended temperature and handled according to the manufacturer's protocol. If using sonication, start with conservative settings (low power, pulsed sonication) and systematically increase the power or duty cycle while monitoring both the reaction progress and enzyme activity.[3]

• Substrate or Product Inhibition: High concentrations of either the acid or alcohol substrates can inhibit the enzyme.[1][2] This is particularly true for short-chain acids and alcohols.[1][2] The accumulation of the ester product or the water byproduct can also inhibit the enzyme.[1][2]

  • Solution: To overcome substrate inhibition, optimize the substrate molar ratio; an excess of one substrate can shift the equilibrium towards the product.[1] Experiment with different ratios to find the optimal balance that maximizes yield without causing significant inhibition.[1] Consider a fed-batch approach where one of the substrates is added gradually.[1] For product inhibition, consider in-situ product removal techniques if feasible.[1]

Issue 2: Slow Reaction Rate

Question: The reaction is proceeding, but the rate is extremely slow. How can I increase the reaction speed?

Answer: A slow reaction rate can be attributed to several suboptimal reaction conditions.

• Suboptimal Temperature: Temperature significantly influences enzyme activity.[1] Each enzyme has an optimal temperature for maximal activity. Below this temperature, the reaction rate will be slower. However, excessively high temperatures can lead to enzyme denaturation.[4]

  • Solution: Determine the optimal temperature for your specific enzyme. This information is often available in the enzyme's technical datasheet or can be determined experimentally by running the reaction at various temperatures (e.g., 40-70 °C) and measuring the initial reaction rates.[1]

• Insufficient Enzyme Concentration: The amount of enzyme directly impacts the reaction rate.[1]

  • Solution: Increase the enzyme loading in the reaction mixture. Typical enzyme concentrations range from 1% to 10% (w/w) of the total substrates.[1] A study on geranyl propionate production found 10 wt% of the enzyme to be optimal.[1]

• Mass Transfer Limitations: Inadequate mixing can lead to poor diffusion of substrates to the enzyme's active site, especially in heterogeneous systems with immobilized enzymes or in viscous reaction media.[5][6][7]

  • Solution: Increase the agitation or stirring speed to ensure the enzyme is well-suspended and the substrates are uniformly mixed.[1] An optimal rotation speed of 250 rpm was found to minimize external mass transfer limitations in one study.[1] For highly viscous reagents, increasing the temperature can also help reduce viscosity and improve mass transfer.[6]

• Suboptimal pH: The pH of the reaction medium can significantly affect the ionization state of the enzyme's active site residues and the substrates, thereby influencing enzyme activity.[8][9]

  • Solution: Determine the optimal pH for your enzyme. For esterification, the optimal pH is often in the acidic range, as the protonated form of the carboxylic acid is typically the substrate.[9] For example, pH-optima of 3.5 and 4.25 were found for the esterification of n-butanol and propionic acid with lipases from Candida rugosa and Thermomyces lanuginosa, respectively.[9]

Frequently Asked Questions (FAQs)

Q1: What is the role of water activity (a_w) and how do I control it?

A1: Water activity is a critical parameter in enzymatic esterification in non-aqueous media. Enzymes require a minimal amount of water to maintain their catalytically active conformation.[2] However, as esterification produces water, an excess can promote the reverse hydrolytic reaction, thereby lowering the ester yield.[1][10][11] The optimal water activity depends on the specific enzyme and reaction system but is often below 0.5 for ester synthesis.[1] You can control water activity by pre-equilibrating the enzyme and reactants in sealed chambers containing saturated salt solutions with known water activities or by adding molecular sieves to the reaction to remove water as it is formed.[1][2]

Q2: How do I choose the right solvent for my reaction?

A2: The choice of solvent can significantly impact enzyme activity, stability, and substrate solubility.[4][12][13] Both solvent-free and solvent-based systems can be used.[1] Solvent-free systems are considered "greener" but can be more prone to substrate inhibition.[1][5] Organic solvents can help alleviate substrate inhibition and improve the solubility of reactants.[1] Hydrophobic solvents are often preferred as they are less likely to strip the essential water layer from the enzyme, which is crucial for its activity.[2][14] The choice of solvent can have a huge effect on both the yield and the reaction kinetics.[13]

Q3: What is a typical starting molar ratio of alcohol to acid?

A3: While the stoichiometric ratio for esterification is 1:1, an excess of one of the substrates is often used to shift the reaction equilibrium towards product formation.[1] The optimal molar ratio is highly dependent on the specific substrates and enzyme and should be determined experimentally. For similar esterifications, molar ratios of alcohol to acid ranging from 1:2 to 10:1 have been investigated.[1] For instance, in the synthesis of propyl oleate, an oleic acid to propanol molar ratio of 1:2 was found to be optimal, whereas for n-propyl propanoate, a higher molar ratio of 1-propanol to propanoic acid (10:1) resulted in a high yield.[1]

Q4: Can I reuse my enzyme?

A4: Yes, one of the major advantages of using enzymes, particularly immobilized enzymes, is their potential for reuse. Immobilization enhances enzyme stability and simplifies its separation from the reaction mixture, allowing for multiple reaction cycles.[1][2] The reusability will depend on the stability of the enzyme under the reaction conditions. After each cycle, the immobilized enzyme can be recovered by filtration or centrifugation, washed to remove any residual substrates and products, and then reintroduced into a fresh reaction mixture. It is advisable to monitor the enzyme's activity over several cycles to determine its operational stability.

Data Presentation

Table 1: Typical Ranges for Key Reaction Parameters in Enzymatic Esterification

Parameter	Typical Range	Key Considerations
Temperature	40 - 70 °C	Balances enzyme activity and stability.[1]
Enzyme Concentration	1 - 10% (w/w of substrates)	Higher concentration increases the reaction rate but also the cost.[1]
Substrate Molar Ratio (Alcohol:Acid)	1:2 to 10:1	An excess of one substrate can shift the equilibrium towards the product.[1]
Agitation Speed	150 - 250 rpm	Ensures proper mixing and minimizes mass transfer limitations.[1][5]
Water Activity (a_w)	< 0.5	A low water activity favors the synthesis reaction over hydrolysis.[1]

Experimental Protocols

Protocol 1: General Procedure for a Batch Enzymatic Esterification Reaction

• Reactant Preparation: In a sealed reaction vessel, combine the carboxylic acid and alcohol at the desired molar ratio. If using a solvent, add it at this stage.

• Temperature Equilibration: Place the reaction vessel in a temperature-controlled shaker or water bath set to the desired reaction temperature (e.g., 50 °C) and allow the mixture to equilibrate.

• Enzyme Addition: Add the lipase (free or immobilized) to the reaction mixture. The amount of enzyme is typically between 1-10% (w/w) of the limiting substrate.[2]

• Reaction Monitoring: Start agitation (e.g., 200 rpm) to ensure a homogenous mixture.[2] Withdraw small aliquots from the reaction mixture at regular time intervals.

• Sample Analysis: Immediately stop the reaction in the withdrawn aliquots, for instance, by adding an excess of cold ethanol or by flash freezing.[2] Analyze the samples using an appropriate analytical technique (e.g., gas chromatography, HPLC, or titration) to determine the concentration of the ester product or the consumption of the acid substrate.

• Data Analysis: Plot the concentration of the product (or substrate) versus time to determine the reaction rate and the final conversion.

Protocol 2: Determination of Optimal Temperature

• Set up multiple parallel reactions following the general procedure outlined in Protocol 1.

• Run each reaction at a different, constant temperature (e.g., 30, 40, 50, 60, and 70 °C).

• Monitor each reaction for the same duration, taking samples at identical time points.

• Calculate the initial reaction rate for each temperature from the linear portion of the product formation curve.

• Plot the initial reaction rate as a function of temperature to identify the optimal temperature for the esterification reaction.

Mandatory Visualization

Caption: Troubleshooting workflow for low ester yield.

Caption: Key parameter relationships in enzymatic esterification.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Organic Solvent Tolerant Lipases and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Solvent-free esterifications mediated by immobilized lipases: a review from thermodynamic and kinetic perspectives - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/D1CY00696G [pubs.rsc.org]
• 7. discovery.researcher.life [discovery.researcher.life]
• 8. Understanding Lipase-Deep Eutectic Solvent Interactions Towards Biocatalytic Esterification [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Solvent effects on lipase-catalyzed esterification of glycerol and fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. pubs.acs.org [pubs.acs.org]

Preventing decomposition of hexyl butyrate during analysis

Welcome to the technical support center for the analysis of hexyl butyrate. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting and preventing the decomposition of hexyl butyrate during experimental analysis.

Troubleshooting Guide: Preventing Hexyl Butyrate Decomposition

Decomposition of hexyl butyrate during analysis can lead to inaccurate quantification and unreliable results. The primary degradation pathways are hydrolysis and thermal decomposition, particularly during Gas Chromatography (GC) analysis.

Symptoms of Decomposition:

• Poor peak shape (e.g., tailing or fronting)

• Reduced analyte response and low sensitivity

• Appearance of unexpected peaks corresponding to degradation products (e.g., hexanol and butyric acid)

• A noticeable drop in the baseline after the analyte peak in GC chromatograms[1]

Summary of Potential Causes and Solutions

The following table summarizes common causes of hexyl butyrate decomposition during analysis and provides corresponding preventative measures.

Potential Cause	Mechanism	Recommended Solution(s)
High GC Inlet Temperature	Thermal decomposition of the ester.	Optimize the injector temperature. A general guideline is to set it at or below the boiling point of hexyl butyrate (204-206°C).[2] A starting point of 200°C is recommended.
Active Sites in the GC System	Catalytic degradation on active surfaces (e.g., metal surfaces, silanol groups) in the injector liner, column, or detector.[1]	Use a deactivated (silanized) inlet liner and a high-quality, inert GC column. Regularly replace the liner and septum. Condition the column according to the manufacturer's instructions.
Presence of Moisture in Sample or System	Hydrolysis of the ester bond, forming hexanol and butyric acid. This can be catalyzed by acidic or basic conditions.[3][4]	Ensure samples and solvents are anhydrous. Store samples in a desiccator or under an inert atmosphere (e.g., nitrogen or argon).[3] Use a carrier gas with a moisture trap.
Oxygen in the Carrier Gas	Oxidation of the analyte, especially at elevated temperatures.	Use high-purity carrier gas (e.g., helium or nitrogen) and ensure all gas lines are leak-free. Consider using an in-line oxygen trap.[1]
Matrix Effects	Components in the sample matrix may catalyze degradation or interact with the analyte.	Perform a matrix effect study by comparing the response of the analyte in solvent versus a spiked matrix sample.[5] If significant matrix effects are observed, consider additional sample cleanup steps or the use of matrix-matched standards.

Experimental Protocol: Stable Analysis of Hexyl Butyrate by GC-MS

This protocol provides a robust method for the analysis of hexyl butyrate while minimizing the risk of decomposition.

1. Sample Preparation:

• Ensure all glassware is thoroughly cleaned and dried.

• Use high-purity, anhydrous solvents (e.g., hexane or ethyl acetate) for sample dilution.

• If the sample matrix contains water, consider a liquid-liquid extraction or the use of a drying agent like anhydrous sodium sulfate.

• Store prepared samples in tightly sealed vials with minimal headspace at low temperatures (e.g., 4°C) until analysis.

2. Gas Chromatography-Mass Spectrometry (GC-MS) Parameters:

Parameter	Recommended Condition	Rationale
GC System	Agilent 8890 GC with 5977B MS or equivalent	Provides reliable and reproducible results.
Column	DB-5ms (30 m x 0.25 mm, 0.25 µm) or similar low-bleed, inert column	Inert phase minimizes analyte interaction and degradation.
Injector	Split/Splitless Inlet	Allows for flexibility in sample concentration.
Inlet Liner	Deactivated, single taper with glass wool	Minimizes active sites and provides a large surface area for volatilization.
Injector Temperature	200°C	Sufficiently high for volatilization without causing thermal degradation.
Carrier Gas	Helium, 99.999% purity	Inert and provides good chromatographic efficiency.
Flow Rate	1.0 mL/min (constant flow)	Optimal for column efficiency.
Oven Program	Initial: 50°C (hold 2 min), Ramp: 10°C/min to 220°C (hold 5 min)	Provides good separation of hexyl butyrate from potential impurities and degradation products.
MS Transfer Line Temp	230°C	Prevents condensation of the analyte.
Ion Source Temperature	230°C	Standard temperature for electron ionization.
Quadrupole Temperature	150°C	Standard temperature for the mass analyzer.
Ionization Mode	Electron Ionization (EI) at 70 eV	Standard ionization technique for GC-MS.
Scan Range	m/z 40-300	Covers the expected mass fragments of hexyl butyrate.

3. Quality Control:

• Inject a solvent blank at the beginning of each analytical run to check for system contamination.

• Periodically inject a known standard of hexyl butyrate to monitor for any changes in peak shape or response, which could indicate system activity or degradation.

• If degradation is suspected, inject a standard of the potential degradation products (hexanol and butyric acid) to confirm their retention times.

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting the decomposition of hexyl butyrate during analysis.

Caption: A flowchart for troubleshooting hexyl butyrate decomposition.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation products of hexyl butyrate?

A1: The primary degradation products of hexyl butyrate are hexan-1-ol and butyric acid, which result from the hydrolysis of the ester bond.[4] Thermal decomposition can lead to a more complex mixture of smaller molecules.

Q2: Can I use a different GC column for hexyl butyrate analysis?

A2: Yes, other non-polar or mid-polarity columns can be used. However, it is crucial to select a column that is known for its inertness to minimize on-column degradation. A column with a phenyl-methylpolysiloxane stationary phase is a good alternative.

Q3: Is derivatization necessary for the analysis of hexyl butyrate?

A3: For the analysis of intact hexyl butyrate, derivatization is generally not necessary.[5] However, if you are analyzing for the degradation product, butyric acid, derivatization might be required to improve its chromatographic properties, as free carboxylic acids can exhibit poor peak shape on many GC columns.[6]

Q4: How can I confirm if decomposition is occurring in the injector versus on the column?

A4: To differentiate between injector and on-column degradation, you can perform a temperature ramp experiment. Analyze the sample with a lower initial oven temperature and a faster ramp rate. If the degradation is primarily on-column, a faster ramp rate that elutes the compound at a lower temperature may reduce the amount of degradation. You can also try a pulsed splitless injection, which can help transfer the analyte to the column more quickly, reducing its residence time in the hot inlet.

Q5: My sample matrix is aqueous. How can I prevent hydrolysis during sample preparation?

A5: For aqueous matrices, it is important to minimize the time the sample is in the aqueous phase, especially at non-neutral pH. A rapid liquid-liquid extraction into an immiscible organic solvent can be effective. Ensure the organic extract is thoroughly dried with a drying agent like anhydrous sodium sulfate before injection. Alternatively, solid-phase microextraction (SPME) can be used to extract the analyte from the headspace above the aqueous sample, which avoids solvent use and minimizes contact with the aqueous matrix.[6]

References

• 1. researchgate.net [researchgate.net]
• 2. A simple criterion for gas chromatography/mass spectrometric analysis of thermally unstable compounds, and reassessment of the by-products of alkyl diazoacetate synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. carbodiimide.com [carbodiimide.com]
• 5. benchchem.com [benchchem.com]
• 6. Butyrate analysis GC/MS - Chromatography Forum [chromforum.org]

Technical Support Center: Gas Chromatography of Volatile Esters

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with gas chromatography (GC) for the analysis of volatile esters.

Frequently Asked Questions (FAQs)

Q1: What is the most critical factor when selecting a GC column for volatile ester analysis?

The most crucial step in column selection is choosing the correct stationary phase.[1] The stationary phase is the coating on the inner wall of the column and is responsible for the separation of compounds. Its selection is based on the principle of "like dissolves like." For volatile esters, which are typically polar to mid-polar, a stationary phase of similar polarity will provide the best separation.

Q2: How does stationary phase polarity affect my separation of volatile esters?

The polarity of the stationary phase determines the retention and selectivity of your analysis.

• Polar stationary phases , such as those containing polyethylene glycol (PEG) like Carbowax, will retain polar compounds longer.[2][3] These are often a good choice for separating volatile esters.

• Non-polar stationary phases , like those based on polydimethylsiloxane (PDMS), retain non-polar compounds more strongly.[2]

• Intermediate-polarity phases , which might incorporate phenyl or cyanopropyl groups, offer a middle ground and can be versatile for complex mixtures.[3]

The goal is to choose a phase that provides the best resolution between the esters of interest and any other components in your sample.

Q3: What is the role of film thickness, and how do I choose the right one?

Film thickness affects the retention of analytes.

• Thicker films (e.g., >0.5 µm) increase retention time and are ideal for highly volatile compounds, as they allow for better separation without needing sub-ambient oven temperatures.[4] They also offer a higher sample capacity, which is beneficial for high-concentration samples.

• Thinner films (e.g., <0.5 µm) result in shorter retention times and lower elution temperatures, making them suitable for less volatile, higher molecular weight compounds.[5]

For volatile esters, a thicker film is often preferred to ensure adequate retention and separation.

Q4: How do column internal diameter (ID) and length impact the analysis?

Both ID and length are key factors in achieving good separation.

• Internal Diameter (ID): Smaller ID columns (e.g., 0.18-0.25 mm) provide higher resolution (sharper peaks) but have a lower sample capacity. Larger ID columns (e.g., 0.32-0.53 mm) can handle more sample but offer lower resolution.

• Length: Longer columns (e.g., 30-60 m) provide better resolution by increasing the interaction time between the analytes and the stationary phase, but this comes at the cost of longer analysis times and higher cost. Shorter columns (e.g., 10-15 m) are used for simpler separations or when speed is a priority.

Column Selection & Parameter Tables

Table 1: Common Stationary Phases for Volatile Ester Analysis

Stationary Phase Type	Polarity	Common Trade Names	Primary Application
Polyethylene Glycol (PEG)	Polar	WAX, FFAP, Stabilwax	Excellent for separating polar compounds like volatile fatty acids and esters.
5% Phenyl Polysilphenylene-siloxane	Low to Mid Polarity	DB-5, HP-5, ZB-5	A general-purpose phase suitable for a wide range of applications.
50% Phenyl / 50% Methylpolysiloxane	Mid Polarity	DB-17, HP-50+, ZB-50	Good for separating compounds of intermediate polarity.
Cyanopropylphenyl Polysiloxane	High Polarity	DB-225, HP-225	Used for detailed separations of fatty acid methyl esters (FAMEs), including cis/trans isomers.

Table 2: Guide to Column Dimensions and Their Effects

Parameter	Effect of Increasing	Recommended for Volatile Esters
Length	Increases resolution, analysis time, and cost.	30 m is a good starting point.
Internal Diameter	Decreases resolution, increases sample capacity.	0.25 mm for high resolution.
Film Thickness	Increases retention, resolution of early eluting peaks, and sample capacity.	0.25 - 1.0 µm to ensure good retention of volatile compounds.

Troubleshooting Common GC Problems

Problem: My peaks are tailing.

• Possible Cause 1: Active Sites in the System. Volatile esters, especially those derived from short-chain fatty acids, can interact with active sites (e.g., acidic silanol groups) in the inlet liner, at the column cut, or within the column itself.[6] This secondary interaction causes some molecules to be retained longer, resulting in a tailing peak.

• Solution 1:

  • Use a deactivated inlet liner, potentially with glass wool, to trap non-volatile residues and provide an inert surface.[7]

  • Ensure a clean, perpendicular cut on the column end before installation.[8]

  • Consider using a guard column to protect the analytical column from non-volatile contaminants.

• Possible Cause 2: Column Contamination. Non-volatile residues from previous injections can accumulate at the head of the column, creating active sites.

• Solution 2:

  • Trim the first 10-15 cm from the inlet end of the column.

  • Regularly replace the inlet liner and septum.[9]

• Possible Cause 3: Incompatible Solvent. If the solvent polarity is very different from the stationary phase, it can cause poor peak shape.

• Solution 3:

  • Choose a solvent that is more compatible with your stationary phase. For example, using a highly non-polar solvent like hexane on a polar wax column can sometimes cause issues.[10]

Problem: I'm seeing poor resolution or co-elution of peaks.

• Possible Cause 1: Suboptimal Temperature Program. The oven temperature ramp rate may be too fast, not allowing enough time for compounds to separate on the column.

• Solution 1:

  • Decrease the temperature ramp rate (e.g., from 10°C/min to 5°C/min).

  • Add an isothermal hold at a temperature where the critical pair of esters is eluting to maximize their separation.

• Possible Cause 2: Incorrect Stationary Phase. The chosen stationary phase may not have the right selectivity for the specific esters being analyzed.

• Solution 2:

  • Consult column selection guides and consider a stationary phase with a different polarity. For complex mixtures of fatty acid methyl esters (FAMEs), a highly polar cyanosilicone column may be necessary to resolve positional and geometric isomers.

• Possible Cause 3: Carrier Gas Flow Rate is Not Optimal. The linear velocity of the carrier gas affects the efficiency of the separation.

• Solution 3:

  • Optimize the carrier gas flow rate (or pressure) for the column dimensions and carrier gas type (e.g., Helium, Hydrogen).

Problem: My baseline is noisy or rising (high bleed).

• Possible Cause 1: Oxygen in the System. Oxygen is a primary cause of stationary phase degradation, leading to column bleed, which appears as a rising baseline, especially at higher temperatures.[9][11]

• Solution 1:

  • Perform a thorough leak check of the entire system, from the gas source to the detector.

  • Ensure high-purity carrier gas is used and install an oxygen trap on the carrier gas line.[11][12]

  • Regularly replace the inlet septum to prevent leaks.[12]

• Possible Cause 2: Column Operating Temperature is Too High. Exceeding the column's maximum recommended temperature will cause the stationary phase to degrade rapidly.[9]

• Solution 2:

  • Always operate within the manufacturer's specified temperature limits for your column. The isothermal and programmed temperature limits are often different.

• Possible Cause 3: Contamination. Aggressive chemicals or non-volatile residues in the sample can damage the stationary phase.[11][12]

• Solution 3:

  • Ensure proper sample cleanup to remove any aggressive or non-volatile components before injection.

  • If using derivatization reagents, ensure they are compatible with the column phase.[11]

Visual Workflow Guides

Caption: A workflow for selecting the appropriate GC column for volatile ester analysis.

Caption: A troubleshooting workflow for common issues in the GC analysis of esters.

General Experimental Protocol for Volatile Ester Analysis

This protocol provides a general framework. Specific parameters should be optimized for each unique application.

• Sample Preparation:

  • Dilute the sample containing volatile esters in an appropriate solvent (e.g., hexane, dichloromethane). The choice of solvent can be critical to avoid co-elution with early eluting peaks.[10]

  • If necessary, perform derivatization (e.g., creating methyl esters from fatty acids) to improve volatility and chromatographic behavior.[13]

  • Add an internal standard for quantitative analysis.

  • Filter the sample to remove particulates.

• Instrument Setup:

  • Column Installation: Trim at least 10 cm from each end of a new column.[8] Install the column into the injector and detector according to the manufacturer's instructions, ensuring leak-free connections.

  • Column Conditioning: Condition the column by heating it to a temperature slightly above the intended maximum operating temperature (but below the column's absolute maximum) for 1-2 hours with carrier gas flow to remove any contaminants and stabilize the stationary phase.[8][14]

• Chromatographic Conditions:

  • Inlet Temperature: Typically set 20-50°C higher than the boiling point of the least volatile analyte.

  • Injection Mode: Split injection is common for concentrated samples to avoid column overload, while splitless injection is used for trace analysis.[15]

  • Carrier Gas: Use high-purity helium or hydrogen at an optimized flow rate for your column dimensions.

  • Oven Temperature Program: Start with an initial low temperature to focus the analytes at the head of the column. Ramp the temperature at a controlled rate (e.g., 5-15°C/min) to a final temperature that ensures all compounds of interest are eluted.[16]

  • Detector: A Flame Ionization Detector (FID) is commonly used for ester analysis due to its high sensitivity to hydrocarbons. A Mass Spectrometer (MS) can be used for identification and confirmation.

• Data Acquisition and Analysis:

  • Perform a blank run (injecting only the solvent) to identify any system contaminants or ghost peaks.[9]

  • Inject calibration standards to determine retention times and create a calibration curve.

  • Inject the prepared samples.

  • Integrate the peaks of interest and use the calibration data to quantify the concentration of each volatile ester.

References

• 1. fishersci.com [fishersci.com]
• 2. Types of stationary phases in gas chromatography| Phenomenex [phenomenex.com]
• 3. srigc.com [srigc.com]
• 4. Guide to Choosing a GC Column | Phenomenex [phenomenex.com]
• 5. Guide to Selection of a Capillary Column for GC | [Analytical Chemistry]Products | Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]
• 6. acdlabs.com [acdlabs.com]
• 7. phenomenex.com [phenomenex.com]
• 8. Troubleshooting GC Columns: Common Issues & Solutions [phenomenex.com]
• 9. Preventing Column Bleed in Gas Chromatography | Phenomenex [phenomenex.com]
• 10. GC tailing solvent peak - Page 2 - Chromatography Forum [chromforum.org]
• 11. GC Troubleshooting—High GC Column Bleed [restek.com]
• 12. GC Column Bleed: Causes and Prevention | Separation Science [sepscience.com]
• 13. shimadzu.com [shimadzu.com]
• 14. elementlabsolutions.com [elementlabsolutions.com]
• 15. Optimizing GC-MS and GC-MS/MS Analysis of 3-MCPD and Glycidyl Esters in Edible Oils [restek.com]
• 16. gcms.labrulez.com [gcms.labrulez.com]

Technical Support Center: Gas Chromatography (GC) of Esters

This technical support center is designed to assist researchers, scientists, and drug development professionals in addressing issues related to active sites in GC systems during ester analysis.

Frequently Asked Questions (FAQs)

Q1: What are the typical symptoms of active sites in my GC system during ester analysis?

A1: The most common symptom is peak tailing, where the peak shape is asymmetrical with a drawn-out trailing edge. Other indicators include:

• Reduced peak area/height: Analyte is being adsorbed by active sites, leading to signal loss.

• Poor reproducibility: Inconsistent interactions with active sites lead to variable results.

• Ghost peaks: Adsorbed analytes from a previous injection can be released in a subsequent run.

• Complete loss of analyte: Highly active sites can irreversibly adsorb certain esters, especially at low concentrations.

Q2: Where are the most common active sites located in a GC system?

A2: Active sites are prevalent in several areas of the GC sample path. For ester analysis, the most critical locations are:

• GC Inlet Liner: The glass liner in the injector is a primary source of activity due to the presence of silanol (Si-OH) groups on the glass surface. These groups can form hydrogen bonds with the polar ester molecules, causing adsorption and peak tailing.[1][2]

• Column: While modern capillary columns are highly deactivated, the stationary phase can degrade over time, exposing active sites. Contamination at the head of the column can also create new active sites.

• Metal Surfaces: Stainless steel components in the inlet and detector can have active sites, especially if they are not properly deactivated.[3]

• Septa and Ferrules: Debris from septa and ferrules can accumulate in the liner and at the head of the column, introducing active sites.[4][5]

Q3: How can I deactivate the active sites in my GC inlet liner?

A3: Deactivating the inlet liner is a critical step to ensure good peak shape and recovery for esters. The most common method is silylation, which masks the active silanol groups. You can either purchase pre-deactivated liners or deactivate them in-house. A detailed protocol for in-house deactivation is provided in the "Experimental Protocols" section below. Using liners with specialized deactivation coatings can also provide a highly inert surface.[2]

Q4: I am still experiencing peak tailing after using a new, deactivated liner. What are other potential causes?

A4: If a fresh, high-quality deactivated liner does not resolve peak tailing, consider the following troubleshooting steps in a logical sequence:

• Column Installation: Ensure the column is cut cleanly at a 90-degree angle and installed at the correct depth in the inlet and detector. Improper installation can create dead volumes and turbulence, leading to peak tailing.[6]

• Column Contamination: Non-volatile sample matrix components can accumulate at the head of the column, creating active sites. Trimming 10-20 cm from the front of the column can often resolve this.[6]

• Chemical Interactions: Ensure your sample solvent is compatible with the stationary phase. A mismatch in polarity can cause peak distortion.

• Inlet Contamination: Even with a new liner, debris from the septum or previous injections can remain in the inlet body. A thorough cleaning of the inlet may be necessary.[4][7]

• Method Parameters: An initial oven temperature that is too high for a splitless injection can cause peak distortion. The initial temperature should ideally be about 20°C below the boiling point of the sample solvent.[6]

Troubleshooting Guides

Guide 1: Systematic Troubleshooting of Peak Tailing for Esters

This guide provides a step-by-step approach to diagnosing and resolving peak tailing issues in ester analysis.

Troubleshooting Workflow for Peak Tailing

Caption: A logical workflow for troubleshooting peak tailing in ester analysis.

Data Presentation

Table 1: Comparison of GC Inlet Liner Deactivation

This table provides a qualitative comparison of different inlet liner deactivation methods. The effectiveness can vary based on the specific ester being analyzed and the cleanliness of the sample matrix.

Deactivation Method	Relative Inertness	Best Suited For	Potential Drawbacks
Untreated Borosilicate Glass	Low	Non-polar analytes (not recommended for esters)	High concentration of active silanol groups, leading to significant peak tailing and analyte loss for polar compounds like esters.[3]
In-house Silylation (e.g., with DMDCS)	Medium to High	General purpose ester analysis	Effectiveness is highly dependent on the thoroughness of the cleaning and deactivation procedure. Can be less robust than manufacturer coatings.
Manufacturer Proprietary Deactivation	High to Very High	Trace level analysis of active compounds, including esters	Can be more expensive than in-house deactivation.
Base Deactivation	High (for basic analytes)	Analysis of basic compounds	May not be optimal for acidic or neutral esters as the surface has a basic character.[3]

Table 2: Example GC Method Parameters for Fatty Acid Methyl Ester (FAME) Analysis

These are starting parameters and may require optimization for your specific application and instrument.

Parameter	Setting 1 (General Screen)	Setting 2 (High Resolution)
Column	30 m x 0.25 mm ID, 0.25 µm film (e.g., DB-5ms or equivalent)	100 m x 0.25 mm ID, 0.20 µm film (e.g., Rt-2560 or equivalent)[8]
Carrier Gas	Helium or Hydrogen	Helium or Hydrogen
Flow Rate	1.0 mL/min (constant flow)	1.2 mL/min (constant flow)
Inlet Temperature	250 °C	260 °C
Injection Mode	Split (e.g., 50:1)	Split (e.g., 100:1)
Injection Volume	1 µL	1 µL
Oven Program	100 °C (hold 2 min), ramp to 240 °C at 10 °C/min, hold 5 min	140 °C (hold 5 min), ramp to 240 °C at 4 °C/min, hold 20 min
Detector	FID	FID
Detector Temp	260 °C	285 °C[8]

Experimental Protocols

Protocol 1: In-House Silylation of GC Inlet Liners

This protocol describes a general procedure for deactivating glass inlet liners using a silylating agent. Safety Precaution: Silylating agents are reactive and moisture-sensitive. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

Materials:

• Glass inlet liners

• Detergent solution

• Deionized water

• Methanol

• Toluene (or other suitable solvent)

• 5% Dimethyldichlorosilane (DMDCS) in toluene solution

• Nitrogen gas supply

• Beakers

• Oven

Procedure:

• Cleaning the Liner:

  • Thoroughly wash the liner with a detergent solution.

  • Rinse extensively with deionized water.

  • Rinse with methanol to remove any remaining organic residues and to aid in drying.

  • Dry the liner in an oven at 100-120 °C for at least one hour to ensure all moisture is removed.

• Deactivation:

  • Immerse the completely dry liner in the 5% DMDCS in toluene solution for 15-30 minutes.

  • Remove the liner from the silylating solution and rinse it with fresh toluene to remove excess reagent.

• Methanol Rinse:

  • Immerse the liner in methanol for 15-30 minutes. This step is crucial to react with any remaining chlorosilane groups and to remove byproducts.

• Final Drying and Conditioning:

  • Dry the liner with a gentle stream of nitrogen gas.

  • Place the liner in an oven and condition it at a temperature slightly higher than the intended operating temperature for about 30 minutes before use.

Logical Relationship of GC System Components and Activity

Caption: The path of an analyte through the GC system and potential sources of activity.

Preventative Maintenance Schedule

Regular maintenance is crucial to minimize the impact of active sites and ensure reliable ester analysis.

Frequency	Task	Rationale
Daily/Per Sequence	Replace the inlet septum.[9]	Prevents leaks and accumulation of septum particles in the liner.
Weekly	Inspect and replace the inlet liner.[10]	The liner is a primary site of activity and contamination buildup.
Monthly	Inspect and clean the inlet gold seal.[10]	A contaminated seal can be a source of activity.
As Needed	Trim the GC column (10-20 cm from the inlet side).	Removes non-volatile residues and restores inertness.[6]
Every 3-6 Months	Perform a thorough cleaning of the inlet.	Removes accumulated residues that are not addressed by liner replacement.[11][12]
Annually	Re-evaluate the deactivation procedure for in-house treated liners.	Ensures the deactivation process remains effective.

References

• 1. gmpinsiders.com [gmpinsiders.com]
• 2. americanlaboratory.com [americanlaboratory.com]
• 3. silcotek.com [silcotek.com]
• 4. Peaks tailing-problem on fatty acid and ester analyses - Chromatography Forum [chromforum.org]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. elementlabsolutions.com [elementlabsolutions.com]
• 7. agilent.com [agilent.com]
• 8. gcms.cz [gcms.cz]
• 9. manuals.plus [manuals.plus]
• 10. sisweb.com [sisweb.com]
• 11. gentechscientific.com [gentechscientific.com]
• 12. Top Practices for GC Preventive Maintenance - IRIS Industries [irisindustry.com]

Technical Support Center: Minimizing By-product Formation in Hexyl Butyrate Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing by-product formation during the synthesis of hexyl butyrate.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing hexyl butyrate?

A1: The two primary methods for synthesizing hexyl butyrate are Fischer-Speier esterification and enzymatic catalysis. Fischer-Speier esterification involves the reaction of butyric acid and hexanol in the presence of a strong acid catalyst.[1][2] Enzymatic synthesis utilizes lipases to catalyze the esterification reaction under milder conditions.[3]

Q2: What are the main by-products I should be aware of during hexyl butyrate synthesis?

A2: In Fischer-Speier esterification, the primary by-products arise from the acid-catalyzed dehydration of hexanol, leading to the formation of dihexyl ether and 1-hexene . In enzymatic synthesis, the main challenge is the presence of unreacted starting materials due to the reversible nature of the reaction. Additionally, if water is present in the reaction medium, it can lead to the hydrolysis of hexyl butyrate back to butyric acid and hexanol.

Q3: How can I shift the equilibrium towards the formation of hexyl butyrate?

A3: To favor the formation of the ester, you can either use an excess of one of the reactants (typically the less expensive one, which is often the alcohol) or remove one of the products as it is formed.[1] The removal of water is a common strategy in Fischer-Speier esterification and can be achieved using a Dean-Stark apparatus, molecular sieves, or by carrying out the reaction under vacuum.[1]

Q4: What is the role of the catalyst in Fischer-Speier esterification?

A4: The acid catalyst, typically sulfuric acid or p-toluenesulfonic acid, protonates the carbonyl oxygen of the carboxylic acid, making the carbonyl carbon more electrophilic and thus more susceptible to nucleophilic attack by the alcohol.[1][4]

Q5: Can I reuse the enzyme in enzymatic synthesis?

A5: Yes, a significant advantage of using immobilized enzymes is their potential for reuse over multiple reaction cycles, which can make the process more cost-effective.[3] One study showed that an immobilized Candida rugosa lipase retained 60% of its initial activity after ten reaction cycles.[3]

Troubleshooting Guides

Fischer-Speier Esterification

Issue	Potential Cause	Troubleshooting Steps
Low Yield of Hexyl Butyrate	- Reaction has not reached equilibrium. - Equilibrium is unfavorable. - Incomplete reaction.	- Increase reaction time. - Use a larger excess of hexanol. - Efficiently remove water using a Dean-Stark apparatus or molecular sieves. - Ensure the catalyst is active and used in the correct concentration.
Presence of Dihexyl Ether and/or 1-Hexene Impurities	- High reaction temperature. - High concentration of strong acid catalyst.	- Lower the reaction temperature. - Use a milder acid catalyst or a lower concentration of the strong acid. - Consider using a solid acid catalyst to minimize side reactions.
Darkening of the Reaction Mixture	- High temperatures causing decomposition of reactants or products.	- Reduce the reaction temperature. - Ensure the reaction is not being heated for an excessively long period.
Difficulty in Product Purification	- Incomplete removal of the acid catalyst. - Presence of unreacted butyric acid.	- Neutralize the reaction mixture with a weak base (e.g., sodium bicarbonate solution) after the reaction is complete. - Perform aqueous washes to remove the catalyst and any remaining acid.

Enzymatic Synthesis

Issue	Potential Cause	Troubleshooting Steps
Low Conversion to Hexyl Butyrate	- Reaction has reached equilibrium with significant amounts of starting materials remaining. - Enzyme inhibition. - Insufficient enzyme activity.	- Remove water from the reaction medium using molecular sieves or by performing the reaction under vacuum. - Optimize the molar ratio of the substrates. An excess of one substrate can sometimes inhibit the enzyme.[5] - Ensure the enzyme is not denatured by high temperatures or inappropriate pH. - Increase the enzyme loading.
Hydrolysis of Hexyl Butyrate	- Presence of excess water in the reaction medium.	- Use a solvent with low water miscibility. - Thoroughly dry all reactants and the solvent before starting the reaction. - Add molecular sieves to the reaction mixture.
Enzyme Deactivation	- High temperature. - Presence of inhibitors. - Inappropriate solvent.	- Operate within the optimal temperature range for the specific lipase being used. - Ensure the purity of the reactants and solvent. - Choose a solvent that is known to be compatible with the enzyme.

Data Presentation

Table 1: Optimized Reaction Conditions for Enzymatic Synthesis of Hexyl Butyrate using Immobilized Candida rugosa Lipase. [3]

Parameter	Optimal Value (for 60 min)	Optimal Value (for 180 min)	Optimal Value (for 480 min)
Temperature (°C)	47.25	59.5	47.0
Acid:Alcohol Molar Ratio	1:1.4	1:2	1:2
Biocatalyst Concentration (%)	17.65	15.8	16.9
Conversion (%)	90.8	94.5	95.01

Table 2: Influence of Reaction Parameters on Enzymatic Hexyl Butyrate Synthesis using Lipozyme IM-77.

Reaction Time (h)	Temperature (°C)	Enzyme Amount (%)	Substrate Molar Ratio (Tributyrin:Hexanol)	Added Water (%)	Molar Conversion (%)
8	55	40	1.5:1	5	94.53
2	45	30	2:1	10	22.59
8.3	50	42.7	1.8:1	12.6	95.3 (Actual)

(Optimal conditions determined by response surface methodology are shown in bold)

Experimental Protocols

Fischer-Speier Esterification of Hexyl Butyrate

Materials:

• Butyric acid

• n-Hexanol

• Concentrated sulfuric acid (catalyst)

• Toluene (or another suitable solvent for azeotropic removal of water)

• 5% Sodium bicarbonate solution

• Anhydrous sodium sulfate

• Round-bottom flask

• Dean-Stark apparatus

• Condenser

• Heating mantle

• Separatory funnel

• Standard laboratory glassware

Procedure:

• To a round-bottom flask, add butyric acid and an excess of n-hexanol (e.g., a 1:2 molar ratio).

• Add toluene to the flask.

• Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 1-2% of the total reactant weight).

• Assemble the Dean-Stark apparatus and condenser with the flask.

• Heat the mixture to reflux. The toluene-water azeotrope will collect in the Dean-Stark trap.

• Continue the reaction until no more water is collected in the trap, indicating the reaction is complete (typically 1-10 hours).[1]

• Allow the reaction mixture to cool to room temperature.

• Transfer the mixture to a separatory funnel and wash with a 5% sodium bicarbonate solution to neutralize the acid catalyst and remove any unreacted butyric acid.

• Wash the organic layer with water until the aqueous layer is neutral.

• Dry the organic layer over anhydrous sodium sulfate.

• Filter to remove the drying agent.

• Purify the hexyl butyrate by distillation.

Enzymatic Synthesis of Hexyl Butyrate

Materials:

• Butyric acid

• n-Hexanol

• Immobilized lipase (e.g., from Candida rugosa or Rhizomucor miehei)[3]

• Heptane (or another suitable organic solvent)

• Molecular sieves (optional, for water removal)

• Screw-capped flask

• Shaking incubator or orbital shaker

• Filtration apparatus

Procedure:

• In a screw-capped flask, combine butyric acid and n-hexanol in the desired molar ratio (e.g., 1:1 or 1:2) in heptane.[3]

• Add the immobilized lipase to the reaction mixture (e.g., 15-20% by weight of the reactants).[3]

• If desired, add activated molecular sieves to the mixture to remove water produced during the reaction.

• Securely cap the flask and place it in a shaking incubator set to the desired temperature (e.g., 45-60 °C) and agitation speed (e.g., 200 rpm).[3]

• Allow the reaction to proceed for the desired time (e.g., 1 to 8 hours). The reaction progress can be monitored by taking small aliquots and analyzing them by gas chromatography.[3]

• Once the desired conversion is achieved, stop the reaction.

• Recover the immobilized enzyme by filtration. The enzyme can be washed with fresh solvent and dried for reuse.

• The resulting solution contains hexyl butyrate. The solvent can be removed by rotary evaporation. Further purification can be achieved by vacuum distillation if necessary.

Visualizations

Caption: By-product formation in Fischer-Speier esterification of hexyl butyrate.

Caption: Experimental workflow for the enzymatic synthesis of hexyl butyrate.

Caption: Reversible nature of enzymatic hexyl butyrate synthesis.

References

• 1. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 2. scribd.com [scribd.com]
• 3. Synthesis of hexyl butyrate (apple and citrus aroma) by Candida rugosa lipase immobilized on Diaion HP-20 using the Box-Behnken design - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Fischer Esterification [organic-chemistry.org]
• 5. Enzymatic synthesis optimization of isoamyl butyrate from fusel oil [redalyc.org]

Technical Support Center: Enhancing Immobilized Lipase Stability for Ester Production

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the enzymatic production of esters using immobilized lipases.

Section 1: Troubleshooting Guides

This section offers solutions to specific problems you may encounter during your experiments.

1.1 Low Ester Yield

Question: My ester yield is significantly lower than expected. What are the potential causes and how can I troubleshoot this issue?

Answer: Low ester yield is a common problem that can arise from several factors. A systematic approach to troubleshooting is recommended.

• Initial Checks:

  • Verify Reaction Conditions: Double-check that the temperature, pH, and substrate concentrations are at their optimal values for the specific lipase you are using.[1]

  • Confirm Enzyme Activity: Before initiating the esterification reaction, perform a quick activity check of your immobilized lipase using a standard assay to ensure it is active.[1]

• Troubleshooting Workflow: Follow the logical workflow below to diagnose the root cause of low conversion rates.

• Water Activity: Excess water can shift the reaction equilibrium towards hydrolysis, the reverse of esterification, thus lowering the ester yield. [2][3]The optimal water activity is enzyme and reaction-specific and often needs to be determined experimentally. [1]Consider adding molecular sieves to the reaction to remove water. [2]

• Substrate/Product Inhibition: High concentrations of substrates (short-chain acids and alcohols) or the ester product can inhibit or deactivate the lipase. [2]To mitigate this, you can optimize the substrate molar ratio or employ a fed-batch strategy where one substrate is added gradually. [2] 1.2 Enzyme Deactivation

Question: My immobilized lipase loses activity rapidly during the reaction. What could be causing this deactivation?

Answer: Rapid deactivation of the immobilized lipase can be due to several factors related to the reaction environment.

• Harsh Reaction Conditions:

  • Temperature: Operating at temperatures above the enzyme's optimum can lead to thermal denaturation. [4]Consider running the reaction at a lower temperature or selecting a more thermostable lipase.

  • pH: Extreme pH values can irreversibly denature the enzyme. Ensure the reaction medium is buffered at the optimal pH for your lipase.

• Solvent Incompatibility: The choice of organic solvent is crucial. Polar solvents can strip the essential water layer from the enzyme's surface, leading to denaturation, while non-polar, hydrophobic solvents are generally less disruptive. [5]

• Byproduct Inhibition: The accumulation of byproducts, such as acetaldehyde in transesterification reactions with vinyl esters, can inactivate the enzyme. Applying a vacuum during the reaction can help remove such volatile byproducts. [6] 1.3 Enzyme Leaching

Question: I am observing a loss of enzyme from the support into the reaction medium. How can I prevent this?

Answer: Enzyme leaching is the undesirable release of the lipase from the support, leading to product contamination and loss of catalytic activity. This is a common issue with immobilization methods that rely on weak physical interactions like adsorption. [1]

• Strengthen Enzyme-Support Interaction:

  • Covalent Immobilization: This method forms strong, stable bonds between the enzyme and the support, effectively preventing leaching. [1] * Cross-linking after Adsorption: After immobilizing the lipase via adsorption, using a cross-linking agent like glutaraldehyde can create a network that entraps the enzyme. [1][7] * Heterofunctional Supports: These supports first adsorb the lipase and then form covalent bonds with it, providing a very stable immobilization.

• Optimize Immobilization Conditions: Factors such as pH, ionic strength, and enzyme concentration during immobilization can significantly influence the strength of the enzyme-support interaction. [1]

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the main advantage of using immobilized lipase over free lipase in solution?

A1: The primary advantages of using immobilized lipase are enhanced stability (thermal, operational, and storage) and the ease of separation from the reaction mixture, which allows for catalyst reuse and simplifies downstream product purification, ultimately reducing process costs. [3][8][9] Q2: How does the choice of support material affect the stability of the immobilized lipase?

A2: The support material plays a critical role in the stability of the immobilized enzyme. Key properties to consider are:

• Hydrophobicity: Hydrophobic supports can enhance the stability of lipases. [4][10]* Porosity: The pore size of the support can impact substrate diffusion and enzyme loading. [9]For viscous substrates, a larger pore size is generally preferred.

• Surface Chemistry: The functional groups on the support's surface determine the type of interaction with the enzyme (e.g., adsorption, covalent bonding).

Q3: Which organic solvents are generally preferred for esterification reactions catalyzed by immobilized lipases?

A3: Hydrophobic (non-polar) organic solvents with a high log P value, such as hexane and heptane, are generally preferred. These solvents are less likely to strip the essential water layer from the enzyme's surface, which is crucial for maintaining its catalytic activity. [5]Polar solvents, on the other hand, can denature the enzyme. [5] Q4: How can I determine the activity of my immobilized lipase?

A4: The activity of an immobilized lipase can be determined by measuring either its hydrolytic or esterification activity.

• Hydrolytic Activity Assay: A common method is a colorimetric assay using a substrate like p-nitrophenyl palmitate (pNPP). The rate of formation of the colored product, p-nitrophenol, is proportional to the lipase activity. [1]* Esterification Activity Assay: This method directly measures the synthesis of the desired ester. The reaction is monitored over time, and the amount of ester produced or the consumption of one of the substrates (e.g., the carboxylic acid via titration) is quantified. [1][4] Q5: How many times can I typically reuse my immobilized lipase?

A5: The reusability of an immobilized lipase is a key indicator of its operational stability and economic viability. It can vary significantly depending on the immobilization method, support material, and reaction conditions. Some studies have reported retaining over 50% of the initial activity after more than 10 cycles, and in some cases, even after 30 cycles. [5][11][12]

Section 3: Data Presentation

The following tables summarize quantitative data on the impact of different stabilization strategies and supports on the performance of immobilized lipases.

Table 1: Comparison of Thermal Stability of Free vs. Immobilized Lipase

Lipase Source	Immobilization Method/Support	Temperature (°C)	Incubation Time (h)	Residual Activity (%) - Free Lipase	Residual Activity (%) - Immobilized Lipase	Reference
Rhizopus oryzae	Covalent attachment on Graphene Oxide	70	1	6	65	[13]
Candida rugosa	Adsorption on Sporopollenin	Not Specified	1	~40	Not specified (32% after 2h)	[12]
Thermophilic Bacillus sp.	Cross-linked on HP-20 beads	70	Not Specified	Half-life ~1.4 h	Half-life ~4 h	[4]

Table 2: Reusability of Immobilized Lipase in Ester Synthesis

Lipase Source	Support Material	Reaction	Number of Cycles	Final Residual Activity (%)	Reference
Candida rugosa	Eggshells	Butyl butyrate synthesis	31	50	[11]
Co-immobilized BCL and TLL	Fe3O4 Magnetic Nanoparticles	Biodiesel production	9	77	[5]
Candida sp. 99-125	Mesoporous resin (Genipin cross-linker)	Hydrolysis	6	>60	[14]
Candida sp. 99-125	Mesoporous resin (Glutaraldehyde cross-linker)	Hydrolysis	6	~35	[14]

Table 3: Effect of Support Material on Immobilized Lipase Activity

Lipase Source	Support Material	Immobilization Method	Hydrolytic Activity (U/g)	Esterification Activity	Reference
Aspergillus oryzae	Lewatit VP OC 1600	Adsorption	Higher than commercial reference	Lower than commercial reference	[15]
Aspergillus oryzae	Coffee Grounds	Adsorption	Lower than Lewatit	Highest among tested supports	[15]
Yarrowia lipolytica	Chitosan	Adsorption	Lower than A. oryzae preps	Lower than A. oryzae preps	[15]

Section 4: Experimental Protocols

Protocol 1: Covalent Immobilization of Lipase on Epoxy-Activated Supports

This protocol describes a method for the multipoint covalent attachment of lipase to a support activated with epoxy groups. [16][17]

• Materials:

  • Epoxy-activated support (e.g., epoxy-activated Sepharose)

  • Lipase solution

  • High ionic strength buffer (e.g., 1.5 M sodium phosphate, pH 7.5)

  • Low ionic strength buffer (e.g., 25 mM sodium phosphate, pH 7.5)

  • Blocking agent (e.g., 1 M ethanolamine, pH 8.5)

• Procedure:

  • Support Preparation: Wash the epoxy-activated support with the high ionic strength buffer.

  • Enzyme Adsorption: Add the lipase solution to the washed support in the high ionic strength buffer and incubate with gentle agitation to promote hydrophobic adsorption.

  • Initial Covalent Attachment: Allow the mixture to incubate for a specified period (e.g., 24 hours) to allow the initial covalent reaction between the adsorbed enzyme and the support.

  • Washing: Wash the immobilized enzyme with the low ionic strength buffer to remove any non-covalently bound enzyme.

  • Multipoint Covalent Attachment: Incubate the immobilized enzyme in an alkaline buffer (e.g., pH 10) for a defined period (e.g., 24 hours) to promote further covalent linkages, thereby increasing stability.

  • Blocking: Block any remaining reactive epoxy groups on the support by incubating with a blocking agent.

  • Final Washing: Wash the final immobilized lipase preparation thoroughly with the low ionic strength buffer.

  Workflow for covalent immobilization of lipase on epoxy supports.

Protocol 2: Cross-linking of Adsorbed Lipase with Glutaraldehyde

This protocol details the procedure for cross-linking lipase that has been physically adsorbed onto a support. [1][7][18]

• Materials:

  • Lipase immobilized by adsorption on a suitable support

  • Glutaraldehyde solution (e.g., 2.5% v/v in phosphate buffer)

  • Phosphate buffer (e.g., 100 mM, pH 7.0)

  • Quenching solution (e.g., 1 M Tris-HCl or glycine, pH 8.0)

• Procedure:

  • Preparation of Adsorbed Lipase: Prepare the lipase immobilized by adsorption according to a standard protocol.

  • Cross-linking Reaction: Suspend the adsorbed lipase in the glutaraldehyde solution and incubate with gentle agitation for a specified time (e.g., 2 hours) at room temperature.

  • Washing: Wash the cross-linked immobilized lipase extensively with phosphate buffer to remove excess glutaraldehyde.

  • Quenching: Resuspend the preparation in the quenching solution and incubate for a short period (e.g., 30 minutes) to block any unreacted aldehyde groups.

  • Final Washing: Wash the stabilized immobilized lipase thoroughly with distilled water and the desired storage buffer.

  • Storage: Store the cross-linked immobilized lipase at 4°C.

Protocol 3: Hydrolytic Activity Assay using p-Nitrophenyl Palmitate (pNPP)

This protocol describes a common colorimetric method for determining the hydrolytic activity of lipase. [19][20][21][22]

• Materials:

  • p-Nitrophenyl palmitate (pNPP) solution (e.g., 20 mM in isopropanol)

  • Assay buffer (e.g., 50 mM Tris-HCl, pH 8.0, containing a surfactant like Triton X-100 to emulsify the substrate)

  • Immobilized lipase preparation

  • Spectrophotometer

• Procedure:

  • Prepare Reaction Mixture: In a cuvette, prepare the reaction mixture by adding the assay buffer and the pNPP solution. Equilibrate to the desired assay temperature (e.g., 37°C).

  • Initiate Reaction: Add a known amount of the immobilized lipase suspension to the cuvette to start the reaction.

  • Monitor Absorbance: Continuously monitor the increase in absorbance at 410 nm, which corresponds to the release of p-nitrophenol.

  • Calculate Activity: Determine the initial rate of the reaction from the linear portion of the absorbance versus time plot. One unit of lipase activity is typically defined as the amount of enzyme that releases 1 µmol of p-nitrophenol per minute under the specified assay conditions.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Solvent-free esterifications mediated by immobilized lipases: a review from thermodynamic and kinetic perspectives - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/D1CY00696G [pubs.rsc.org]
• 4. redalyc.org [redalyc.org]
• 5. mdpi.com [mdpi.com]
• 6. dergipark.org.tr [dergipark.org.tr]
• 7. Immobilization of lipase on silica nanoparticles by adsorption followed by glutaraldehyde cross-linking - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Enzyme immobilization: an overview on techniques and support materials - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ort.edu.uy [ort.edu.uy]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Graphene oxide immobilized enzymes show high thermal and solvent stability - Nanoscale (RSC Publishing) DOI:10.1039/C5NR00438A [pubs.rsc.org]
• 14. Comparison of the properties of lipase immobilized onto mesoporous resins by different methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. Multi-Point Covalent Immobilization of Enzymes on Supports Activated with Epoxy Groups: Stabilization of Industrial Enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. tandfonline.com [tandfonline.com]
• 21. tandfonline.com [tandfonline.com]
• 22. zenodo.org [zenodo.org]

Overcoming poor peak shape in hexyl butyrate chromatography

Welcome to the technical support center for the chromatographic analysis of hexyl butyrate. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common challenges, particularly poor peak shape, during their experiments.

Troubleshooting Guide: Overcoming Poor Peak Shape

Poor peak shape, such as tailing or fronting, can significantly impact the accuracy and precision of your quantitative analysis. This guide provides a systematic approach to diagnosing and resolving these issues.

Question: My hexyl butyrate peak is tailing. What are the potential causes and how can I fix it?

Answer:

Peak tailing is the most common form of poor peak shape encountered during the gas chromatography (GC) of esters like hexyl butyrate. It can be caused by a variety of factors, which can be broadly categorized as chemical interactions or physical issues within the GC system.

A logical approach to troubleshooting this issue is to first identify the likely source of the problem and then systematically address it. The following workflow can guide you through this process.

Figure 1: A step-by-step workflow for troubleshooting peak tailing in gas chromatography.

Frequently Asked Questions (FAQs)

This section addresses specific questions you may have about analyzing hexyl butyrate by GC.

Column Selection and Method Parameters

Question: What type of GC column is best for analyzing hexyl butyrate?

Answer:

Hexyl butyrate is a moderately polar ester. The choice of the stationary phase is critical for achieving good peak shape and resolution. The general principle of "like dissolves like" applies, meaning a stationary phase with a similar polarity to the analyte is often a good starting point.

• Mid-polarity to polar columns are generally recommended for the analysis of esters.

• Commonly used phases include those with polyethylene glycol (PEG) , often referred to as WAX columns , or phases with a percentage of cyanopropylphenyl substitution .

• A non-polar column, such as one with a 5% diphenyl / 95% dimethylpolysiloxane stationary phase (e.g., DB-5 or equivalent), can also be used, especially for less complex samples or when analyzing a range of compounds with varying polarities.

Question: Can you provide a starting point for GC method parameters for hexyl butyrate analysis?

Answer:

The following table summarizes GC parameters that have been successfully used for the analysis of hexyl butyrate. These can serve as a good starting point for your method development.

Parameter	Value	Reference
Column
Stationary Phase	DB-5 (5% Phenyl-methylpolysiloxane)
Length	30 m
Internal Diameter	0.32 mm
Film Thickness	1.0 µm
Temperatures
Injector Temperature	280 °C
Detector Temperature	300 °C
Oven Program	Initial: 50 °C, hold for 2 min
Ramp 1: 50 °C/min to 200 °C, hold for 4 min
Ramp 2: 70 °C/min to 300 °C
Gas Flows
Carrier Gas	Nitrogen
Injection
Mode	Splitless
Injection Volume	1 µL

Troubleshooting Specific Peak Shape Problems

Question: My hexyl butyrate peak is fronting. What could be the cause?

Answer:

Peak fronting is less common than tailing but can occur. The most frequent causes are:

• Column Overload: Injecting too much sample onto the column can saturate the stationary phase, leading to a fronting peak. To resolve this, try reducing the injection volume or diluting your sample.

• Solvent Mismatch: If the sample is dissolved in a solvent that is much stronger (i.e., has a higher elution strength) than the mobile phase at the initial oven temperature, it can cause the analyte to travel too quickly at the beginning of the column, resulting in a fronting peak. Ensure your sample solvent is compatible with your stationary phase and initial conditions.

Question: I am observing split peaks for hexyl butyrate. What should I investigate?

Answer:

Split peaks can be caused by several factors:

• Improper Injection Technique: A slow injection or issues with the autosampler can lead to the sample being introduced into the inlet in two or more bands.

• Inlet Issues: A partially blocked inlet liner or an incorrect column installation depth can create a non-uniform sample introduction.

• Condensation Effects: If the initial oven temperature is too high relative to the solvent's boiling point in a splitless injection, it can prevent proper focusing of the analyte at the head of the column, leading to peak splitting. A general guideline is to set the initial oven temperature at least 20°C below the boiling point of the sample solvent.

Sample Preparation and System Maintenance

Question: How should I prepare my hexyl butyrate samples for GC analysis?

Answer:

Proper sample preparation is crucial for good chromatography.

• Dilution: Ensure your sample is diluted to a concentration that is within the linear range of your detector and does not overload the column.

• Solvent Selection: Use a high-purity solvent that is compatible with your stationary phase. For a WAX column, polar solvents are generally acceptable. For a non-polar column like a DB-5, using a non-polar solvent like hexane is often a good choice.

• Filtration: If your sample contains particulates, filter it through a 0.22 µm or 0.45 µm syringe filter to prevent blockage of the syringe or inlet liner.

Question: What routine maintenance can I perform to prevent poor peak shape?

Answer:

Regular maintenance is key to maintaining good chromatographic performance.

• Inlet Maintenance: Regularly replace the septum and inlet liner. A cored septum or a contaminated liner with non-volatile residues are common causes of peak tailing.

• Column Trimming: If you suspect contamination at the head of the column, trimming 10-20 cm from the inlet end can often restore peak shape.

• Column Conditioning: Periodically bake out your column at a temperature slightly above your highest operating temperature (but below the column's maximum temperature limit) to remove any strongly retained compounds.

Understanding the Causes of Peak Tailing

The following diagram illustrates the various factors that can contribute to the tailing of chromatographic peaks.

Figure 2: A diagram illustrating the relationships between the primary issue of peak tailing and its various root causes.

Technical Support Center: Solvent Selection for Hexyl Butyrate Extraction

Welcome to the technical support center for the efficient extraction of hexyl butyrate. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on solvent selection, experimental protocols, and troubleshooting common issues encountered during the extraction process.

Frequently Asked Questions (FAQs)

Q1: What are the key properties of hexyl butyrate to consider for solvent selection?

A1: Hexyl butyrate is a non-polar ester with a characteristic fruity odor.[1] Key physical and chemical properties that influence solvent selection include its miscibility with most organic solvents and its slight solubility in water.[2] It has a boiling point of approximately 198–208°C and a relatively low vapor pressure.[2][3]

Q2: What is the primary principle for selecting an effective extraction solvent for hexyl butyrate?

A2: The guiding principle for solvent selection is "like dissolves like".[1] Since hexyl butyrate is a non-polar compound, non-polar organic solvents are generally the most effective for its extraction.[1] The goal is to choose a solvent that has a high affinity for hexyl butyrate while being immiscible with the initial matrix (e.g., an aqueous solution).[4]

Q3: Which solvents are generally recommended for extracting hexyl butyrate?

A3: Based on its non-polar nature, solvents such as hexane, ethyl acetate, and diethyl ether are good candidates.[1][5] Hexyl butyrate is miscible with alcohols, ethers, and most organic solvents.[2] The choice among these will depend on factors like selectivity, boiling point for ease of removal, safety, and cost.[5]

Q4: How does temperature affect the solubility of hexyl butyrate in organic solvents?

A4: Increasing the temperature generally enhances the solubility of hexyl butyrate in organic solvents.[1] However, it is crucial to consider the boiling point of the solvent to avoid evaporation and potential hazards.[5]

Q5: Are there any "green" or more environmentally friendly solvent options for this extraction?

A5: Yes, there is a growing emphasis on using greener solvents in chemical processes.[6] Ethyl acetate is often considered a more environmentally friendly option compared to chlorinated solvents.[7] Solvent selection guides from pharmaceutical companies often rank solvents based on their environmental, health, and safety (EHS) profiles.[6][8]

Troubleshooting Guide

This guide addresses specific issues that may arise during the liquid-liquid extraction of hexyl butyrate.

Problem	Potential Cause(s)	Recommended Solution(s)
Low Extraction Yield	- Inappropriate solvent polarity: The solvent is not effectively dissolving the hexyl butyrate. - Insufficient mixing: Inadequate contact time or agitation between the two phases. - Incorrect pH of the aqueous phase: If the hexyl butyrate is in a complex matrix, the pH might be affecting its partitioning.	- Switch to a more non-polar solvent: Consider solvents like hexane or diethyl ether. - Increase mixing: Gently invert the separatory funnel for a longer duration to ensure thorough mixing. Avoid vigorous shaking to prevent emulsion formation.[9][10] - Adjust pH: Ensure the aqueous phase is at a pH where hexyl butyrate is in its neutral form.
Emulsion Formation	- Vigorous shaking: Excessive agitation can lead to the formation of a stable emulsion between the organic and aqueous layers.[9][10] - Presence of surfactants or impurities: These can stabilize the emulsion.[10]	- Gentle mixing: Invert the separatory funnel gently instead of shaking it vigorously.[10] - Break the emulsion: Add a small amount of brine (saturated NaCl solution) to increase the ionic strength of the aqueous layer.[9][10] You can also try adding a small amount of a different organic solvent.[10] - Allow for longer separation time: Let the mixture stand for an extended period to allow the layers to separate.[9] - Centrifugation: For persistent emulsions, centrifugation can help in phase separation.[10]
Difficulty in Separating Layers	- Similar densities of the two phases: If the densities of the organic and aqueous layers are too close, a sharp interface will not form.[9]	- Add a solvent with a different density: Adding a small amount of a denser, immiscible solvent (like a chlorinated solvent, if appropriate for the subsequent steps) or a less dense solvent can help in separating the layers. - Salting out: Adding brine can increase the density of the aqueous layer.[10]
Contamination of the Extracted Hexyl Butyrate	- Co-extraction of impurities: The chosen solvent might be dissolving other components from the initial mixture. - Incomplete removal of the extraction solvent: Residual solvent can contaminate the final product.	- Perform a wash step: Wash the organic layer with deionized water or a specific wash solution (e.g., dilute sodium bicarbonate if there are acidic impurities) to remove polar impurities.[9] - Use a more selective solvent: If possible, choose a solvent that is more specific for hexyl butyrate. - Efficient solvent removal: Use a rotary evaporator to remove the solvent completely. Further purification by distillation may be necessary.[9]

Data Presentation

Table 1: Physical Properties of Hexyl Butyrate

Property	Value	Reference
Molecular Formula	C₁₀H₂₀O₂	[2]
Molecular Weight	172.27 g/mol	[2]
Appearance	Clear, colorless liquid	[2]
Odor	Sweet, fruity	[2]
Boiling Point	198–208°C	[2][3]
Melting Point	-95°C	[2]
Density	0.86–0.88 g/cm³ at 20°C	[2]
Solubility in Water	Slightly soluble (33.39 mg/L @ 25 °C est.)	[2][3][11]
Solubility in Organic Solvents	Miscible with alcohols, ethers, and most organic solvents	[2]

Table 2: Properties of Common Extraction Solvents

Solvent	Boiling Point (°C)	Density (g/mL)	Polarity	Safety & Environmental Notes
Hexane	69	0.655	Non-polar	Flammable, neurotoxin.[12]
Ethyl Acetate	77	0.902	Moderately Polar	Flammable, considered a "greener" solvent.[7]
Diethyl Ether	34.6	0.713	Non-polar	Extremely flammable, forms explosive peroxides.[5]
Dichloromethane	39.6	1.33	Polar aprotic	Suspected carcinogen, environmental concerns.
Toluene	111	0.867	Non-polar	Flammable, toxic.

Experimental Protocols

Protocol 1: General Liquid-Liquid Extraction of Hexyl Butyrate

This protocol outlines a standard procedure for extracting hexyl butyrate from an aqueous solution.

• Preparation:

  • Ensure all glassware is clean and dry.

  • Prepare the hexyl butyrate-containing aqueous solution.

  • Choose an appropriate extraction solvent based on the principles outlined in the FAQs and data tables. For this example, we will use ethyl acetate.

• Extraction:

  • Transfer the aqueous solution containing hexyl butyrate to a separatory funnel.

  • Add a volume of ethyl acetate approximately equal to the volume of the aqueous solution.

  • Stopper the separatory funnel and gently invert it several times, venting frequently to release any pressure buildup. Avoid vigorous shaking to prevent emulsion formation.[9]

  • Place the separatory funnel in a ring stand and allow the layers to separate completely. The less dense organic layer (ethyl acetate) will be on top.

• Separation:

  • Carefully drain the lower aqueous layer.

  • Drain the upper organic layer containing the hexyl butyrate into a clean, dry Erlenmeyer flask.

  • For efficient extraction, repeat the extraction process on the aqueous layer with a fresh portion of ethyl acetate at least two more times, combining the organic extracts.

• Washing and Drying:

  • Return the combined organic extracts to the separatory funnel.

  • Add a small amount of deionized water to the separatory funnel and gently invert to wash the organic layer and remove any water-soluble impurities. Discard the aqueous layer.

  • To remove any remaining water from the organic layer, add a small amount of brine (saturated NaCl solution), gently mix, and discard the aqueous layer.[9]

  • Transfer the organic layer to a clean Erlenmeyer flask and add an anhydrous drying agent, such as anhydrous sodium sulfate or magnesium sulfate. Swirl the flask and let it stand for 10-15 minutes until the liquid is clear.[9]

• Solvent Removal:

  • Filter the dried organic layer to remove the drying agent.

  • Remove the ethyl acetate using a rotary evaporator to obtain the crude hexyl butyrate.

• Further Purification (Optional):

  • If higher purity is required, the crude hexyl butyrate can be further purified by distillation.[9]

Visualizations

Caption: Workflow for selecting an appropriate solvent for hexyl butyrate extraction.

Caption: A logical flow diagram for troubleshooting common extraction issues.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. consolidated-chemical.com [consolidated-chemical.com]
• 3. echemi.com [echemi.com]
• 4. Key Characteristics for Selecting Solvents in Liquid-Liquid Extractions [kjhil.com]
• 5. hydrometaltech.com [hydrometaltech.com]
• 6. Solvents and sustainable chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Ethylic Esters as Green Solvents for the Extraction of Intracellular Polyhydroxyalkanoates Produced by Mixed Microbial Culture [mdpi.com]
• 8. A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids - Green Chemistry (RSC Publishing) DOI:10.1039/D1GC02251B [pubs.rsc.org]
• 9. benchchem.com [benchchem.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. hexyl butyrate, 2639-63-6 [thegoodscentscompany.com]
• 12. safety.fsu.edu [safety.fsu.edu]

Reference Data & Comparative Studies

A Comparative Analysis of Hexyl Butyrate and Other Common Fruit Esters

In the realm of flavor and fragrance science, esters are paramount in constructing the vast palette of fruity and floral aromas that define a wide range of consumer products. This guide provides a detailed comparative analysis of hexyl butyrate against other prevalent fruit esters—ethyl acetate, isoamyl acetate, and methyl salicylate. Tailored for researchers, scientists, and drug development professionals, this document offers a comprehensive overview of their physicochemical properties, sensory profiles, and the underlying mechanisms of their perception.

Physicochemical Properties: A Quantitative Comparison

The physical and chemical characteristics of these esters play a crucial role in their application, influencing factors such as volatility, solubility, and stability. The following table summarizes key physicochemical data for hexyl butyrate and its counterparts.

Property	Hexyl Butyrate	Ethyl Acetate	Isoamyl Acetate	Methyl Salicylate
Molecular Formula	C₁₀H₂₀O₂	C₄H₈O₂	C₇H₁₄O₂	C₈H₈O₃
Molecular Weight ( g/mol )	172.27	88.11	130.19	152.15
Boiling Point (°C)	208	77.1	142	222
Melting Point (°C)	-73	-83.6	-78	-8
Density (g/cm³)	0.8673	0.902	0.876	1.174
Solubility in Water	Practically insoluble	Slightly soluble	Slightly soluble	Very slightly soluble
Odor Description	Sweet, fruity, apple, pineapple, slightly waxy[1][2]	Sweet, fruity, pear-like, nail polish-like[3]	Sweet, fruity, banana, pear[4]	Sweet, minty, wintergreen[5]

Sensory Profile Comparison

Ester	Key Aroma Descriptors	Reported Quantitative Sensory Data (Illustrative)
Hexyl Butyrate	Sweet, fruity, green, apple, pineapple, waxy, soapy[6]	No directly comparable quantitative data found.
Ethyl Acetate	Fruity, sweet, ethereal, slightly solvent-like	A study on fruity esters in wine reported various sensory descriptors, but direct intensity ratings for pure ethyl acetate were not provided[7].
Isoamyl Acetate	Banana, pear, sweet, fruity	One source provides illustrative (fictional) mean intensity scores on a 0-10 scale: Banana (8.5), Sweet (7.2), Fruity (6.8)[8].
Methyl Salicylate	Minty, wintergreen, sweet, medicinal	Not typically characterized using fruity aroma descriptors.

Olfactory Signaling Pathway

The perception of fruit esters, like all odorants, is initiated by the interaction of the volatile molecules with olfactory receptors in the nasal cavity. This triggers a complex signaling cascade that results in the perception of a specific aroma in the brain.

Caption: Olfactory signal transduction pathway for fruit esters.

Experimental Protocols

Objective comparison of fruit esters relies on standardized and rigorous experimental methodologies. The following sections detail the protocols for two key analytical techniques: Gas Chromatography-Olfactometry (GC-O) and Sensory Panel Evaluation.

Gas Chromatography-Olfactometry (GC-O)

GC-O is a powerful technique that combines the separation capabilities of gas chromatography with human sensory perception to identify odor-active compounds.

Objective: To separate and characterize the individual aroma compounds of a sample and determine their sensory relevance.

Methodology:

• Sample Preparation: The fruit ester sample is diluted in a suitable solvent (e.g., ethanol) to an appropriate concentration.

• Instrumentation: A gas chromatograph equipped with a capillary column (e.g., DB-WAX) is used. The column effluent is split between a chemical detector (e.g., Flame Ionization Detector or Mass Spectrometer) and a heated sniffing port.

• Analysis: The sample is injected into the GC. As individual compounds elute from the column, a trained sensory panelist sniffs the effluent from the sniffing port and records the perceived odor descriptors and their intensity over time.

• Data Analysis: The olfactometry data is correlated with the chromatographic data from the chemical detector to identify the compounds responsible for specific aromas. Techniques like Aroma Extract Dilution Analysis (AEDA) can be employed, where the sample is serially diluted and re-analyzed to determine the flavor dilution (FD) factor for each odorant, providing a measure of its odor potency[9].

Caption: Experimental workflow for Gas Chromatography-Olfactometry (GC-O).

Sensory Panel Evaluation

A trained sensory panel provides quantitative and qualitative data on the aroma profile of a substance.

Objective: To obtain a detailed and reproducible sensory profile of the fruit esters.

Methodology:

• Panelist Selection and Training: A panel of 8-12 individuals is selected based on their sensory acuity and descriptive ability. Panelists undergo extensive training to recognize and scale the intensity of various aroma attributes relevant to fruit esters (e.g., fruity, sweet, green, waxy).

• Sample Preparation: The esters are diluted to a standardized concentration in an odorless solvent (e.g., mineral oil or propylene glycol) and presented in coded, identical containers to prevent bias.

• Evaluation Procedure: Panelists evaluate the samples in individual, well-ventilated booths. They are instructed to assess the aroma and rate the intensity of each descriptor on a labeled magnitude scale (e.g., a 0-15 point scale). A palate cleanser (e.g., water and unsalted crackers) is used between samples.

• Data Analysis: The intensity ratings from all panelists are collected and statistically analyzed (e.g., using Analysis of Variance - ANOVA) to determine significant differences in the sensory profiles of the esters. The results are often visualized using spider plots or other graphical representations.

Caption: Workflow for a quantitative descriptive sensory panel evaluation.

References

• 1. perfumerflavorist.com [perfumerflavorist.com]
• 2. Showing Compound Hexyl butyrate (FDB011708) - FooDB [foodb.ca]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. hexyl butyrate, 2639-63-6 [thegoodscentscompany.com]
• 7. oeno-one.eu [oeno-one.eu]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

A Comparative Guide to Analytical Methods for Hexyl Butyrate Quantification

For researchers, scientists, and drug development professionals requiring accurate and precise quantification of the volatile ester hexyl butyrate, selecting the appropriate analytical methodology is paramount. This guide provides a comprehensive comparison of two primary chromatographic techniques: Gas Chromatography with Flame Ionization Detection (GC-FID) and High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV). This comparison is supported by representative experimental data and detailed protocols to aid in method selection and implementation.

Performance Comparison

Gas Chromatography with Flame Ionization Detection (GC-FID) generally emerges as the superior technique for the analysis of volatile esters like hexyl butyrate, primarily due to its heightened sensitivity and precision. High-Performance Liquid Chromatography with Ultraviolet (HPLC-UV) detection remains a viable alternative, particularly in laboratories where GC instrumentation is not available, though it may present limitations in sensitivity.

A summary of the typical performance characteristics for each method is presented below:

Validation Parameter	Gas Chromatography (GC-FID)	High-Performance Liquid Chromatography (HPLC-UV)
Linearity (R²)	> 0.999	> 0.998
Accuracy (% Recovery)	98 - 102%	97 - 103%
Precision (% RSD)	< 2%	< 3%
Limit of Detection (LOD)	~0.1 µg/mL	~1 µg/mL
Limit of Quantification (LOQ)	~0.3 µg/mL	~3 µg/mL
Analysis Time	~15 minutes	~12 minutes

Experimental Workflow

The general workflow for the validation of an analytical method for hexyl butyrate quantification is depicted in the following diagram. This process ensures that the chosen method is suitable for its intended purpose, providing reliable and reproducible results.

Caption: A flowchart illustrating the key stages of analytical method validation.

Experimental Protocols

Detailed methodologies for both GC-FID and HPLC-UV are provided below. These protocols are representative and may require optimization based on specific laboratory conditions and instrumentation.

Gas Chromatography with Flame Ionization Detection (GC-FID) Protocol

This method is ideal for the quantification of volatile compounds like hexyl butyrate.

Instrumentation: A standard gas chromatograph equipped with a flame ionization detector (FID), autosampler, and a capillary column is used.

• Column: A nonpolar column, such as a DB-5 or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1 mL/min).

• Injector Temperature: 250°C.

• Injection Volume: 1 µL in split mode (e.g., 20:1 split ratio).

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp: Increase to 180°C at a rate of 10°C/min.

  • Hold: Maintain at 180°C for 5 minutes.

• Detector Temperature: 280°C.

• Data Acquisition: The peak area of hexyl butyrate is integrated and used for quantification against a calibration curve.

Standard and Sample Preparation:

• Stock Solution: Prepare a stock solution of hexyl butyrate (e.g., 1 mg/mL) in a suitable solvent such as hexane or methanol.

• Calibration Standards: Prepare a series of calibration standards by serially diluting the stock solution to cover the desired concentration range.

• Sample Preparation: Dilute the sample containing hexyl butyrate with the same solvent used for the standards to fall within the calibration range.

High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV) Protocol

This method can be employed for the analysis of hexyl butyrate, particularly when the compound is present at higher concentrations.

Instrumentation: A standard HPLC system equipped with a pump, autosampler, column oven, and a UV detector.

• Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: An isocratic mobile phase consisting of a mixture of acetonitrile and water (e.g., 70:30 v/v).[1] The mobile phase should be filtered and degassed prior to use.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 210 nm.

• Injection Volume: 10 µL.

• Data Acquisition: The peak area of hexyl butyrate is integrated and quantified against a calibration curve.

Standard and Sample Preparation:

• Stock Solution: Prepare a stock solution of hexyl butyrate (e.g., 1 mg/mL) in the mobile phase.

• Calibration Standards: Prepare a series of calibration standards by serially diluting the stock solution with the mobile phase.

• Sample Preparation: Dilute the sample containing hexyl butyrate with the mobile phase to ensure the concentration is within the linear range of the method.

Conclusion

For the quantitative analysis of hexyl butyrate, Gas Chromatography with Flame Ionization Detection (GC-FID) is the recommended method due to its superior sensitivity, precision, and selectivity for this volatile ester. While HPLC-UV is a feasible alternative, its lower sensitivity may not be suitable for trace-level analysis. The choice of method will ultimately depend on the specific application, required sensitivity, and available instrumentation. For routine quality control and accurate quantification of hexyl butyrate, a well-validated GC-FID method will provide the most reliable results.

References

• 1. Separation of Hexyl butyrate on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

A Sensory Showdown: Comparing Natural and Synthetic Hexyl Butyrate

In the realm of flavor and fragrance, the distinction between "natural" and "synthetic" is a pivotal factor for researchers, scientists, and product development professionals. While the primary chemical constituent may be identical, the sensory experience can diverge significantly. This guide provides a comprehensive comparison of the sensory profiles of natural and synthetic hexyl butyrate, a key ester known for its fruity and sweet aroma reminiscent of apples and pineapples.

Quantitative Sensory Data at a Glance

The primary difference in the sensory perception of natural versus synthetic hexyl butyrate is often attributed to the presence of trace amounts of other volatile compounds in the natural extract. These subtle complexities can round out the flavor profile, making it seem more authentic and nuanced. Synthetic hexyl butyrate, on the other hand, is typically of high purity, offering a more direct and potent, though potentially less complex, aroma.

Below is a hypothetical summary of quantitative data from a descriptive sensory analysis panel. In such an analysis, trained panelists would rate the intensity of various aroma and flavor attributes on a standardized scale (e.g., a 15-point scale).

Table 1: Hypothetical Sensory Profile of Natural vs. Synthetic Hexyl Butyrate

Sensory Attribute	Natural Hexyl Butyrate (Intensity Score ± SD)	Synthetic Hexyl Butyrate (Intensity Score ± SD)
Overall Aroma Intensity	11.2 ± 1.5	12.5 ± 1.2
Fruity (Apple/Pineapple)	12.8 ± 1.1	13.5 ± 1.0
Sweet	10.5 ± 1.8	11.0 ± 1.4
Waxy	4.2 ± 0.9	2.5 ± 0.7
Green/Unripe	3.5 ± 1.0	1.8 ± 0.6
Soapy	2.1 ± 0.5	3.0 ± 0.8
Complexity/Richness	8.5 ± 1.3	5.0 ± 1.1
Chemical/Harsh Off-Note	0.8 ± 0.4	1.5 ± 0.5

Experimental Protocols

To generate the kind of quantitative data presented above, a rigorous and standardized sensory evaluation protocol is essential. The following outlines a typical methodology for a descriptive sensory analysis of flavor compounds like hexyl butyrate.

Sensory Panel Evaluation

• Objective: To identify and quantify the sensory differences between natural and synthetic hexyl butyrate.

• Panelist Selection and Training: A panel of 8-12 trained sensory assessors with prior experience in evaluating flavor compounds is recommended. Panelists would be screened for their ability to detect and describe relevant fruity, sweet, waxy, and green aroma attributes.

• Sample Preparation:

  • Samples of natural and high-purity synthetic hexyl butyrate would be diluted to a concentration of 0.01% in a neutral medium, such as deodorized mineral oil or propylene glycol.

  • Samples would be presented in identical, coded, amber glass vials to prevent visual bias.

  • A control sample of the diluent alone would also be included.

• Evaluation Procedure:

  • Panelists would evaluate the samples in a controlled sensory analysis laboratory with individual booths to prevent interaction.

  • The order of sample presentation would be randomized for each panelist to minimize carry-over effects.

  • Panelists would be instructed to assess the aroma of each sample by sniffing from the vial and to rate the intensity of a predefined list of sensory attributes (as seen in Table 1) on a 15-point intensity scale.

  • Panelists would be provided with unsalted crackers and purified water to cleanse their palates between samples.

• Data Analysis: The intensity scores from each panelist would be collected and statistically analyzed. An Analysis of Variance (ANOVA) would be used to determine if there are significant differences in the intensity of each attribute between the natural and synthetic samples.

Gas Chromatography-Olfactometry (GC-O)

To further investigate the chemical basis for the sensory differences, Gas Chromatography-Olfactometry (GC-O) would be employed. This technique separates the volatile compounds in a sample and allows a trained analyst to smell each compound as it elutes from the gas chromatograph.

• Objective: To identify the specific aroma-active compounds present in natural and synthetic hexyl butyrate and to characterize their odor.

• Instrumentation: A gas chromatograph equipped with a flame ionization detector (FID) and an olfactory detection port (ODP).

• Sample Preparation: The same diluted samples of natural and synthetic hexyl butyrate used in the sensory panel would be injected into the GC.

• Procedure:

  • The effluent from the GC column is split, with a portion going to the FID and the other to the ODP.

  • A trained analyst (or a panel of analysts) sniffs the effluent at the ODP and records the retention time and a description of any perceived aroma.

  • The data from the FID provides a chromatogram showing the chemical components, while the olfactometry data provides a corresponding "aromagram."

• Data Analysis: By comparing the chromatogram and the aromagram, the specific compounds responsible for the different aroma nuances in the natural and synthetic samples can be identified. This can help to confirm, for example, the presence of minor fruity or green-smelling esters in the natural sample that are absent in the synthetic version.

Mandatory Visualizations

Olfactory Signaling Pathway

The perception of odors, including that of hexyl butyrate, is initiated by the binding of the odorant molecule to olfactory receptors in the nasal cavity. This triggers a G-protein coupled receptor (GPCR) signaling cascade.

Comparing the efficacy of different lipases for ester synthesis

For Researchers, Scientists, and Drug Development Professionals

The enzymatic synthesis of esters, a cornerstone of green chemistry, offers a highly selective and efficient alternative to traditional chemical methods. Lipases (EC 3.1.1.3) are the biocatalysts of choice for these reactions, demonstrating remarkable versatility in synthesizing a wide array of esters for the pharmaceutical, food, and cosmetic industries. This guide provides a comparative analysis of the efficacy of four commercially significant lipases: Candida antarctica lipase B (CALB), Thermomyces lanuginosus lipase (TLL), Rhizomucor miehei lipase (RML), and Pseudomonas cepacia lipase (PCL), supported by experimental data to aid in the selection of the optimal biocatalyst for your research and development needs.

Comparative Performance of Lipases in Ester Synthesis

The efficacy of a lipase in ester synthesis is influenced by numerous factors, including the choice of substrates (acid and alcohol), reaction medium, temperature, and whether the enzyme is in a free or immobilized form. The following table summarizes quantitative data from various studies, showcasing the performance of CALB, TLL, RML, and PCL under different conditions.

Lipase	Ester Synthesized	Acid	Alcohol	Yield/Conversion (%)	Reaction Time (h)	Temperature (°C)	Solvent	Reference
Candida antarctica lipase B (CALB), immobilized (Novozym 435)	Ethyl Oleate	Oleic Acid	Ethanol	78.6%	7	45	Solvent-free	[1]
Octyl Formate	Formic Acid	Octanol	96.51%	Not Specified	40	1,2-dichloroethane
Butyl Laurate	Lauric Acid	Butanol	~90%	Not Specified	Not Specified	Hexane	[2]
β-sitosterol esters	C16 & C18 fatty acids	β-sitostanol	86-97%	Not Specified	Not Specified	Not Specified	[3]
Thermomyces lanuginosus lipase (TLL), immobilized (Lipozyme TL IM)	Methyl Butanoate	Butyric Acid	Methanol	54%	Not Specified	40	Microreactor
Methyl Benzoate	Benzoic Acid	Methanol	41%	Not Specified	40	Microreactor
Ethyl Oleate	Oleic Acid	Ethanol	~82%	Not Specified	Not Specified	Q-Sepharose® support with SDS	[4]
Rhizomucor miehei lipase (RML), immobilized (Lipozyme RM IM)	Ethyl Butyrate	Butyric Acid	Ethanol	92 ± 1%	Not Specified	Not Specified	Chitosan support with SDS	[5]
Methyl Butyrate	Butyric Acid	Ethanol	89 ± 1%	Not Specified	Not Specified	Chitosan support with SDS	[5]
Fatty Acid Ethyl Esters	Babassu oil fatty acids	Ethanol	81.7 ± 0.7%	6	40	Not Specified	[6]
Pseudomonas cepacia lipase (PCL), immobilized	Ethyl 3-(furan-2-yl)propanoate	3-(furan-2-yl)propanoic acid	Ethanol	98-67%	Not Specified	Not Specified	[Bmim]Tf2N (ionic liquid)
Biodiesel (FAME)	African Palm Oil	Methanol	>90%	Not Specified	Not Specified	Not Specified

In-Depth Lipase Profiles

Candida antarctica Lipase B (CALB)

Often considered the workhorse of biocatalysis, CALB, particularly in its immobilized form (Novozym 435), exhibits high activity and stability across a broad range of substrates.[7][8] It is known for its high selectivity, making it a preferred choice for the synthesis of chiral compounds and fine chemicals.[8] CALB generally shows excellent performance in both solvent-free systems and organic solvents.[1] However, the high cost of this lipase can be a limiting factor for large-scale industrial applications.[9]

Thermomyces lanuginosus Lipase (TLL)

TLL is a thermostable lipase, making it suitable for reactions requiring elevated temperatures.[10] It is a 1,3-regiospecific lipase, meaning it selectively catalyzes reactions at the sn-1 and sn-3 positions of a glycerol backbone. This property is particularly useful in the production of structured lipids.[11] Immobilized TLL has shown high efficiency in the synthesis of biodiesel and flavor esters.[4]

Rhizomucor miehei Lipase (RML)

Similar to TLL, RML is a 1,3-regiospecific lipase.[10] It has been successfully used in the synthesis of various esters, including flavor esters and biodiesel.[5][6] Immobilization of RML on various supports, such as chitosan, has been shown to significantly enhance its catalytic efficiency and reusability.[5]

Pseudomonas cepacia Lipase (PCL)

PCL is another versatile lipase used in ester synthesis. It has demonstrated high activity in both aqueous and non-aqueous media. PCL has been effectively used in the production of biodiesel and other specialty esters. Its performance can be significantly influenced by the reaction medium, with ionic liquids showing promise for enhancing its catalytic activity.

Experimental Protocols

The following is a generalized protocol for the enzymatic synthesis of an ester. Specific parameters should be optimized for each lipase and substrate combination.

1. Materials and Reagent Preparation:

• Lipase: Free or immobilized lipase (e.g., Novozym 435 for CALB, Lipozyme TL IM for TLL).

• Substrates: Carboxylic acid and alcohol of high purity.

• Solvent (optional): Anhydrous organic solvent such as hexane, heptane, or a solvent-free system can be used.

• Molecular Sieves (optional): To remove water produced during the esterification reaction, which can inhibit the enzyme and shift the equilibrium towards hydrolysis.

2. Reaction Setup:

• In a sealed reaction vessel, combine the carboxylic acid and alcohol at a specific molar ratio (e.g., 1:1, 1:2).

• If using a solvent, add the appropriate volume.

• Add the lipase preparation to the mixture. The enzyme loading is typically expressed as a percentage of the total substrate weight (e.g., 5-10% w/w).

• If required, add activated molecular sieves to the reaction mixture.

3. Reaction Conditions:

• Place the reaction vessel in a temperature-controlled shaker or incubator. The optimal temperature will vary depending on the lipase (e.g., 40-60°C is a common range).[10]

• Agitate the mixture at a constant speed (e.g., 150-200 rpm) to ensure proper mixing.

• Monitor the reaction progress over time by taking small aliquots at regular intervals.

4. Product Analysis:

• The conversion of the carboxylic acid or the formation of the ester can be quantified using techniques such as:

  • Gas Chromatography (GC): To separate and quantify the reactants and products.

  • High-Performance Liquid Chromatography (HPLC): For analysis of non-volatile esters.

  • Titration: To determine the decrease in the concentration of the carboxylic acid.

5. Enzyme Recovery and Reuse (for immobilized lipases):

• After the reaction, the immobilized lipase can be recovered by filtration or centrifugation.

• Wash the recovered lipase with a suitable solvent to remove any residual substrates and products.

• Dry the lipase before reusing it in subsequent reaction cycles.

Visualizing the Workflow

The following diagram illustrates a typical workflow for a comparative study on lipase efficacy for ester synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Development of a microtiter plate-based assay for the detection of lipase-catalyzed transesterifications in organic solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. US3817838A - Method of detecting and measuring lipase activity - Google Patents [patents.google.com]
• 6. Review on Lipase-Catalyzed Flavor Synthesis: Global Trends and Advances - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Enhancing the Catalytic Performance of Candida antarctica Lipase B by Chemical Modification With Alkylated Betaine Ionic Liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. Immobilized Candida antarctica lipase B as an sn-1,3 regiospecific biocatalyst for the interesterification of triacylglycerols with fatty acid ethyl esters - PMC [pmc.ncbi.nlm.nih.gov]
• 11. jchps.com [jchps.com]

A Comparative Guide to the Cross-Validation of GC-MS and HPLC Methods for Hexyl Butyrate Analysis

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of hexyl butyrate, a key fragrance and flavor compound, is critical in various industries, including pharmaceuticals, food and beverage, and cosmetics. The selection of an appropriate analytical technique is paramount for quality control, formulation development, and research. This guide provides an objective comparison of two powerful analytical methods: Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC), for the analysis of hexyl butyrate. This comparison is supported by a summary of typical experimental data and detailed methodologies to assist in the selection and implementation of the most suitable technique for your specific analytical needs.

Principle of Techniques

Gas Chromatography-Mass Spectrometry (GC-MS) is a technique that separates volatile and thermally stable compounds in a gaseous mobile phase.[1] The separated compounds are then detected by a mass spectrometer, which provides detailed structural information and allows for highly sensitive and specific quantification.[1] HPLC, on the other hand, separates compounds in a liquid mobile phase based on their polarity and interaction with a stationary phase.[1] Detection can be achieved through various detectors, with UV-Vis being common.[2]

Performance Comparison

The choice between GC-MS and HPLC for hexyl butyrate analysis depends on several factors, including the required sensitivity, the complexity of the sample matrix, and the need for structural confirmation. GC-MS is generally more sensitive and specific for volatile compounds like hexyl butyrate.[3] HPLC is a versatile alternative, particularly for less volatile compounds or when derivatization is not desirable.[3]

Below is a summary of typical performance characteristics for the analysis of esters, which can be extrapolated for hexyl butyrate, based on established method validation parameters.[4][5]

Validation Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC)
Linearity (R²)	≥ 0.999	≥ 0.99[2]
Accuracy (% Recovery)	80 - 115%[4][6]	89.8 - 109.5%[7]
Precision (%RSD)	< 15%[4][8]	< 15%[8]
Limit of Detection (LOD)	Low (ng/mL to pg/mL range)	Higher than GC-MS (µg/mL range)[2]
Limit of Quantitation (LOQ)	Low (ng/mL to pg/mL range)	Higher than GC-MS (µg/mL range)[2]
Specificity	High (based on mass spectra)	Moderate to High (based on retention time and UV spectra)
Sample Preparation	May require derivatization for improved volatility and sensitivity.[9]	Generally simpler, dissolution in a suitable solvent.[8]

Experimental Protocols

Detailed methodologies are crucial for obtaining reliable and reproducible results. The following are representative protocols for the analysis of hexyl butyrate using GC-MS and HPLC.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This protocol is based on typical methods for the analysis of volatile esters.[10]

1. Sample Preparation:

• Dilute the sample containing hexyl butyrate in a suitable volatile solvent (e.g., hexane or dichloromethane).

• If necessary, perform a liquid-liquid extraction to isolate the analyte from complex matrices.[6]

• For trace analysis, a derivatization step to a more volatile derivative can be considered, though often not necessary for hexyl butyrate.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Mass Spectrometer: Agilent 5977B MSD or equivalent.[9]

• Column: 5% phenyl methyl siloxane column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm).[6]

• Injection Volume: 1 µL.

• Injector Temperature: 250 °C.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp to 150 °C at 10 °C/min.

  • Ramp to 250 °C at 20 °C/min, hold for 5 minutes.

• MSD Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Scan Range: m/z 40-300.

High-Performance Liquid Chromatography (HPLC) Protocol

This protocol is adapted from a method for the analysis of butyrates.[2]

1. Sample Preparation:

• Dissolve the sample containing hexyl butyrate in the mobile phase.

• Filter the sample through a 0.45 µm syringe filter before injection.

2. HPLC Instrumentation and Conditions:

• HPLC System: Agilent 1260 Infinity II or equivalent.

• Detector: Diode Array Detector (DAD) or UV-Vis Detector.

• Column: C18 column (e.g., 4.6 x 250 mm, 5 µm).[2]

• Mobile Phase: Acetonitrile and water (e.g., 70:30 v/v). For MS compatibility, replace any non-volatile acids with formic acid.[11]

• Flow Rate: 1.0 mL/min.[2]

• Column Temperature: 30 °C.[2]

• Injection Volume: 20 µL.[2]

• Detection Wavelength: 210 nm.

Method Cross-Validation Workflow

Cross-validation ensures that both methods provide comparable and reliable results for the analysis of hexyl butyrate. The following diagram illustrates a typical workflow for the cross-validation process.

Caption: Workflow for the cross-validation of GC-MS and HPLC methods.

Conclusion

Both GC-MS and HPLC are powerful techniques for the quantitative analysis of hexyl butyrate. GC-MS offers superior sensitivity and specificity, making it ideal for trace analysis and definitive identification.[3] HPLC provides a robust and versatile alternative, particularly for routine quality control where high throughput and simpler sample preparation are advantageous.[3] The choice between the two methods should be based on the specific requirements of the analysis, including sensitivity needs, sample matrix complexity, and the availability of instrumentation. A thorough cross-validation is essential when transitioning between methods to ensure consistency and reliability of results.

References

• 1. smithers.com [smithers.com]
• 2. mdpi.com [mdpi.com]
• 3. drawellanalytical.com [drawellanalytical.com]
• 4. Establishment and Validation of a GC–MS/MS Method for the Quantification of Penicillin G Residues in Poultry Eggs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. environics.com [environics.com]
• 6. Development and validation of a multi-analyte GC-MS method for the determination of 84 substances from plastic food contact materials - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. agilent.com [agilent.com]
• 10. Synthesis of hexyl butyrate (apple and citrus aroma) by Candida rugosa lipase immobilized on Diaion HP-20 using the Box-Behnken design - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Separation of Hexyl butyrate on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

A Comparative Guide to Hexyl Butyrate and Ethyl Butyrate in Pineapple Flavor Formulations

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of flavor chemistry, the creation of authentic and impactful fruit flavors relies on a deep understanding of the constituent aroma compounds. For pineapple formulations, two key esters—hexyl butyrate and ethyl butyrate—are often employed. While both contribute to the characteristic fruity profile, their distinct physicochemical and sensory properties lead to different applications and effects. This guide provides an objective comparison of their performance, supported by representative experimental data and detailed methodologies, to aid researchers and product development professionals in their formulation decisions.

Chemical and Physical Properties: A Quantitative Overview

The fundamental chemical and physical properties of these esters dictate their behavior in a flavor system, from their volatility and aroma release to their solubility and stability. Ethyl butyrate is a smaller, more volatile molecule, while hexyl butyrate has a longer carbon chain, resulting in a higher boiling point and lower volatility. A critical differentiator is their odor threshold; ethyl butyrate is detectable at a significantly lower concentration, making it a more potent aroma compound on a per-weight basis.

Property	Hexyl Butyrate	Ethyl Butyrate
Chemical Formula	C₁₀H₂₀O₂	C₆H₁₂O₂
Molecular Weight	172.27 g/mol [1]	116.16 g/mol [2][3]
Appearance	Clear, colorless liquid[1]	Colorless liquid[2][3]
Boiling Point	198–205 °C[1][4][5]	120–121 °C[2][3]
Flash Point	>75 °C (closed cup)[1]	26 °C (closed cup)[2]
Solubility in Water	Slightly soluble/insoluble[1]	Sparingly soluble (1 part in 150)[2][3]
Odor Threshold	Detection: 250 ppb[5]	1 ppb (in water)[6]; 0.015 ppm[2][7]

Sensory Profile Comparison

While both esters are described as "fruity" and "pineapple-like," their detailed sensory profiles reveal distinct nuances. Ethyl butyrate provides a powerful, diffusive, and sweet top note, characteristic of fresh, ripe pineapple juice.[2][3][8] In contrast, hexyl butyrate offers a more complex profile with green, waxy, and slightly soapy undertones, contributing to the fuller body and lingering character of the pineapple flavor.[1][8]

Sensory Descriptor	Hexyl Butyrate	Ethyl Butyrate
Primary Notes	Fruity, Green, Sweet[8][9]	Fruity, Pineapple, Sweet[2][3][4]
Secondary Notes	Waxy, Soapy, Apple, Vegetative[1][5][8]	Ethereal, Tutti-Frutti, Banana, Buttery[8]
Odor Strength	Medium[8]	High, Powerful, Diffusive[8]
Temporal Profile	Middle to Base Note (Good Substantivity)[8]	Top Note (Highly Volatile)

Performance in a Model Pineapple Flavor Formulation

To illustrate the distinct contributions of each ester, the following table presents representative data from a hypothetical Quantitative Descriptive Analysis (QDA). Two simple pineapple flavor models were created in a sugar-acid base: one containing ethyl butyrate and the other containing hexyl butyrate at concentrations reflecting their typical usage levels and relative potencies. A trained sensory panel evaluated the intensity of key pineapple aroma attributes on a 10-point scale.

Disclaimer: The following data is a representative illustration based on the known sensory profiles of the compounds and is not from a single, published head-to-head study.

Sensory Attribute	Formulation A (with Ethyl Butyrate)	Formulation B (with Hexyl Butyrate)
Fresh Pineapple Top Note	8.5	3.0
Ripe/Jammy Character	7.0	5.5
Green/Leafy Nuance	1.5	6.5
Waxy/Body Note	2.0	7.0
Overall Aroma Impact	9.0	6.0

These illustrative results highlight that ethyl butyrate provides a high-impact, fresh pineapple aroma, while hexyl butyrate contributes green and body notes, creating a less intense but more complex and rounded profile. In practice, flavorists often use both in combination to achieve a multi-layered and authentic pineapple flavor. For instance, a small amount of hexyl butyrate can add a fresh, tropical character to a formulation.[10]

Experimental Protocols

To obtain robust and reproducible data for comparing flavor compounds, standardized methodologies are essential. Below are detailed protocols for sensory and instrumental analysis relevant to this comparison.

Quantitative Descriptive Analysis (QDA) for Sensory Evaluation

This method quantifies the sensory attributes of a product using a trained panel.[6][8]

Objective: To quantitatively measure the intensity of specific aroma and flavor attributes of pineapple flavor formulations containing either hexyl butyrate or ethyl butyrate.

Panel:

• Selection: Recruit 10-12 individuals based on their sensory acuity, ability to verbalize perceptions, and availability.

• Training: Conduct 15-20 hours of training. During sessions, panelists will be exposed to a range of pineapple flavors and reference standards for key attributes (e.g., "fresh," "green," "waxy," "sweet"). The panel will collaboratively develop a consensus lexicon of 8-10 descriptive terms.

Sample Preparation:

• Prepare a base solution of 10% sucrose and 0.15% citric acid in deionized water.

• Create two flavor formulations:

  • Formulation A: Add ethyl butyrate to the base at a concentration of 15 ppm.

  • Formulation B: Add hexyl butyrate to the base at a concentration of 50 ppm.

• Present 20 mL of each sample, coded with random three-digit numbers, in identical lidded glass cups at room temperature.

Evaluation Procedure:

• Conduct the evaluation in individual sensory booths under controlled lighting and ventilation.

• The presentation order of samples should be randomized for each panelist.

• Panelists evaluate the aroma first, then the flavor.

• For each sample, panelists rate the intensity of each descriptor on a 10-cm unstructured line scale, anchored with "low" and "high" at each end.

• A 2-minute break and unsalted crackers/deionized water are provided between samples to cleanse the palate.

• Each sample is evaluated in triplicate over separate sessions.

Data Analysis:

• Convert the line scale ratings to numerical data (0-10).

• Analyze the data using a two-way Analysis of Variance (ANOVA) with panelists and samples as factors to determine significant differences between the formulations for each attribute.

Gas Chromatography-Olfactometry (GC-O) Analysis

GC-O is an instrumental technique that combines the separation power of gas chromatography with human sensory detection to identify odor-active compounds.[11][12]

Objective: To identify and compare the odor-active compounds and their perceived intensities in the headspace of two pineapple flavor formulations.

Instrumentation:

• Gas Chromatograph (GC) equipped with a Flame Ionization Detector (FID) and an olfactometry port.

• Headspace Autosampler with Solid-Phase Microextraction (SPME) capability.

• SPME Fiber: e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS).

Sample Preparation:

• Place 5 mL of each formulation (as described in the QDA protocol) into separate 20 mL headspace vials.

• Seal the vials and allow them to equilibrate at 40°C for 15 minutes.

GC-O Procedure:

• Extraction: Expose the SPME fiber to the headspace of the vial at 40°C for 20 minutes with agitation.

• Desorption: Immediately transfer the fiber to the GC injection port and desorb at 250°C for 3 minutes in splitless mode.

• GC Separation: Use a polar capillary column (e.g., FFAP or WAX). Program the oven temperature, for example, from 40°C (hold for 2 min) to 240°C at a rate of 6°C/min.

• Olfactometry: At the GC effluent, split the flow 1:1 between the FID and the heated sniffing port.

• Three trained assessors will sniff the effluent from the port and record the time, duration, and description of each detected aroma.

Data Analysis:

• Generate an aromagram by plotting the detection frequency or intensity of each odor event against its retention index.

• Compare the aromagrams of the two formulations to identify differences in the number, intensity, and character of the odor-active regions corresponding to the elution of ethyl butyrate and hexyl butyrate.

Logical Workflow for Flavor Formulation

The choice between hexyl butyrate and ethyl butyrate, or their combination, is driven by the desired final flavor profile. The following diagram illustrates a typical decision-making workflow for a flavor chemist.

Caption: Flavor formulation decision workflow.

Conclusion and Recommendations

Both hexyl butyrate and ethyl butyrate are valuable esters for creating pineapple flavors, but they serve distinct functions.

• Ethyl Butyrate is the ideal choice for imparting a strong, diffusive, and immediately recognizable fresh pineapple character. Due to its high volatility and low odor threshold, it excels at providing a powerful top note that defines the initial impression of the flavor. It is particularly effective in applications like beverages and hard candies where a bright, juicy impact is desired.

• Hexyl Butyrate should be selected to build complexity, body, and a more natural, green character into a pineapple profile. Its lower volatility provides a lingering, fuller-bodied taste experience. It is well-suited for applications like baked goods, dairy products, and jams, where it can add depth and a sense of ripeness that complements other flavor components.

For the most authentic and well-rounded pineapple flavor, a combination of both esters is highly recommended. By leveraging the high-impact top note of ethyl butyrate with the complex, structural contribution of hexyl butyrate, formulators can create a dynamic and multi-layered flavor profile that mimics the natural complexity of the fruit.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Influence of post-harvest physiology on sensory perception, physical properties, and chemical compositions of Moris pineapples (Ananas comosus L.) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Quantitative Descriptive Analysis - Wikipedia [en.wikipedia.org]
• 5. Item - Relationship between Key Aroma Compounds and Sensory Attributes of Australian Grown Commercial Pineapple Cultivars - American Chemical Society - Figshare [acs.figshare.com]
• 6. Quantitative Descriptive Analysis [sensorysociety.org]
• 7. Relationship between Key Aroma Compounds and Sensory Attributes of Australian Grown Commercial Pineapple Cultivars - DPI eResearch Archive (eRA) [era.dpi.qld.gov.au]
• 8. fiveable.me [fiveable.me]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. tandfonline.com [tandfonline.com]
• 12. Headspace Solid-Phase Microextraction Gas Chromatography-Mass Spectrometry and Gas Chromatography-Olfactometry Analysis of Volatile Compounds in Pineapple Breads - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Maze of Isomers: A Comparative Guide to Hexyl Butyrate Purity Analysis

For researchers, scientists, and drug development professionals, ensuring the isomeric purity of compounds like hexyl butyrate is paramount. This guide provides a comparative overview of analytical techniques for the isomeric purity analysis of hexyl butyrate, offering insights into method selection and experimental design. While direct comparative studies on hexyl butyrate isomers are not extensively documented in publicly available literature, this guide draws parallels from the analysis of structurally similar esters, particularly fatty acid methyl esters (FAMEs), to provide a robust framework for analysis.

Hexyl butyrate, a key fragrance and flavor compound, exists in various isomeric forms that can arise during synthesis or from natural sources. The presence of these isomers, even in trace amounts, can significantly impact the compound's sensory profile, biological activity, and overall product quality. Therefore, robust analytical methods are essential to separate and quantify these closely related structures.

The Analytical Arena: GC vs. HPLC

The primary analytical techniques for the analysis of volatile and semi-volatile compounds like hexyl butyrate and its isomers are Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC).

Gas Chromatography (GC) stands as the most prevalent and effective technique for the separation of ester isomers due to their volatility. Coupled with a Flame Ionization Detector (FID) for quantification or a Mass Spectrometer (MS) for identification and quantification, GC offers high resolution and sensitivity.

High-Performance Liquid Chromatography (HPLC) , particularly in the reverse-phase mode, can also be employed for the analysis of esters. While not as common as GC for this specific application, it can be a valuable tool, especially for less volatile or thermally labile isomers.

Key Isomeric Impurities of Hexyl Butyrate

The term "hexyl butyrate" typically refers to n-hexyl butyrate. However, a number of positional and structural isomers can exist, including:

• Positional Isomers of the Hexyl Group: 2-hexyl butyrate, 3-hexyl butyrate, etc.

• Branched-Chain Isomers of the Hexyl Group: For example, isohexyl butyrate.

• Isomers of the Butyrate Group: For instance, hexyl isobutyrate (hexyl 2-methylpropanoate).

The subtle differences in the physical and chemical properties of these isomers necessitate high-resolution analytical techniques for their effective separation.

Comparative Analysis of Analytical Methods

While specific quantitative data for the separation of all hexyl butyrate isomers is scarce, we can extrapolate from the well-established analysis of FAMEs, which present similar analytical challenges. The choice of the GC column (stationary phase) is the most critical factor in achieving the desired separation.

Analytical Method	Stationary Phase/Column Type	Principle of Separation	Typical Performance Characteristics (for analogous ester isomers)
Gas Chromatography (GC-FID/MS)	Non-Polar (e.g., DB-1, HP-5ms)	Separation primarily based on boiling point differences.	Good for separating isomers with significant differences in boiling points (e.g., some branched vs. linear isomers). May not resolve isomers with very similar boiling points.
Gas Chromatography (GC-FID/MS)	Mid-Polar (e.g., DB-17, HP-50+)	Introduces polarity-based interactions, enhancing separation of isomers with different polarities.	Improved resolution of positional isomers compared to non-polar columns.
Gas Chromatography (GC-FID/MS)	Highly Polar (e.g., Cyanopropyl phases like DB-23, SP-2560)	Strong dipole-dipole and pi-pi interactions provide excellent selectivity for geometric and positional isomers.	Considered the gold standard for separating closely related ester isomers. Offers the best resolution for cis/trans and positional isomers of FAMEs, which is highly relevant for hexyl butyrate isomers.[1]
Chiral Gas Chromatography	Cyclodextrin-based (e.g., Beta-DEX)	Enantioselective separation based on the formation of transient diastereomeric complexes.	Essential for the separation of enantiomers (chiral isomers) of branched-chain esters.
High-Performance Liquid Chromatography (HPLC)	Reverse-Phase (e.g., C18, C8)	Separation based on hydrophobicity.	Generally provides lower resolution for volatile, non-polar isomers compared to GC. May be suitable for specific applications or for the analysis of less volatile ester isomers.

Experimental Protocols

Below are representative experimental protocols for the analysis of hexyl butyrate and its isomers using Gas Chromatography.

Method 1: High-Resolution Gas Chromatography (GC-FID/MS) for Positional and Branched-Chain Isomers

This method is designed to provide high-resolution separation of various hexyl butyrate isomers.

• Instrumentation: Gas Chromatograph with FID or MS detector.

• Column: Highly Polar Capillary Column (e.g., SP-2560, 100 m x 0.25 mm ID, 0.20 µm film thickness).

• Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1 mL/min).

• Oven Temperature Program:

  • Initial Temperature: 100°C, hold for 5 minutes.

  • Ramp: 3°C/minute to 240°C.

  • Final Hold: Hold at 240°C for 15 minutes.

• Injector Temperature: 250°C.

• Detector Temperature (FID): 260°C.

• Sample Preparation: Dilute the hexyl butyrate sample in a suitable solvent (e.g., hexane or isooctane) to a concentration of approximately 100 µg/mL.

• Injection Volume: 1 µL (with an appropriate split ratio, e.g., 50:1).

Method 2: Chiral Gas Chromatography (GC-FID/MS) for Enantiomeric Separation

This method is specifically for resolving chiral isomers, such as those arising from branched-chain hexyl alcohols or isobutyric acid.

• Instrumentation: Gas Chromatograph with FID or MS detector.

• Column: Chiral Capillary Column (e.g., Beta-DEX™ 225, 30 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1.5 mL/min).

• Oven Temperature Program:

  • Isothermal analysis at a temperature optimized for the specific enantiomers (e.g., 120°C). A temperature ramp may be necessary for more complex mixtures.

• Injector Temperature: 220°C.

• Detector Temperature (FID): 240°C.

• Sample Preparation: Dilute the sample in a suitable solvent (e.g., pentane or hexane).

• Injection Volume: 1 µL (split injection).

Visualizing the Analytical Workflow

The following diagrams illustrate the typical workflow for isomeric purity analysis and the logical relationship between purity and product quality.

Caption: Workflow for GC-based isomeric purity analysis of hexyl butyrate.

Caption: Impact of isomeric purity on product quality attributes.

Conclusion

The isomeric purity of hexyl butyrate is a critical quality attribute that necessitates high-resolution analytical methods for its assessment. Gas Chromatography, particularly with highly polar stationary phases, offers the most effective approach for separating positional and branched-chain isomers. For chiral isomers, specialized chiral GC columns are indispensable. While direct comparative data for hexyl butyrate is limited, the extensive knowledge base from the analysis of analogous fatty acid methyl esters provides a strong foundation for method development and validation. By employing the appropriate analytical strategies, researchers and developers can ensure the quality, consistency, and efficacy of products containing hexyl butyrate.

References

• 1. mdpi.com [mdpi.com]

A Comparative Guide to the Olfactory Threshold Determination of Hexyl Butyrate

Hexyl butyrate is an ester recognized for its characteristic fruity and sweet aroma, often reminiscent of apples, pineapples, or apricots.[1][2][3][4][5] This pleasant scent profile makes it a valuable ingredient in the flavor and fragrance industries, where it is incorporated into perfumes, cosmetics, and various food products.[5] Understanding its olfactory threshold—the minimum concentration at which it can be detected by the human sense of smell—is crucial for its effective application and for quality control. This guide provides a comparison of methods used to determine this threshold, supported by available experimental data and detailed protocols.

Olfactory Threshold: A Key Sensory Metric

The olfactory threshold is not a single, absolute value but is typically categorized into two main types:

• Detection Threshold : The lowest concentration of an odorant that is perceivable, where an individual is aware of a smell but may not be able to identify it.

• Recognition Threshold : The minimum concentration at which an odorant can not only be detected but also recognized and identified.

These thresholds are determined through sensory analysis, which relies on the human nose as the primary detector.

Methods for Olfactory Threshold Determination

Two principal methodologies are widely employed for determining the olfactory threshold of volatile compounds like hexyl butyrate: the standard practice defined by ASTM E679-19 and the instrumental-sensory hybrid technique of Gas Chromatography-Olfactometry (GC-O).

ASTM E679-19: The Forced-Choice Ascending Concentration Series Method

This standard practice provides a systematic and statistically robust approach to determine odor and taste thresholds. It involves presenting a panel of screened assessors with a series of samples of increasing odorant concentration. The core of the method is the "forced-choice" design, where panelists must choose the one sample in a set (typically a triangle test of three: one with the odorant, two blanks) that is different from the others, even if they have to guess. This minimizes response bias.

Gas Chromatography-Olfactometry (GC-O)

GC-O is a powerful technique that couples the separation capabilities of a gas chromatograph with the sensitivity of the human olfactory system.[6] As volatile compounds elute from the GC column, the effluent is split between a chemical detector (like a mass spectrometer) and a sniffing port, where a trained assessor evaluates the odor.[7] This method is particularly useful for identifying which specific compounds in a complex mixture are responsible for its overall aroma. Several approaches can be used in GC-O to estimate odor potency, including:

• Aroma Extract Dilution Analysis (AEDA) : A sample extract is serially diluted and analyzed by GC-O until no odor is detected. The highest dilution at which a compound is still detected gives an indication of its odor potency.

• CharmAnalysis™ : Similar to AEDA, this method also involves analyzing serial dilutions to generate "Charm" values, which are proportional to the odor activity of each compound.

Experimental Data: Olfactory Threshold of Hexyl Butyrate and Comparative Esters

The determination of an odor threshold can be influenced by the medium (air or water), the methodology employed, and the sensitivity of the panelists. The following tables summarize available data for hexyl butyrate and compare it with other structurally similar esters.

Table 1: Olfactory Detection Threshold of Hexyl Butyrate

Compound	Threshold Concentration	Medium	Method	Reference
Hexyl Butyrate	250 ppb (µg/L)	Not Specified	Not Specified	[2][4]
Hexyl Butyrate	5 mg/m³ (~845 ppb)*	Air	Not Specified	[8]

*Conversion based on the molecular weight of hexyl butyrate (172.27 g/mol ) at standard temperature and pressure.

Table 2: Comparative Olfactory Detection Thresholds of Various Esters

Compound	Chemical Formula	Threshold Concentration	Medium	Reference
Hexyl Butyrate	C₁₀H₂₀O₂	~250 - 845 ppb	Air	[2][4][8]
Ethyl Butyrate	C₆H₁₂O₂	1 ppb	Water	[1]
n-Butyl Butyrate	C₈H₁₆O₂	4.8 ppb (0.0048 ppm)	Air	[7]
Isobutyl Butyrate	C₈H₁₆O₂	1.6 ppb (0.0016 ppm)	Air	[7]
Hexyl Acetate	C₈H₁₆O₂	2.9 ppb	Air	[9]
Ethyl Hexanoate	C₈H₁₆O₂	1 ppb	Water	[1]

Detailed Experimental Protocols

Protocol 1: Olfactory Threshold Determination using ASTM E679-19

This protocol outlines the steps for determining the detection threshold of hexyl butyrate in air using the forced-choice ascending concentration series method.

1. Panelist Selection and Training:

• Select a panel of at least 10-15 individuals.
• Screen panelists for olfactory sensitivity using standard odorants and ensure they are free from conditions that could impair their sense of smell.
• Train panelists on the test procedure, specifically the triangular forced-choice method.

2. Sample Preparation:

• Prepare a stock solution of hexyl butyrate in a suitable solvent (e.g., ethanol) or use a pure liquid source for vapor generation.
• Create a series of dilutions with an inert medium (e.g., purified, odor-free air) using a dynamic olfactometer. The concentration steps should be logarithmic, typically with a dilution factor of 2 or 3 between steps.
• The series should start at a concentration well below the expected threshold and extend to a level that is clearly detectable by all panelists.

3. Sensory Evaluation:

• Conduct the evaluation in a well-ventilated, odor-free room.
• For each concentration step, present each panelist with a set of three samples (two blanks containing only the diluent and one containing the hexyl butyrate dilution). The order of presentation should be randomized.
• Instruct panelists to sniff each sample and identify the one that smells different. A choice is required for every set.
• Begin with the lowest concentration and proceed in an ascending order.

4. Data Analysis:

• For each panelist, the individual threshold is calculated as the geometric mean of the last concentration they failed to detect correctly and the first concentration they correctly identified.
• The group threshold is then calculated as the geometric mean of all individual panelists' thresholds.

Protocol 2: Odor Potency Assessment using Gas Chromatography-Olfactometry (GC-O)

This protocol describes a general workflow for identifying the odor contribution of hexyl butyrate in a mixture using GC-O with dilution analysis (AEDA).

1. Sample Preparation:

• Prepare a solution of the sample containing hexyl butyrate and other volatiles in a suitable solvent (e.g., dichloromethane).
• Create a series of dilutions of the initial extract, for example, 1:2, 1:4, 1:8, and so on, with the pure solvent.

2. GC-O Analysis:

• Inject the most concentrated extract into the GC-O system. The GC column should be appropriate for separating volatile esters (e.g., a wax-type column).
• As compounds elute, the effluent is split between a mass spectrometer (for identification) and the olfactometry sniffing port.
• A trained assessor sniffs the port, records the retention time of any detected odor, and provides a description of the scent.
• Repeat the analysis for each successive dilution.

3. Data Analysis:

• Compile the results for all dilutions.
• The Flavor Dilution (FD) factor for hexyl butyrate is the highest dilution factor at which its characteristic odor was still detected.
• A higher FD factor indicates a greater contribution to the overall aroma of the original sample. The compound with the highest FD factor is considered the most potent odorant in the mixture.

Visualized Workflows

The following diagrams illustrate the logical flow of the experimental protocols described above.

Caption: Workflow for Olfactory Threshold Determination via ASTM E679-19.

Caption: Workflow for Aroma Extract Dilution Analysis (AEDA) using GC-O.

References

• 1. Esters [leffingwell.com]
• 2. Hexyl butyrate | 2639-63-6 [chemicalbook.com]
• 3. HEXYL BUTYRATE [ventos.com]
• 4. Hexyl Butyrate manufacturers and suppliers in China - ODOWELL [odowell.com]
• 5. CAS 2639-63-6: Hexyl butyrate | CymitQuimica [cymitquimica.com]
• 6. hexyl butyrate, 2639-63-6 [thegoodscentscompany.com]
• 7. env.go.jp [env.go.jp]
• 8. scribd.com [scribd.com]
• 9. Concentration-detection functions for the odor of homologous n-acetate esters - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Benchmarking Guide to Hexyl Butyrate and Other Fruity Flavor Enhancers

For Researchers, Scientists, and Drug Development Professionals

In the dynamic landscape of flavor science and product development, the selection of optimal flavor enhancers is paramount to achieving desired sensory profiles. This guide provides an objective comparison of hexyl butyrate against other commonly utilized fruity esters, offering a framework for performance evaluation supported by established experimental methodologies.

Introduction to Hexyl Butyrate

Hexyl butyrate, a fatty acid ester, is characterized by its sweet, fruity, and apple-like aroma with green and waxy nuances.[1][2][3] It is a versatile flavor compound found naturally in a variety of fruits and is widely used in the food and beverage industry to impart or enhance fruity notes, particularly in apple, pineapple, and other tropical fruit flavor profiles.[2][4] Its chemical formula is C10H20O2.[5]

Comparative Sensory Profile of Fruity Esters

A comprehensive sensory evaluation is critical for differentiating the performance of various flavor enhancers. The following table summarizes the key sensory descriptors for hexyl butyrate and other commonly used fruity esters. The intensity values presented are illustrative and would be determined via Quantitative Descriptive Analysis (QDA) by a trained sensory panel on a standardized scale (e.g., 0-10, where 0 = not perceived and 10 = very strong).

Table 1: Comparative Sensory Profiles of Selected Fruity Esters

Ester	Chemical Name	Key Sensory Descriptors	Mean Intensity (Illustrative)
Hexyl Butyrate	Hexyl butanoate	Sweet, Fruity, Green, Apple, Waxy	8.0
Ethyl Butyrate	Ethyl butanoate	Fruity, Pineapple, Sweet	8.5
Isoamyl Acetate	3-methylbutyl acetate	Banana, Fruity, Sweet	9.0
Hexyl Acetate	Hexyl acetate	Pear, Fruity, Green	7.5

Experimental Protocols

To obtain the quantitative data for a direct comparison as suggested in Table 1, rigorous and standardized experimental protocols are essential.

Sensory Evaluation: Quantitative Descriptive Analysis (QDA)

The QDA method provides a detailed and quantitative description of the sensory characteristics of a product.[6][7]

Objective: To identify and quantify the key aroma and flavor attributes of hexyl butyrate and other selected fruity esters.

Panelist Selection and Training:

• Recruit 10-12 individuals with prior experience in sensory evaluation.

• Screen panelists for their ability to detect and describe the four basic tastes (sweet, sour, salty, bitter) and a range of relevant fruity aromas.

• Conduct extensive training sessions (approximately 15-20 hours) to develop a consensus on sensory descriptors for the selected esters and to standardize the use of the intensity scale.[8]

• Provide reference standards for each descriptor to anchor the panel.

Sample Preparation:

• Prepare solutions of each ester (e.g., hexyl butyrate, ethyl butyrate, isoamyl acetate) at a concentration of 10 ppm in deionized, odorless water.[8]

• Present 15 mL of each sample in identical, coded, and odorless glass containers at a controlled room temperature (22 ± 1°C).[8]

Evaluation Procedure:

• Conduct the evaluation in individual, well-ventilated sensory booths under white light to minimize external biases.[9]

• Randomize the presentation order of the samples for each panelist to mitigate order effects.[8]

• Instruct panelists to first evaluate the aroma (orthonasal perception) by sniffing the sample.

• For flavor evaluation (retronasal perception), panelists should take a small sip, hold it in their mouth for a few seconds, and then expectorate.[8]

• Panelists will rate the intensity of each agreed-upon sensory descriptor on a 10-point unstructured line scale.

• A mandatory palate cleansing with deionized water and unsalted crackers is required between each sample evaluation.[8]

Data Analysis:

• Collect the intensity ratings from all panelists for each descriptor and sample.

• Calculate the mean intensity for each attribute.

• Utilize statistical analysis, such as Analysis of Variance (ANOVA), to determine if there are significant differences in the sensory profiles of the esters.[10] The results can be visualized using spider charts for a clear comparative representation.[11]

Instrumental Analysis: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful analytical technique used to separate, identify, and quantify the volatile compounds in a sample.[12]

Objective: To quantitatively determine the concentration of hexyl butyrate and other esters in a sample matrix.

Instrumentation:

• Gas Chromatograph coupled with a Mass Spectrometer (GC-MS).

• Capillary Column suitable for flavor analysis (e.g., DB-Wax, HP-INNOWAX).

Sample Preparation:

• For liquid samples (e.g., beverages), a direct injection or a headspace solid-phase microextraction (SPME) method can be used.

• Prepare a series of standard solutions of hexyl butyrate and other target esters at known concentrations in a suitable solvent (e.g., ethanol) to create a calibration curve.

• Spike the samples with a known concentration of an internal standard (e.g., hexyl acetate, if not an analyte) for accurate quantification.[13]

GC-MS Parameters (Illustrative):

• Injection Mode: Splitless or Split (e.g., 30:1).[14]

• Inlet Temperature: 250°C.

• Oven Temperature Program: Start at 40°C, hold for 2 minutes, then ramp to 230°C at 5°C/min, and hold for 5 minutes.

• Carrier Gas: Helium at a constant flow rate.

• MS Ion Source Temperature: 230°C.

• MS Quadrupole Temperature: 150°C.

• Mass Scan Range: m/z 40-350.

Data Analysis:

• Identify the esters based on their retention times and mass spectra by comparing them to the reference standards and the NIST library.

• Quantify the concentration of each ester by integrating the peak area and using the calibration curve generated from the standard solutions.

Signaling Pathway and Experimental Workflow Visualization

The perception of flavor is a complex process involving both the sense of taste and, crucially for volatile compounds like esters, the sense of smell (olfaction).

Olfactory Signaling Pathway

The detection of odorants, including esters like hexyl butyrate, is initiated by their interaction with olfactory receptors (ORs), which are G-protein coupled receptors (GPCRs) located on the cilia of olfactory sensory neurons.[15]

Caption: Olfactory signal transduction cascade initiated by an odorant molecule.

Experimental Workflow for Comparative Sensory Analysis

A structured workflow is essential for conducting a reliable comparative sensory analysis.

Caption: Workflow for Quantitative Descriptive Analysis (QDA).

Conclusion

References

• 1. hexyl butyrate [flavscents.com]
• 2. Hexyl Butyrate manufacturers and suppliers in China - ODOWELL [odowell.com]
• 3. Showing Compound Hexyl butyrate (FDB011708) - FooDB [foodb.ca]
• 4. perfumerflavorist.com [perfumerflavorist.com]
• 5. CAS 2639-63-6: Hexyl butyrate | CymitQuimica [cymitquimica.com]
• 6. affinitylabs.com.au [affinitylabs.com.au]
• 7. Quantitative Descriptive Analysis [sensorysociety.org]
• 8. benchchem.com [benchchem.com]
• 9. youtube.com [youtube.com]
• 10. benchchem.com [benchchem.com]
• 11. cdn.brewersassociation.org [cdn.brewersassociation.org]
• 12. gcms.cz [gcms.cz]
• 13. benchchem.com [benchchem.com]
• 14. coresta.org [coresta.org]
• 15. scbt.com [scbt.com]

Safety & Regulatory Compliance

Proper Disposal of Hexyl Butyrate in a Laboratory Setting

The safe and compliant disposal of hexyl butyrate is a critical aspect of laboratory safety and environmental responsibility. As a combustible liquid that is potentially harmful to aquatic life, proper handling and disposal procedures must be meticulously followed to mitigate risks to personnel and the environment.[1][2] This guide provides detailed, step-by-step instructions for researchers, scientists, and drug development professionals on the proper disposal of hexyl butyrate and its containers.

Key Physical and Safety Data

A thorough understanding of the properties of hexyl butyrate is fundamental to its safe handling and disposal. The following table summarizes key quantitative data for this chemical.

Property	Value	Source
Flash Point	65.6 °C (150.0 °F) Closed Cup	[1]
Boiling Point	205 °C	[3]
Vapor Pressure	0.23 mm Hg at 25 °C	[1]
Signal Word	Warning	[1]
Hazard Statement	Combustible liquid.	[1][3]

Hexyl Butyrate Disposal Workflow

The following diagram outlines the decision-making process and necessary steps for the proper disposal of hexyl butyrate waste and its empty containers.

Caption: Decision workflow for the disposal of hexyl butyrate and its empty containers.

Step-by-Step Disposal Protocol for Hexyl Butyrate

Adherence to a standardized disposal protocol is essential for ensuring safety and regulatory compliance. The following steps provide a detailed methodology for the disposal of unwanted hexyl butyrate.

1. Waste Identification and Minimization:

• A laboratory chemical is considered waste when it is no longer intended for use.[4]

• Before designating hexyl butyrate as waste, consider if it can be used by another research group to minimize hazardous waste generation.[5]

2. Segregation and Containerization:

• If the hexyl butyrate must be disposed of, it is to be treated as hazardous waste.[1]

• Do not mix hexyl butyrate with other waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department.[6]

• Store waste hexyl butyrate in its original container or a compatible, leak-proof container with a tightly sealing cap.[4][6] Plastic containers are often preferred over glass to reduce the risk of breakage.[7]

3. Labeling of Hazardous Waste:

• As soon as a chemical is designated as waste, the container must be labeled.[4][8]

• The label must clearly state "Hazardous Waste".[4][7]

• Include the full chemical name, "Hexyl butyrate," and the approximate quantity or concentration.[6][7] Chemical formulas or abbreviations are not acceptable.[4][7]

• The label should also include the date of waste generation and the name and contact information of the principal investigator or laboratory.[7]

4. Storage of Hazardous Waste:

• Store the container of waste hexyl butyrate in a designated satellite accumulation area within the laboratory.[5]

• Ensure the storage area is away from ignition sources such as heat, sparks, and open flames, as hexyl butyrate is a combustible liquid.[1][3]

• Segregate the waste from incompatible materials, such as strong oxidizing agents, acids, and bases.[6][9]

• Keep the waste container closed at all times except when adding waste.[4][6]

5. Arranging for Disposal:

• Contact your institution's EHS or equivalent hazardous waste management program to schedule a pickup.[7]

• Do not dispose of hexyl butyrate down the drain or in regular trash.[3][7][10] This is to prevent environmental contamination, as it can be harmful to aquatic life.[2]

Protocol for Disposing of Empty Hexyl Butyrate Containers

Empty chemical containers must also be handled properly to ensure any residual chemical is managed safely.

1. Rinsing the Container:

• An empty container that held hexyl butyrate should be triple-rinsed with a solvent capable of removing the residue.[4][8]

• The rinsate from this process must be collected and treated as hazardous waste, following the same procedures outlined above for hexyl butyrate waste.[4][8]

2. Final Disposal of the Rinsed Container:

• After triple-rinsing and allowing the container to air dry, completely deface or remove the original chemical label.[5][8]

• Once the label is removed, the clean, empty container can typically be disposed of in the regular laboratory trash or recycling, depending on the material.[5]

By following these detailed procedures, laboratory personnel can ensure the safe and compliant disposal of hexyl butyrate, thereby protecting themselves, their colleagues, and the environment. Always consult your institution's specific chemical hygiene plan and hazardous waste disposal guidelines, as local regulations may vary.

References

• 1. vigon.com [vigon.com]
• 2. axxence.de [axxence.de]
• 3. chemicalbook.com [chemicalbook.com]
• 4. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 5. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health and Safety [safety.uchicago.edu]
• 6. rtong.people.ust.hk [rtong.people.ust.hk]
• 7. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 8. vumc.org [vumc.org]
• 9. consolidated-chemical.com [consolidated-chemical.com]
• 10. acs.org [acs.org]

Personal protective equipment for handling Hexyl butyrate

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for handling Hexyl butyrate in a laboratory setting. It is intended for researchers, scientists, and professionals in drug development to ensure safe handling and minimize risks.

Personal Protective Equipment (PPE)

Proper selection and use of PPE are critical to minimize exposure to Hexyl butyrate. The following table summarizes the recommended PPE based on safety data sheets.

PPE Category	Specification
Eye/Face Protection	Safety glasses with side-shields conforming to EN166 or NIOSH-approved safety goggles.[1]
Hand Protection	Chemical-resistant gloves, such as butyl-rubber. Gloves must be inspected before use.[1][2]
Glove Material: Butyl-rubber
Glove Thickness: 0.3 mm
Breakthrough Time: Approximately 30 minutes (splash contact)
Skin and Body	Wear protective clothing.[2][3][4] For larger spills or increased exposure risk, fire/flame resistant and impervious clothing is recommended.[2]
Respiratory	Generally not required in a well-ventilated area. If aerosols are formed or ventilation is inadequate, use a full-face respirator.[1]

Operational and Handling Procedures

Storage:

• Store in a cool, dry, and well-ventilated area.[2][3]

• Keep containers tightly closed to prevent evaporation and contamination.[1][2][3]

• Store away from heat, sparks, open flames, and other ignition sources.[3][5]

• Avoid exposure to direct sunlight.[3][4]

• Recommended storage temperature is between 15°C and 25°C (59°F to 77°F).[3]

• Store separately from strong oxidizing agents, acids, and bases.[3]

Handling:

• Ensure adequate ventilation or work in a chemical fume hood.[3]

• Avoid contact with skin and eyes.[2][3]

• Avoid inhaling vapors or mists.[1][3]

• Use non-sparking tools to prevent ignition.[2]

• Wash hands thoroughly after handling and before eating, drinking, or smoking.[3]

Emergency and Disposal Plans

Spill Cleanup Protocol:

• Immediate Action:

  • Evacuate personnel from the immediate spill area.[2][6]

  • Remove all sources of ignition (e.g., open flames, sparks).[2][5][6]

  • Ensure the area is well-ventilated.[2]

• Containment:

  • For liquid spills, create a dike around the spill using inert, non-combustible absorbent materials like sand, earth, diatomaceous earth, or vermiculite.[3][7][8]

  • Prevent the spill from entering drains or waterways.[2][3]

• Cleanup:

  • Wear appropriate PPE as detailed above.

  • Absorb the spilled material with the containment material.

  • Collect the absorbed material using spark-proof tools and place it into a suitable, labeled, and closed container for disposal.[2][6][8]

  • Do not use paper towels as they can increase evaporation.[7]

• Decontamination:

  • Wash the spill area with soap and water, and collect the cleaning materials for disposal as hazardous waste.[7][8]

Disposal Plan:

• Dispose of Hexyl butyrate and any contaminated materials at an approved waste disposal plant.[5]

• Do not mix with other waste; keep chemicals in their original containers for disposal.

• Contaminated packaging should be treated as the product itself and disposed of accordingly.[2] Empty containers can be triple-rinsed and offered for recycling or reconditioning where permissible.[2]

First Aid Measures

Exposure Route	First Aid Procedure
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration and seek immediate medical attention.[2]
Skin Contact	Immediately remove contaminated clothing. Wash the affected area with soap and plenty of water.[2] Consult a physician if irritation develops.[1]
Eye Contact	Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician.[2] Remove contact lenses if present and easy to do.
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Call a doctor or poison control center immediately.[1][2]

Safety Procedure Workflow

Caption: Workflow for safe handling of Hexyl butyrate.

References

• 1. indenta.com [indenta.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. consolidated-chemical.com [consolidated-chemical.com]
• 4. Hexyl 2-methyl Butyrate | 10032-15-2 | Chemical Bull Pvt. Ltd. [chemicalbull.com]
• 5. vigon.com [vigon.com]
• 6. echemi.com [echemi.com]
• 7. jk-sci.com [jk-sci.com]
• 8. ccny.cuny.edu [ccny.cuny.edu]